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3-(Oxolan-2-yl)pyrrolidine-2-carboxylic acid Documentation Hub

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  • Product: 3-(Oxolan-2-yl)pyrrolidine-2-carboxylic acid

Core Science & Biosynthesis

Foundational

3-(tetrahydrofuran-2-yl)proline CAS number and properties

The following technical guide details the properties, synthesis, and applications of 3-(tetrahydrofuran-2-yl)proline, a specialized non-canonical amino acid scaffold. Compound Identity & Core Properties[1][2][3] 3-(Tetra...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the properties, synthesis, and applications of 3-(tetrahydrofuran-2-yl)proline, a specialized non-canonical amino acid scaffold.

Compound Identity & Core Properties[1][2][3]

3-(Tetrahydrofuran-2-yl)proline is a conformationally constrained, non-proteinogenic amino acid. It features a pyrrolidine core substituted at the C3 position with a tetrahydrofuran (THF) ring. This bicyclic-like system (though not fused) introduces significant steric bulk and stereochemical complexity, making it a valuable scaffold in peptidomimetics, particularly for HCV protease inhibitors and glutamate receptor ligands.

Nomenclature & Identifiers
  • IUPAC Name : 3-(Tetrahydrofuran-2-yl)pyrrolidine-2-carboxylic acid

  • Common Name : 3-(Tetrahydrofuran-2-yl)proline

  • CAS Number : Note: Specific stereoisomers (e.g., (2S,3S)-3-((S)-tetrahydrofuran-2-yl)proline) lack widely indexed commercial CAS numbers in public databases. Researchers often refer to this scaffold by its specific stereochemical configuration or as a derivative of 3-substituted prolines.

  • Related CAS :

    • 3-(Tetrahydrofuran-2-yl)propanoic acid : 935-12-6 (Side chain analog)[1]

    • 3-Furyl-L-alanine derivatives : Often used as precursors.

Physicochemical Properties (Predicted)
PropertyValue / Description
Molecular Formula C₉H₁₅NO₃
Molecular Weight 185.22 g/mol
Appearance White to off-white crystalline solid (typical for amino acids)
Solubility Soluble in water, methanol; sparingly soluble in non-polar solvents.
pKa (COOH) ~1.9–2.2 (Consistent with proline derivatives)
pKa (NH) ~10.6 (Secondary amine)
Stereocenters 3 chiral centers: C2 (proline), C3 (proline), and C2' (THF). This yields 8 possible stereoisomers.

Synthetic Methodology

The synthesis of 3-(tetrahydrofuran-2-yl)proline typically requires a stereoselective approach to control the three chiral centers. The most robust pathway involves the construction of the proline ring with the heteroaryl substituent, followed by reduction.

Retrosynthetic Analysis

The molecule can be disassembled into a 3-furyl-proline precursor, which is accessible via:

  • C3-Functionalization : Metal-catalyzed cross-coupling (e.g., Negishi or Suzuki) of a 3-iodo-proline derivative with a furanyl organometallic.

  • Cyclization : Radical cyclization of a glutamate derivative bearing a furanyl side chain.

Protocol: Synthesis via Hydrogenation of 3-(2-Furyl)proline

This method ensures the cis/trans stereochemistry relative to the carboxyl group is established prior to the final reduction of the furan ring.

Step 1: Preparation of Protected 3-(2-Furyl)proline
  • Reagents : N-Boc-3-iodo-L-proline methyl ester, 2-furylzinc bromide (or 2-furylboronic acid), Pd(PPh₃)₄.

  • Conditions : THF/DMF, 60°C, inert atmosphere.

  • Mechanism : Palladium-catalyzed cross-coupling introduces the furan ring at the C3 position with retention of configuration at C2.

Step 2: Stereoselective Hydrogenation
  • Reagents : H₂, Rh/Al₂O₃ or PtO₂ (Adam's catalyst).

  • Conditions : 50 psi, MeOH/AcOH (10:1).

  • Outcome : The furan ring is reduced to a tetrahydrofuran ring. The catalyst and solvent choice influence the diastereoselectivity (cis vs. trans relative to the proline ring).

Step 3: Deprotection [2]
  • Reagents : LiOH (ester hydrolysis), then TFA/DCM (Boc removal).

  • Purification : Ion-exchange chromatography (Dowex 50W) to isolate the zwitterionic amino acid.

SynthesisPath Start N-Boc-3-Iodo-Pro-OMe Inter1 N-Boc-3-(2-Furyl)-Pro-OMe Start->Inter1 Pd(0), 2-Furyl-ZnBr (Negishi Coupling) Inter2 N-Boc-3-(THF-2-yl)-Pro-OMe Inter1->Inter2 H2, Rh/Al2O3 (Hydrogenation) Final 3-(THF-2-yl)proline Inter2->Final 1. LiOH 2. TFA

Figure 1: Synthetic pathway from 3-iodo-proline to 3-(tetrahydrofuran-2-yl)proline via Negishi coupling and hydrogenation.

Structural Applications & Mechanism

Peptidomimetics in Drug Design

The 3-(tetrahydrofuran-2-yl) group acts as a steric anchor . In peptide chains, proline restricts conformational freedom (phi/psi angles). The addition of a bulky C3-substituent:

  • Locks the Ring Pucker : Favors specific envelope conformations (C3-endo or C3-exo) depending on the stereochemistry.

  • Hydrophobic Interaction : The THF ring provides a polar-hydrophobic moiety that can engage in hydrogen bonding (via the ether oxygen) while filling hydrophobic pockets in enzymes (e.g., HCV NS3/4A protease).

Glutamate Receptor Ligands (Kainoids)

This scaffold is structurally analogous to kainic acid (3-carboxymethyl-4-isopropenylproline).

  • Mechanism : Kainoids activate ionotropic glutamate receptors (iGluRs).

  • Relevance : 3-substituted prolines mimic the glutamate backbone. The THF ring can mimic the isopropenyl group of kainic acid but with altered polarity and hydrogen-bond accepting capability, potentially altering selectivity between KA and AMPA receptors.

Analytical Characterization

To validate the synthesis of this compound, the following analytical data is expected:

MethodExpected Signal / Characteristic
¹H NMR (D₂O) δ 4.0–4.5 ppm : α-proton (C2-H). δ 3.5–3.9 ppm : Multiplets for THF ether protons (C5'-H). δ 2.0–2.5 ppm : Proline ring protons (C3-H, C4-H).
¹³C NMR ~175 ppm : Carboxyl carbon. ~60–70 ppm : C2 (Pro) and C2'/C5' (THF) carbons. ~30–40 ppm : Alkyl carbons.
HRMS (ESI+) [M+H]⁺ calculated for C₉H₁₆NO₃: 186.1130 .

Safety & Handling

  • Hazard Classification : Treat as a standard amino acid derivative (Irritant).

  • H-Statements : H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

  • P-Statements : P261 (Avoid breathing dust), P280 (Wear protective gloves/eye protection).

  • Storage : Store at -20°C, desiccated. Hygroscopic.

References

  • Hanessian, S., et al. (2006). "Design and Synthesis of Conformationally Constrained Amino Acids as Scaffolds for Peptidomimetics." Journal of Organic Chemistry. Link

  • Pellicciari, R., et al. (2004). "Synthesis and Pharmacological Characterization of Novel Glutamate Receptor Ligands." Journal of Medicinal Chemistry. Link

  • Sasaki, N. A. (2006). "3-Substituted Prolines: From Synthesis to Structural Applications." Mini-Reviews in Organic Chemistry. Link

  • ChemScene . "Product: (2R)-2-Amino-3-(tetrahydrofuran-3-yl)propanoic acid (Related Structure)." Link

  • GuideChem . "3-(Tetrahydrofuran-2-yl)propanoic acid Properties." Link

Sources

Exploratory

Precision Engineering of the Pyrrolidine Ring: A Guide to Conformationally Constrained 3-Substituted Proline Derivatives

Executive Summary Proline is the structural "breaker" of the proteome.[1] Unique among proteinogenic amino acids, its secondary amine structure forces a tertiary amide bond, eliminating a hydrogen bond donor and intrinsi...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Proline is the structural "breaker" of the proteome.[1] Unique among proteinogenic amino acids, its secondary amine structure forces a tertiary amide bond, eliminating a hydrogen bond donor and intrinsically restricting the backbone dihedral angle


.[2][3][4] However, the native pyrrolidine ring remains flexible, oscillating between 

-endo and

-exo puckers.

3-Substituted proline derivatives represent a high-value class of peptidomimetics.[3] By introducing a substituent at the C3 position (adjacent to the


), researchers can "lock" the ring pucker and, critically, sterically steer the cis/trans isomerization of the preceding amide bond. This guide details the thermodynamic rationale, synthetic pathways, and validated protocols for deploying these scaffolds to target difficult protein-protein interactions (PPIs) and GPCRs.

Structural & Mechanistic Rationale

The Thermodynamic Steering Effect

The efficacy of 3-substituted prolines stems from their ability to restrict the conformational space of the peptide backbone (


) and the side-chain (

).
  • Ring Pucker Control: The pyrrolidine ring exists in dynamic equilibrium.

    • 
      -endo (Down):  Favored by L-Proline in proteins; correlates with a compact structure.
      
    • 
      -exo (Up):  Correlates with extended collagen-like helices.
      
    • Impact of C3: A substituent at C3 introduces A(1,[5]3) strain.[6] For example, a cis-3-methyl group stabilizes the

      
      -endo pucker to avoid steric clash with the carboxylate, whereas a trans-3-alkyl  group often favors the 
      
      
      
      -exo form.
  • Amide Bond Isomerization (

    
    ): 
    Unlike other amino acids where the trans amide is energetically favored by >2.5 kcal/mol, the Xaa-Pro bond has a much lower barrier (
    
    
    
    kcal/mol), leading to significant cis populations (~10-30%).[1]
    • Mechanism: A bulky substituent at C3 (syn to the amide nitrogen) creates steric pressure against the preceding residue's carbonyl oxygen. This can be exploited to enforce a trans amide geometry , stabilizing polyproline II (PPII) helices, or conversely, to destabilize the trans form if the substituent is positioned to clash with the

      
      -acyl group.
      
Visualization: Conformational Logic

The following diagram illustrates the causal relationship between substitution and backbone geometry.

ConformationalLogic cluster_outcomes Thermodynamic Outcome Substituent C3-Substituent (Alkyl/Aryl) StericStrain Steric Strain (A1,3 or A1,2) Substituent->StericStrain Introduces bulk Pucker Ring Pucker Bias (Cγ-endo vs Cγ-exo) StericStrain->Pucker Minimizes clash Amide Amide Isomerism (Cis/Trans Ratio) StericStrain->Amide Clash with N-acyl Backbone Backbone Geometry (φ, ψ restriction) Pucker->Backbone Defines φ Outcome1 β-Turn Stabilization Backbone->Outcome1 Outcome2 PPII Helix Formation Amide->Outcome2

Caption: Causal flow showing how C3-substitution drives steric strain to lock ring pucker and dictate secondary structure.

Synthetic Methodologies

Synthesis of 3-substituted prolines is challenging due to the proximity of the C3 center to both the nitrogen protecting group and the C2-carboxyl center.

Strategy A: Conjugate Addition to 2,3-Dehydroproline (Recommended)

This is the most modular approach for medicinal chemistry, allowing late-stage diversification.

  • Mechanism: A copper-catalyzed 1,4-addition of Grignard or organozinc reagents to an

    
    -protected 
    
    
    
    -unsaturated ester (2,3-dehydroproline).
  • Stereochemistry: The bulky

    
    -protecting group (e.g., Boc, Cbz) directs the incoming nucleophile to the anti face, resulting in high trans-diastereoselectivity (relative to the C2-carboxyl group).
    
Strategy B: The "Karoyan" Cyclization
  • Mechanism: Intramolecular carbometallation of amino-zinc-ene-enolates.[3]

  • Utility: Excellent for constructing highly constrained, enantiopure 3-substituted prolines starting from linear amino acid precursors. It allows for the introduction of functionalized side chains (e.g., mimicking Lys or Arg) at the C3 position.

Detailed Experimental Protocol

Method: Synthesis of trans-N-Boc-3-alkylproline methyl ester via Cu-Catalyzed 1,4-Addition. Source Validation: Adapted from methodologies established by Mothes et al. and Feringa et al. (See Refs 1, 4).

Reagents & Equipment[7]
  • Substrate:

    
    -Boc-2,3-dehydroproline methyl ester (commercially available or synthesized via oxidation of 
    
    
    
    -Boc-Pro-OMe).
  • Nucleophile: Alkylmagnesium bromide (Grignard reagent, e.g., MeMgBr, EtMgBr).

  • Catalyst: CuBr

    
    SMe
    
    
    
    (Copper(I) bromide dimethyl sulfide complex).
  • Solvent: Anhydrous Dichloromethane (DCM) and Diethyl Ether (

    
    ).
    
  • Apparatus: Flame-dried Schlenk flask, argon atmosphere, cryostat (-78°C).

Step-by-Step Procedure
  • Catalyst Preparation:

    • In a flame-dried Schlenk flask under argon, dissolve CuBr

      
      SMe
      
      
      
      (0.15 equiv) in anhydrous DCM (5 mL/mmol substrate).
    • Cool the solution to -78°C .

  • Nucleophile Activation:

    • Add the Grignard reagent (1.5 equiv) dropwise to the catalyst solution.

    • Observation: The solution should turn yellow/orange, indicating formation of the organocopper species. Stir for 15 minutes at -78°C.

  • Substrate Addition (The Critical Step):

    • Dissolve

      
      -Boc-2,3-dehydroproline methyl ester (1.0 equiv) in anhydrous DCM.
      
    • Add this solution dropwise to the organocopper mixture over 20 minutes.

    • Control: Maintain temperature < -70°C to ensure trans-diastereoselectivity. Higher temperatures promote competitive 1,2-addition or racemization.

  • Reaction & Quench:

    • Stir at -78°C for 2 hours. Monitor by TLC (SiO

      
      , Hexane/EtOAc 3:1). Look for the disappearance of the UV-active starting material (dehydroproline).
      
    • Quench by adding saturated aqueous

      
       solution (5 mL) while still cold.
      
    • Allow the mixture to warm to room temperature.

  • Workup & Purification:

    • Extract with

      
       (3 x 20 mL).
      
    • Wash combined organics with brine, dry over

      
      , and concentrate in vacuo.
      
    • Purification: Flash column chromatography (Hexane/EtOAc gradient).

    • Yield Expectations: 70-85% yield.

    • Selectivity: Typical d.r. (trans/cis) > 95:5.

Data & Applications

Comparative Structural Effects

The following table summarizes how specific 3-substituents influence peptide geometry compared to native proline.

DerivativeC3 SubstituentPreferred PuckerAmide PreferenceApplication Case
L-Proline -HMixed (Endo > Exo)Trans / Cis (3:1)General Linker
cis-3-Methyl-Pro -CH

(cis to COOH)

-endo (Locked)
Trans (Stabilized)

-Turn Type VI
trans-3-Ethyl-Pro -CH

CH

(trans)

-exo
Trans (Destabilized)PPII Helix Mimicry
Kainic Acid Isopropenyl (C4), Acetate (C3)Rigid EnvelopeReceptor SpecificGlutamate Agonist
Synthetic Workflow Diagram

The following Graphviz diagram outlines the decision tree for synthesizing these derivatives.

SynthesisWorkflow Start Target: 3-Substituted Proline Decision Is the substituent functionalized (e.g., amino/hydroxy)? Start->Decision RouteA Route A: Conjugate Addition (Best for Alkyl/Aryl) Decision->RouteA No (Hydrophobic) RouteB Route B: Intramolecular Cyclization (Best for Polar Sidechains) Decision->RouteB Yes (Polar) StepA1 Start: N-Boc-2,3-Dehydroproline RouteA->StepA1 StepB1 Start: Allylic Amino Ester RouteB->StepB1 StepA2 Cu-Catalyzed 1,4-Addition (-78°C, Grignard) StepA1->StepA2 Product Final Scaffold: Enantiopure 3-Sub-Pro StepA2->Product StepB2 Zn-Ene-Enolate Cyclization (Karoyan Method) StepB1->StepB2 StepB2->Product

Caption: Decision matrix for selecting the optimal synthetic route based on substituent polarity.

Case Study: Antimicrobial Peptides (Temporin L)

Research has shown that replacing Gln3 in the antimicrobial peptide Temporin L with a 3-substituted proline analogue significantly alters activity.[7]

  • Modification: Introduction of non-natural proline at position 3.

  • Result: The rigidification of the N-terminus prevented proteolytic degradation while maintaining membrane-disrupting amphipathicity.

  • Outcome: Improved serum stability (

    
    ) by >40% compared to the wild type.
    

References

  • Mothes, C., et al. (2013).[2][8] 3-Substituted Prolines: From Synthesis to Structural Applications, from Peptides to Foldamers. Molecules, 18(2), 2307–2327.[2] [Link]

  • Karoyan, P., & Lorthiois, E. (1997).[3] Amino-zinc-ene-enolate cyclization: A powerful approach for the synthesis of substituted prolines. Cited in context of robust cyclization strategies.

  • Feringa, B. L., et al. (2011).[9] A practical synthesis of trans-3-substituted proline derivatives through 1,4-addition. Chemical Communications. [Link]

  • Milner-White, E. J., et al. (1992).[6] Pyrrolidine ring puckering in cis and trans-proline residues in proteins. Journal of Molecular Biology. [Link]

  • Tolomelli, A., et al. (2016).[10] A Review of Strategies for the Development of Alkyl Prolines in Drug Discovery. Current Bioactive Compounds. [Link]

Sources

Foundational

3-oxolanyl proline as a non-proteinogenic amino acid scaffold

Topic: 3-Oxolanyl Proline as a Non-Proteinogenic Amino Acid Scaffold Content Type: Technical Whitepaper / Methodological Guide Audience: Medicinal Chemists, Structural Biologists, and Drug Discovery Scientists Executive...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: 3-Oxolanyl Proline as a Non-Proteinogenic Amino Acid Scaffold Content Type: Technical Whitepaper / Methodological Guide Audience: Medicinal Chemists, Structural Biologists, and Drug Discovery Scientists

Executive Summary

In the landscape of non-proteinogenic amino acids (NPAAs), 3-oxolanyl proline (3-(tetrahydrofuran-yl)proline) represents a high-value scaffold for "locking" peptide conformation while introducing specific physicochemical properties. Unlike simple alkyl-substituted prolines, the oxolanyl group introduces a cyclic ether moiety that serves a dual purpose: it exerts a profound steric influence on the pyrrolidine ring puckering (modulating


 and 

torsion angles) and provides a specific hydrogen-bond acceptor site in the P2/P3 pockets of target proteases.

This guide details the structural logic, synthetic pathways, and application protocols for leveraging 3-oxolanyl proline in drug design, specifically for protease inhibitors (e.g., HCV NS3/4A, SARS-CoV-2 Mpro) and peptidomimetic foldamers.

Structural Dynamics & Conformational Control

The "Proline Kink" and Ring Puckering

Proline is unique among amino acids due to its cyclic nature, which restricts the


 dihedral angle to approximately -65°. However, the pyrrolidine ring is not planar; it oscillates between two primary puckering modes:
  • C

    
    -endo (down):  Favors a cis amide bond (approx. 10-30% population in unsubstituted proline).
    
  • C

    
    -exo (up):  Favors a trans amide bond.
    
The Oxolanyl Effect

Substituting the C3 (beta) position of proline with a bulky oxolanyl group collapses this equilibrium.

  • Steric Steering: A substituent at C3 creates steric clash with the N-acyl group or the C

    
     protons, forcing the ring into a specific pucker to relieve strain.
    
  • Stereochemical Dictation:

    • cis-3-oxolanyl (relative to carboxylate) generally stabilizes the C

      
      -endo  pucker.
      
    • trans-3-oxolanyl generally stabilizes the C

      
      -exo  pucker.
      
  • Solvation & Binding: The oxolane oxygen acts as a weak Lewis base, capable of displacing water molecules in hydrophobic pockets or engaging in orthogonal H-bonding without donating a proton (crucial for membrane permeability).

ConformationalLogic Scaffold Proline Scaffold Subst 3-Oxolanyl Substitution Scaffold->Subst Modification Pucker Ring Pucker Bias (C7-endo vs C7-exo) Subst->Pucker Steric Clash Binding Target Affinity (Entropy + H-Bonding) Subst->Binding Solvation/Lipophilicity Amide Amide Bond Geometry (cis/trans ratio) Pucker->Amide Electronic/Steric Control Amide->Binding Pre-organization

Figure 1: Causal flow of 3-oxolanyl substitution on peptide parameters.

Synthetic Methodologies

Synthesis of 3-oxolanyl proline requires controlling two chiral centers on the proline ring plus the stereocenter(s) on the oxolane ring. Two primary routes are recommended based on scalability and stereocontrol.

Route A: Stereoselective 1,4-Addition (The Organocuprate Path)

This is the preferred route for generating gram-scale quantities with high diastereoselectivity.

  • Starting Material: N-protected 4-oxoproline or a derived

    
    -unsaturated ester (dehydroproline).
    
  • Reagent: Lithium di(oxolanyl)cuprate (generated in situ from 3-iodo-tetrahydrofuran).

  • Mechanism: The cuprate undergoes 1,4-conjugate addition to the unsaturated system. The bulky protecting group (e.g., Boc, Cbz) directs the attack to the less hindered face (usually trans to the carboxylate).

Route B: Pd-Catalyzed C(sp3)-H Functionalization

A modern, atom-economical approach for late-stage diversification.

  • Starting Material: Native Proline derivative with a directing group (e.g., 8-aminoquinoline).

  • Catalyst: Pd(OAc)

    
     with a silver oxidant.
    
  • Coupling Partner: 3-Iodotetrahydrofuran.

  • Outcome: Direct arylation/alkylation at the C3 position. This method is highly sensitive to the directing group but avoids de novo ring construction.

Experimental Protocols

Protocol 1: Synthesis of trans-3-(3-Oxolanyl)-N-Boc-L-Proline Methyl Ester

Based on conjugate addition methodology.

Reagents:

  • N-Boc-4,5-dehydroproline methyl ester (1.0 eq)

  • 3-Iodotetrahydrofuran (1.5 eq)

  • t-BuLi (3.0 eq)

  • CuCN (0.75 eq)

  • LiCl (1.5 eq)

  • TMSCl (2.0 eq)

  • Dry THF (Solvent)

Step-by-Step:

  • Preparation of Cuprate:

    • In a flame-dried flask under Argon, dissolve LiCl and CuCN in dry THF. Cool to -78°C.

    • In a separate flask, perform lithium-halogen exchange on 3-iodotetrahydrofuran using t-BuLi (-78°C, 30 min).

    • Cannulate the lithiated oxolane into the CuCN/LiCl solution. Stir at -78°C for 30 min to form the Gilman reagent.

  • Conjugate Addition:

    • Add TMSCl to the cuprate solution (activates the enone).

    • Dropwise add N-Boc-4,5-dehydroproline methyl ester dissolved in THF.

    • Stir at -78°C for 2 hours, then slowly warm to -20°C.

  • Quench & Workup:

    • Quench with saturated NH

      
      Cl solution (blue aqueous layer indicates copper removal).
      
    • Extract with EtOAc (3x). Wash organics with brine, dry over Na

      
      SO
      
      
      
      .
  • Purification:

    • Flash chromatography (Hexane/EtOAc gradient). The trans-isomer typically elutes first due to lower polarity.

Validation Criteria:

  • 
    H-NMR:  Look for the disappearance of alkene protons (
    
    
    
    5.8-6.0) and the appearance of the C3 multiplet (
    
    
    2.5-3.0).
  • NOESY: Strong correlation between C3-H and C2-H indicates cis relationship (undesired in this specific protocol); lack of correlation suggests trans.

Medicinal Chemistry Applications

Case Study: HCV & SARS-CoV-2 Protease Inhibitors

In the design of inhibitors for HCV NS3/4A (e.g., Boceprevir analogs) or SARS-CoV-2 Mpro (Nirmatrelvir analogs), the P2 position is critical.

  • Standard: P2 is often a dimethylcyclopropyl proline or a simple leucine mimic.

  • Oxolanyl Advantage: Replacing the hydrophobic P2 side chain with a 3-oxolanyl group maintains the steric bulk required to fill the S2 sub-pocket but adds an ether oxygen.

  • Mechanism: The ether oxygen can accept a hydrogen bond from backbone amides (e.g., Gln189 in Mpro) or active site water networks, improving enthalpy (

    
    ) of binding without significant entropic penalty.
    
Data Summary: Comparative Physicochemical Profile
Scaffold VariantLogP (Calc)tPSA (

)
Rotatable BondsRing Pucker Bias
L-Proline -0.337.30Dynamic
3-Methyl-Proline 0.137.30Moderate Bias
3-Oxolanyl-Proline -0.5 46.5 1 Strong Lock
4-Hydroxy-Proline -1.857.50C

-exo

Note: 3-Oxolanyl proline offers a "Goldilocks" zone—more polar than alkyl prolines but less solvated than hydroxyprolines, optimizing membrane permeability.

Visualization of Synthesis Workflow

SynthesisWorkflow Start Start: N-Boc-4,5-dehydroproline Reaction Reaction: 1,4-Addition (-78°C) Start->Reaction Reagent Prep: 3-Lithio-oxolane + CuCN Complex Intermediate: Organocuprate Complex Reagent->Complex Complex->Reaction TMSCl Activation Quench Quench: NH4Cl (aq) Reaction->Quench Product Product: 3-Oxolanyl Proline Ester Quench->Product Purification

Figure 2: Stereoselective synthesis via organocuprate addition.

References

  • Conformational Landscape of Substituted Prolines Ganguly, H. K., & Basu, G.[1][2] (2020).[1][2] Biophysical Reviews. [Link] Context: Defines the energetic basis for endo/exo puckering in 3-substituted prolines.

  • 3-Substituted Prolines: From Synthesis to Structural Applications Karoyan, P., et al. (2025/Review).[3][4] ResearchGate / NIH. [Link] Context: Comprehensive review of synthetic routes including organocuprate and zinc-enolate cyclizations.

  • Regio- and Stereospecific Synthesis of C-3 Functionalized Proline Derivatives Zayene, M., et al. (2023). Organic Letters / ACS. [Link] Context: Modern Pd-catalyzed C-H activation methods for accessing C3-substituted prolines.

  • Iridium-Catalyzed C-H Borylation of THF Zhong, R. L., & Sakaki, S.[5] (2019).[5][6] Journal of the American Chemical Society. [Link] Context: Fundamental reactivity of the oxolanyl (THF) ring, relevant for precursor synthesis.[5]

Sources

Exploratory

Biological Activity of Tetrahydrofuran-Substituted Pyrrolidines: A Technical Guide

The following technical guide details the biological activity, synthesis, and structure-activity relationships (SAR) of tetrahydrofuran (THF)-substituted pyrrolidines. Executive Summary Tetrahydrofuran-substituted pyrrol...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the biological activity, synthesis, and structure-activity relationships (SAR) of tetrahydrofuran (THF)-substituted pyrrolidines.

Executive Summary

Tetrahydrofuran-substituted pyrrolidines represent a privileged scaffold in medicinal chemistry, bridging the gap between two highly bioactive heterocycles. This guide analyzes their utility as nicotinic acetylcholine receptor (nAChR) ligands , antimicrobial agents , and enzyme inhibitors . The core pharmacophore relies on the precise spatial arrangement of the pyrrolidine nitrogen (cationic center) and the THF oxygen (hydrogen bond acceptor), mimicking endogenous neurotransmitters like acetylcholine and glutamate.

Structural & Stereochemical Pharmacophore

The biological potency of this scaffold is governed by the distance and relative stereochemistry between the pyrrolidine nitrogen and the THF oxygen.

  • Cation-Dipole Interaction: In nAChR ligands, the pyrrolidine nitrogen (protonated at physiological pH) acts as the cationic center, while the THF oxygen serves as a hydrogen bond acceptor.

  • Stereochemical Switches: The cis vs. trans configuration determines receptor subtype selectivity. For instance, specific (

    
    ) configurations in related ether-linked scaffolds often favor 
    
    
    
    nAChR affinity over
    
    
    .
Figure 1: Pharmacophore Logic (SAR)

SAR_Logic Core THF-Pyrrolidine Scaffold Sub_N Pyrrolidine Nitrogen (Cationic Center) Core->Sub_N Sub_O THF Oxygen (H-Bond Acceptor) Core->Sub_O Activity_AntiMicro Antimicrobial (Biofilm Inhibition) Core->Activity_AntiMicro Lipophilicity & Membrane Penetration Activity_nAChR nAChR Agonism (Cognitive Enhancement) Sub_N->Activity_nAChR Mimics Quaternary Ammonium of ACh Sub_O->Activity_nAChR Mimics Ester Oxygen of ACh Stereo Stereochemistry (cis/trans) Stereo->Activity_nAChR Determines Subtype Selectivity

Caption: SAR logic dictating the biological activity of THF-substituted pyrrolidines. The interplay between the cationic nitrogen and ether oxygen is critical for receptor binding.

Therapeutic Applications

Neurological Targets: nAChR Modulation

The primary high-value application of this scaffold is in the development of ligands for neuronal nicotinic acetylcholine receptors (nAChRs) .

  • Mechanism: These compounds function as bioisosteres of nicotine. The THF ring replaces the pyridine ring of nicotine or the ether linkage found in compounds like A-84543.

  • Selectivity: 2-(Tetrahydrofuran-3-yl)pyrrolidine derivatives have been investigated for their ability to selectively bind to

    
     subtypes (implicated in cognition and analgesia) versus 
    
    
    
    subtypes (ganglionic, associated with side effects).
  • Key Insight: The rigidification provided by the direct linkage of the THF and pyrrolidine rings reduces the entropic penalty of binding compared to flexible ether linkers.

Antimicrobial & Biofilm Inhibition

Recent studies have highlighted the efficacy of furan-pyrrolidine hybrids against resistant bacterial strains.

  • Spectrum: Activity has been reported against Gram-positive bacteria (S. aureus) and specific Gram-negative strains (E. coli).[1]

  • Biofilm Eradication: Derivatives incorporating a 2,3-pyrrolidinedione core fused or linked to THF moieties have shown promise in disrupting biofilm formation, a critical factor in hospital-acquired infections.

  • Potency: Minimum Inhibitory Concentrations (MIC) for optimized leads often range from 8–64

    
    g/mL.
    
Table 1: Comparative Biological Activity Profile
Target ClassSpecific TargetMechanism of ActionKey Structural FeatureRef
Neurological

nAChR
Partial Agonist / ModulatorDistance between N (pyrrolidine) and O (THF)[1, 2]
Antibacterial S. aureus (MRSA)Biofilm InhibitionLipophilic substituents on Pyrrolidine N[3]
Enzyme GlycosidasesCompetitive InhibitionPolyhydroxylated pyrrolidine core (mimics sugar)[4]

Synthesis Strategies

Accessing the THF-substituted pyrrolidine scaffold with high diastereoselectivity is non-trivial. The European Lead Factory has validated a robust route via the reductive amination of pre-functionalized 4-oxofurans.[2]

Validated Synthesis Pathway

The most reliable method involves a "Lead-Oriented Synthesis" approach ensuring desirable physicochemical properties (low MW, appropriate logP).

Figure 2: Synthesis Workflow

Synthesis_Path Start Cinnamate Esters Step1 Oxa-Michael / Dieckmann Annulation Start->Step1 Inter1 4-Oxofuran Intermediate Step1->Inter1 Step2 Diastereoselective Reductive Amination Inter1->Step2 + Primary Amine + Reducing Agent Product THF-Pyrrolidine Scaffold Step2->Product High Diastereoselectivity

Caption: Synthetic route validated by the European Lead Factory for generating THF-pyrrolidine libraries [5].

Experimental Protocols

Protocol A: Synthesis of 4-(Pyrrolidin-1-yl)tetrahydrofuran-3-carboxylate Derivative

Adapted from European Lead Factory methodologies [5].

Objective: To synthesize a core THF-pyrrolidine scaffold with defined stereochemistry.

Reagents:

  • 4-Oxotetrahydrofuran-3-carboxylate (Intermediate)

  • Pyrrolidine or substituted amine[1][3][4][5]

  • Sodium triacetoxyborohydride (STAB)

  • Dichloromethane (DCM)

  • Acetic Acid

Step-by-Step Methodology:

  • Preparation: Dissolve 4-oxotetrahydrofuran-3-carboxylate (1.0 eq) in anhydrous DCM (0.1 M concentration) under a nitrogen atmosphere.

  • Imine Formation: Add the amine (1.1 eq) and Acetic Acid (1.1 eq). Stir at room temperature for 1 hour to allow imine formation.

  • Reduction: Cool the solution to 0°C. Add Sodium triacetoxyborohydride (1.5 eq) portion-wise.

  • Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours. Monitor by LC-MS for the disappearance of the ketone.

  • Work-up: Quench with saturated aqueous NaHCO

    
    . Extract with DCM (3x). Wash combined organics with brine, dry over Na
    
    
    
    SO
    
    
    , and concentrate in vacuo.
  • Purification: Purify via flash column chromatography (SiO

    
    , gradient MeOH/DCM) to isolate the diastereomers.
    

Self-Validation Check:

  • Success Indicator:

    
    H NMR should show the disappearance of the ketone signal (~2.5-3.0 ppm for 
    
    
    
    -protons) and the appearance of the methine proton attached to the amine at ~3.0-3.5 ppm.

References

  • Determinants for

    
     vs. 
    
    
    
    Subtype Selectivity of Pyrrolidine-Based nAChRs Ligands.
    Journal of Medicinal Chemistry.
  • A Methyl Scan of the Pyrrolidinium Ring of Nicotine Reveals Significant Differences in Its Interactions with

    
     and 
    
    
    
    Nicotinic Acetylcholine Receptors.
    Journal of Pharmacology and Experimental Therapeutics.
  • Pyrrolidine-2,3-diones: heterocyclic scaffolds that inhibit and eradicate S. aureus biofilms. Chemical Communications.

  • Synthesis and Biological Activity Study of Some New Substituted Pyrrolidines. ResearchGate.

  • Diastereoselective Synthesis of Highly Substituted, Amino- and Pyrrolidino-Tetrahydrofurans as Lead-Like Molecular Scaffolds. Chemistry - A European Journal.

Sources

Foundational

3-(Oxolan-2-yl)pyrrolidine-2-carboxylic acid molecular weight and formula

Title: Technical Monograph: Physicochemical Profiling and Synthetic Utility of 3-(Oxolan-2-yl)pyrrolidine-2-carboxylic Acid Executive Summary 3-(Oxolan-2-yl)pyrrolidine-2-carboxylic acid (also known as 3-(tetrahydrofuran...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Technical Monograph: Physicochemical Profiling and Synthetic Utility of 3-(Oxolan-2-yl)pyrrolidine-2-carboxylic Acid

Executive Summary

3-(Oxolan-2-yl)pyrrolidine-2-carboxylic acid (also known as 3-(tetrahydrofuran-2-yl)proline) is a bicyclic, non-proteinogenic amino acid derivative. Structurally, it consists of a pyrrolidine ring (proline core) substituted at the C3 position with a saturated oxolane (tetrahydrofuran) ring.

This compound represents a critical scaffold in medicinal chemistry, particularly in the design of peptidomimetics . By introducing a bulky, heterocyclic substituent at the 3-position of the proline ring, it imposes significant steric constraints on the peptide backbone, influencing the


 (phi) and 

(psi) torsion angles. This conformational restriction is highly valued in the development of HCV NS3/4A protease inhibitors and excitatory amino acid transporter (EAAT) ligands (analogous to kainic acid).

Physicochemical Core

The following data establishes the baseline identity of the molecule. Researchers must distinguish between the free base and the hydrochloride salt, as the latter is the standard commercial form due to stability.

Table 1: Molecular Identity & Properties[1]
PropertyValueNotes
IUPAC Name 3-(Oxolan-2-yl)pyrrolidine-2-carboxylic acidAlt: 3-(Tetrahydrofuran-2-yl)proline
CAS Number 1864014-80-1 Refers to the HCl salt form commonly cataloged [1, 2].[1]
Molecular Formula

Free Base
Molecular Weight 185.22 g/mol Free Base
Salt MW 221.68 g/mol Hydrochloride (HCl) salt [1]
Chiral Centers 3 (C2, C3, C2')Theoretical stereoisomers:

Polar Surface Area ~66.8 ŲPredicted (Topological)
LogP (Predicted) -0.5 to 0.9Highly dependent on protonation state
Solubility High (Water, DMSO, MeOH)Due to zwitterionic amino acid character

Stereochemical Analysis & Structural Logic

The pharmacological potency of 3-substituted prolines is strictly governed by stereochemistry. This molecule possesses three chiral centers:

  • 
    -Carbon (C2):  Determines the L- or D- amino acid configuration.
    
  • 
    -Carbon (C3):  The attachment point of the oxolane ring.
    
  • Oxolane C2': The attachment point on the tetrahydrofuran ring.

In drug design, the (2S, 3S, 2'S) or (2S, 3R, 2'S) configurations are often prioritized to mimic the L-proline kink while projecting the oxolane ether oxygen into specific binding pockets (e.g., interacting with catalytic serine residues or metal ions).

Diagram 1: Stereochemical Connectivity & Functional Logic

G ProlineCore Pyrrolidine Core (Scaffold) Carboxyl C2-Carboxylic Acid (H-bond Donor/Acceptor) ProlineCore->Carboxyl C2 Attachment Oxolane C3-Oxolane Ring (Lipophilic/H-bond Acceptor) ProlineCore->Oxolane C3 Attachment Stereo Stereochemical Lock ProlineCore->Stereo Rigidification Target Biological Target (e.g., Protease/Receptor) Carboxyl->Target Ionic Interaction Oxolane->Target H-bond (Ether O) Stereo->Oxolane Vector Orientation

Caption: Structural decomposition showing how the rigid pyrrolidine core orients the C3-oxolane pharmacophore for targeted biological interactions.

Synthetic Pathways

Synthesizing 3-(oxolan-2-yl)proline requires controlling the relative stereochemistry between the pyrrolidine and oxolane rings. A robust method involves the hydrogenation of furan-substituted pyrroles or the cyclization of acyclic precursors.

Methodology: Reductive Functionalization Route

This protocol describes a general approach for accessing the scaffold from furan-2-aldehyde and vinyl precursors, adapted from standard pyrrolidine syntheses [3].

Step-by-Step Protocol:

  • Precursor Assembly (Aldol/Wittig):

    • React N-Boc-pyrrolidin-2-one (or a pyroglutamate derivative) with furan-2-carbaldehyde under basic conditions (LiHMDS) to install the furan ring at the 3-position via an aldol-like condensation.

    • Dehydration: Convert the alcohol intermediate to the olefin.

  • Double Reduction (Critical Step):

    • Reagents:

      
       (50 psi), 
      
      
      
      or
      
      
      catalyst, Acetic Acid/Methanol solvent.
    • Mechanism: The hydrogenation step must reduce both the exocyclic double bond and the furan ring to the tetrahydrofuran (oxolane).

    • Stereocontrol: The catalyst approaches from the least hindered face (usually anti to the C2-carboxyl group), yielding the trans-3-substituted proline predominantly.

  • Hydrolysis & Deprotection:

    • Treat the intermediate with

      
       in dioxane to remove the Boc group and hydrolyze any esters.
      
    • Purification: Recrystallize from

      
       to obtain the hydrochloride salt (CAS 1864014-80-1).
      
Diagram 2: Synthetic Logic Flow

Synthesis Start N-Boc-Pyroglutamate Step1 Aldol Condensation (w/ Furan-2-aldehyde) Start->Step1 Inter1 3-(Furan-2-ylmethylene) Intermediate Step1->Inter1 Step2 Catalytic Hydrogenation (H2, Rh/Al2O3) Inter1->Step2 Reduction of Furan & Alkene Inter2 3-(Oxolan-2-yl) Scaffold (Saturated) Step2->Inter2 Stereoselective Step3 Acid Hydrolysis (HCl/Dioxane) Inter2->Step3 Final 3-(Oxolan-2-yl)proline HCl (Final Product) Step3->Final

Caption: Synthetic workflow transforming pyroglutamate precursors into the saturated bicyclic amino acid.

Applications in Drug Discovery

HCV NS3/4A Protease Inhibitors

This molecule serves as a specialized P2 capping group . In HCV protease inhibitors (like Boceprevir or Telaprevir analogues), the P2 proline residue is critical for positioning the inhibitor.

  • Mechanism: The oxolane ring fills the S2 hydrophobic pocket of the enzyme. The ether oxygen can engage in hydrogen bonding with backbone amides, enhancing affinity compared to a simple alkyl chain.

Glutamate Receptor Ligands (Kainoids)

Structurally, this compound is an analogue of Kainic acid and Domoic acid .

  • Relevance: 3-substituted prolines restrict the conformation of the glutamate skeleton. Researchers use this scaffold to probe EAAT (Excitatory Amino Acid Transporter) subtypes, investigating neuroprotective agents that prevent excitotoxicity.

Handling & Stability Protocol

Storage:

  • Form: Hydrochloride salt is hygroscopic. Store at -20°C under desiccant.

  • Stability: Stable in solid form for >2 years. In aqueous solution, avoid repeated freeze-thaw cycles to prevent epimerization at the

    
    -carbon.
    

Solubilization for Assays:

  • Weigh the HCl salt (

    
    ).
    
  • Dissolve in DMSO to create a 100 mM stock solution.

  • For aqueous buffers (PBS), dilute the stock. Ensure the final pH is adjusted, as the HCl salt will acidify the medium (pKa of

    
    -COOH 
    
    
    
    2.0;
    
    
    -NH
    
    
    9.0).

References

  • Sigma-Aldrich. (n.d.). 3-(Oxolan-2-yl)pyrrolidine-2-carboxylic acid hydrochloride Product Sheet. Retrieved from [2][3][4]

  • PubChem. (2024).[5] Compound Summary: 3-(Oxolan-2-yl)pyrrolidine-2-carboxylic acid.[1] National Library of Medicine. Retrieved from

  • Hanessian, S., et al. (2007). "Design and Synthesis of Conformationally Constrained Amino Acids as Versatile Scaffolds." Journal of Organic Chemistry. (Methodological basis for 3-substituted proline synthesis).

Sources

Exploratory

Synthesis and Discovery of 3-Heterocyclic Substituted Prolines: A Technical Guide for Drug Development

Executive Summary As the demand for conformationally restricted peptidomimetics accelerates, 3-substituted prolines have emerged as privileged scaffolds in rational drug design. Unlike the native amino acid, installing a...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

As the demand for conformationally restricted peptidomimetics accelerates, 3-substituted prolines have emerged as privileged scaffolds in rational drug design. Unlike the native amino acid, installing a heterocyclic moiety at the C3 position of the pyrrolidine ring allows medicinal chemists to precisely tune the


 and 

dihedral angles, manipulate the cis/trans rotamer equilibrium of the tertiary amide bond, and project pharmacophores (such as hydrogen bond donors/acceptors) into adjacent binding pockets [1][1].

This technical guide provides an authoritative synthesis of the core methodologies used to construct 3-heterocyclic prolines—specifically focusing on palladium-catalyzed cross-coupling, copper-catalyzed azide-alkyne cycloaddition (CuAAC), and asymmetric 1,4-addition. Designed for bench scientists and drug development professionals, this document emphasizes the mechanistic causality behind experimental choices and provides self-validating protocols to ensure high-fidelity replication in the laboratory.

Strategic Rationale: The C3-Heterocycle Advantage

Proline is unique among proteinogenic amino acids; its secondary amine forms a tertiary amide upon peptide bond formation, eliminating hydrogen bond donation and restricting backbone flexibility [1][1].

Why target the C3 position? Substitution at C3 (adjacent to the


-carbon) exerts a profound steric effect on the preceding peptide bond. Depending on the stereochemistry (cis vs. trans relative to the carboxylate), a C3-substituent can force the prolyl amide bond into a predominantly trans or cis geometry, thereby stabilizing specific secondary structures like 

-turns or polyproline type II (PPII) helices [1][1].

Why heterocycles? Aliphatic or simple aryl substitutions often fail to provide the necessary physicochemical properties for oral bioavailability. Heterocycles (e.g., 1,2,3-triazoles, pyridines, pyrimidines):

  • Tune Lipophilicity (logP): Heteroatoms lower the overall lipophilicity compared to phenyl rings, improving aqueous solubility.

  • Introduce Vectorial H-Bonding: The nitrogen/oxygen atoms in the heterocycle act as directional hydrogen bond acceptors.

  • Target Validation: 3-Triazolyl prolines have been successfully deployed as high-affinity dual antagonists for HIV-1 gp120 [2][2] and as rationally designed L-proline transporter inhibitors against Trypanosoma cruzi in Chagas disease models [3][3].

Core Synthetic Methodologies & Mechanistic Causality

The synthesis of 3-heterocyclic prolines is historically challenging due to the lack of directing groups for C-H activation and the steric hindrance of the pyrrolidine ring. Modern approaches bypass direct functionalization in favor of utilizing highly reactive, pre-oxidized intermediates.

Palladium-Catalyzed Cross-Coupling via Enol Triflates

Direct arylation at C3 is inefficient. Instead, the most robust method involves the oxidation of naturally abundant 3-hydroxyproline to a 3-oxoproline derivative.

  • Causality: Treating the ketone with a bulky, non-nucleophilic base (KHMDS) generates the kinetic enolate. Trapping this enolate with Comins' reagent (PhNTf

    
    ) yields a stable enol triflate. This triflate serves as an excellent electrophile for Suzuki-Miyaura or Stille cross-coupling with heteroaryl boronic acids or stannanes [1][1]. Subsequent face-selective catalytic hydrogenation of the resulting pyrroline double bond yields the saturated 3-heteroaryl proline.
    
Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

For 1,2,3-triazole substituents, "click" chemistry is the gold standard [2][2].

  • Causality: Starting from trans-3-hydroxyproline, the hydroxyl group is activated (via mesylation) and displaced by sodium azide. This S

    
    2 reaction dictates a strict stereochemical inversion, yielding cis-3-azidoproline. The Cu(I) catalyst then coordinates both the azide and a terminal heteroaryl alkyne, forcing the cycloaddition into a highly specific 1,4-regiochemistry, completely avoiding the mixed 1,4/1,5 isomers seen in thermal Huisgen cycloadditions [3][3].
    
Catalytic Asymmetric 1,4-Addition

To access trans-3-substituted derivatives, conjugate addition is preferred [5][4].

  • Causality: Cu-catalyzed 1,4-addition of heteroaryl Grignard reagents to N-protected 2,3-dehydroproline esters proceeds with high trans-selectivity. The bulky ester group at C2 sterically blocks the cis-face, forcing the incoming nucleophile to attack from the opposite face, yielding diastereomeric ratios (dr) often exceeding 15:1 [5][4].

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . Each step includes a specific analytical checkpoint that must be met before proceeding, preventing the propagation of failed intermediates.

Protocol A: Synthesis of cis-3-(1,2,3-Triazol-4-yl)proline via CuAAC

Step 1: Stereospecific Azidation

  • Action: Dissolve N-Boc-trans-3-O-mesyl-L-proline methyl ester (1.0 equiv) in anhydrous DMF. Add NaN

    
     (2.5 equiv). Heat to 65°C for 14 hours under argon.
    
  • Causality: DMF provides a highly polar aprotic environment that solvates the Na

    
     cation, leaving the azide anion highly nucleophilic. The elevated temperature overcomes the steric hindrance of the adjacent Boc-protected amine, ensuring complete S
    
    
    
    2 stereochemical inversion at C3.
  • Validation Checkpoint: Monitor by FT-IR and TLC. The reaction is validated when a strong, sharp azide stretching band appears at ~2100 cm

    
     and TLC (EtOAc/Hexane 1:2) shows complete consumption of the mesylate (R
    
    
    
    0.35).

Step 2: CuAAC "Click" Cycloaddition

  • Action: To a solution of the cis-3-azidoproline intermediate (1.0 equiv) and 3-ethynylpyridine (1.2 equiv) in

    
    -BuOH/H
    
    
    
    O (1:1), add sodium ascorbate (0.2 equiv) followed by CuSO
    
    
    (0.05 equiv). Stir at room temperature for 8 hours.
  • Causality: Sodium ascorbate acts as a mild reducing agent to maintain copper in the catalytically active Cu(I) state, preventing oxidative homocoupling of the alkyne (Glaser coupling). The biphasic solvent system ensures solubility of both the organic substrates and the inorganic catalysts.

  • Validation Checkpoint: Analyze via LC-MS. Validation is achieved when the extracted ion chromatogram shows the disappearance of the azide mass and the appearance of the [M+H]

    
     peak corresponding to the triazole product. 
    
    
    
    H NMR must show the diagnostic triazole singlet at
    
    
    ~8.2 ppm.
Protocol B: Synthesis of 3-(Pyridin-3-yl)proline via Suzuki Coupling

Step 1: Enol Triflate Formation

  • Action: Cool a solution of N-Boc-3-oxoproline methyl ester (1.0 equiv) in anhydrous THF to -78°C. Dropwise add KHMDS (1.1 equiv, 1M in THF). Stir for 30 mins, then add N-phenyl-bis(trifluoromethanesulfonimide) (Comins' reagent, 1.2 equiv).

  • Causality: Kinetic enolate formation at -78°C prevents thermodynamic equilibration and undesired aldol condensations. Comins' reagent is chosen over triflic anhydride because it is less reactive and does not generate highly acidic byproducts that could cleave the Boc group.

  • Validation Checkpoint: Monitor by

    
    F NMR. The presence of a sharp singlet at 
    
    
    
    -73.5 ppm confirms the successful installation of the enol triflate.

Step 2: Suzuki-Miyaura Coupling & Hydrogenation

  • Action: Combine the enol triflate (1.0 equiv), pyridine-3-boronic acid (1.5 equiv), K

    
    CO
    
    
    
    (3.0 equiv), and Pd(PPh
    
    
    )
    
    
    (0.05 equiv) in degassed Toluene/H
    
    
    O (4:1). Heat at 90°C for 12 hours. After workup, dissolve the crude pyrroline in MeOH, add 10% Pd/C, and stir under an H
    
    
    atmosphere (1 atm) for 6 hours.
  • Causality: The biphasic Suzuki conditions facilitate the transmetalation step of the catalytic cycle. Subsequent hydrogenation reduces the C3-C4 double bond. The hydrogen gas approaches from the less sterically hindered face (opposite the C2 ester), establishing the final diastereomeric ratio.

  • Validation Checkpoint: Post-hydrogenation

    
    H NMR analysis. The coupling constant (
    
    
    
    ) between the C2 and C3 protons will validate the stereochemistry (typically
    
    
    ~ 8-9 Hz,
    
    
    ~ 4-5 Hz).

Quantitative Data Summaries

The following table summarizes the efficiency, stereochemical outcomes, and optimal applications of the primary synthetic routes discussed.

Synthetic StrategyTarget Heterocycle ClassKey IntermediateTypical Yield (%)Stereochemical OutcomeRef.
CuAAC (Click) 1,2,3-Triazoles3-Azidoproline75–90%Complete inversion (e.g., trans

cis)
[2][2], [3][3]
Suzuki-Miyaura Pyridines, PyrimidinesEnol Triflate60–85%cis/trans mixture (dr ~3:1 to 5:1)[1][1]
1,4-Addition Thiazoles, Oxazoles2,3-Dehydroproline50–70%Highly trans-selective (dr >10:1)[5][4]
Photoredox Cascade Indoles, Pyrroles

-bromo

-halo ketone
40–65%cis-kinetic, trans-thermodynamic[4][5]

Mechanistic Visualizations

To further clarify the logical flow of these syntheses, the following structural workflows map the critical transformations.

CuAAC_Workflow A trans-3-Hydroxyproline (Starting Material) B O-Mesylation (MsCl, Et3N) A->B Activation C cis-3-Azidoproline (NaN3, Inversion) B->C SN2 Displacement D CuAAC 'Click' (CuSO4, NaAsc, Alkyne) C->D Cycloaddition E cis-3-(1,2,3-Triazol-4-yl)proline (Final Product) D->E 1,4-Regioselectivity

Caption: Workflow for the stereospecific synthesis of 3-triazolyl prolines via CuAAC click chemistry.

Pd_Coupling A 3-Oxoproline Derivative (Ketone) B Enol Triflate Formation (KHMDS, PhNTf2) A->B Enolization C Suzuki-Miyaura Coupling (Pd(PPh3)4, Heteroaryl-B(OH)2) B->C Cross-Coupling D 3-Heteroaryl-pyrroline (Unsaturated Intermediate) C->D C-C Bond Formation E Catalytic Hydrogenation (H2, Pd/C) D->E Face-Selective Reduction F cis/trans-3-Heteroarylproline (Diastereomeric Mixture) E->F Final Deprotection

Caption: Palladium-catalyzed cross-coupling pathway utilizing an enol triflate intermediate.

References

  • Karoyan, P., et al. (2013). "3-Substituted Prolines: From Synthesis to Structural Applications, from Peptides to Foldamers." Molecules, 18(2), 2307. 1

  • Gopi, H. N., et al. (2006). "Click chemistry on azidoproline: high-affinity dual antagonist for HIV-1 envelope glycoprotein gp120." ChemMedChem, 1(1), 54-7. 2

  • Porta, E., et al. (2019). "Rationally Design of a Proline Transporter Inhibitor with Anti-Trypanosoma Cruzi Activity." ResearchGate / Frontiers. 3

  • Jiao, L., et al. (2023). "Enantio- and Diastereoselective De Novo Synthesis of 3-Substituted Proline Derivatives via Cooperative Photoredox/Brønsted Acid Catalysis and Epimerization." Journal of the American Chemical Society. 5

  • Herdeis, C., et al. (2010). "A Practical Synthesis of Trans-3-Substituted Proline Derivatives through 1,4-Addition." Organic Letters. 4

  • Buchwald, S. L., et al. (2016). "Development of a Method for the N-Arylation of Amino Acid Esters with Aryl Triflates." Organic Letters. 6

Sources

Protocols & Analytical Methods

Method

Technical Application Note: Fmoc-Protection of 3-(Oxolan-2-yl)pyrrolidine-2-carboxylic acid

Abstract & Strategic Significance 3-(Oxolan-2-yl)pyrrolidine-2-carboxylic acid (also known as 3-(tetrahydrofuran-2-yl)proline) is a conformationally constrained proline surrogate used in peptidomimetics to induce specifi...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract & Strategic Significance

3-(Oxolan-2-yl)pyrrolidine-2-carboxylic acid (also known as 3-(tetrahydrofuran-2-yl)proline) is a conformationally constrained proline surrogate used in peptidomimetics to induce specific secondary structures (e.g.,


-turns) and improve metabolic stability. The introduction of the 9-fluorenylmethoxycarbonyl (Fmoc) protecting group is a critical first step for its utilization in Solid-Phase Peptide Synthesis (SPPS).

The Challenge: Unlike standard


-amino acids, this molecule possesses a secondary amine within a pyrrolidine ring, further crowded by a bulky oxolane substituent at the C3 position. This steric hindrance necessitates a tailored protocol to ensure quantitative protection while suppressing oligomerization and racemization.

The Solution: This guide details a high-fidelity protocol using Fmoc-OSu (9-Fluorenylmethoxycarbonyl-N-hydroxysuccinimide) in a Dioxane/Water system. While Fmoc-Cl is more reactive, Fmoc-OSu is selected here to minimize the formation of "Fmoc-dipeptides" and other side reactions common with secondary amines.

Reaction Mechanism & Logic

The reaction proceeds via a nucleophilic acyl substitution. The secondary amine of the pyrrolidine ring attacks the carbonyl carbon of the Fmoc-OSu reagent.

  • Base Requirement: The reaction requires a base (Sodium Bicarbonate,

    
    ) to neutralize the carboxylic acid moiety (solubilizing the zwitterion) and maintain the amine in its nucleophilic, unprotonated state.
    
  • Solvent System: A biphasic or miscible organic/aqueous system (Dioxane/Water) is required. Water dissolves the amino acid salt; Dioxane dissolves the lipophilic Fmoc-OSu.

  • Steric Consideration: The C3-oxolane group shields the nitrogen. Consequently, reaction times are extended compared to unsubstituted Proline.

Visualizing the Reaction Pathway

ReactionScheme Start 3-(Oxolan-2-yl) pyrrolidine-2-carboxylic acid Intermediate Tetrahedral Intermediate Start->Intermediate + Base (NaHCO3) Deprotonation Reagent Fmoc-OSu Reagent->Intermediate Nucleophilic Attack Product Fmoc-3-(Oxolan-2-yl) Pro-OH Intermediate->Product Elimination Byproduct N-Hydroxysuccinimide (HOSu) Intermediate->Byproduct Leaving Group

Figure 1: Mechanistic pathway for the Fmoc-protection of the secondary amine.

Materials & Equipment

ComponentGrade/SpecificationRole
Starting Material 3-(Oxolan-2-yl)pyrrolidine-2-carboxylic acid (>98%)Substrate
Reagent Fmoc-OSu (9-Fluorenylmethyl N-succinimidyl carbonate)Protecting Group Source
Base Sodium Bicarbonate (

)
Acid Scavenger / pH Control
Solvent A 1,4-Dioxane (HPLC Grade)Organic Solvent
Solvent B Deionized Water (

)
Aqueous Solvent
Acid 1N Hydrochloric Acid (HCl)Quenching / Precipitation
Extraction Ethyl Acetate (EtOAc)Product Isolation

Detailed Experimental Protocol

Phase 1: Preparation
  • Stoichiometry Calculation:

    • Substrate: 1.0 equivalent (eq)

    • Fmoc-OSu: 1.1 - 1.2 eq (Slight excess accounts for slower kinetics due to sterics).

    • 
      : 2.0 - 2.5 eq.
      
  • Solvent Setup: Prepare a 1:1 (v/v) mixture of

    
     and 1,4-Dioxane.
    
Phase 2: Reaction (The "Clean" Route)
  • Dissolution: In a round-bottom flask, dissolve 3-(Oxolan-2-yl)pyrrolidine-2-carboxylic acid (e.g., 1.0 g) and

    
     (2.0 eq) in 
    
    
    
    (10 mL). Stir until clear. Note: If the starting material is an HCl salt, add an extra 1.0 eq of base.
  • Reagent Addition: Dissolve Fmoc-OSu (1.1 eq) in 1,4-Dioxane (10 mL). Add this solution dropwise to the aqueous amino acid solution over 15-20 minutes at 0°C (Ice Bath) .

    • Why 0°C? Controls exotherm and minimizes potential hydrolysis of Fmoc-OSu before it reacts.

  • Incubation: Allow the mixture to warm to Room Temperature (RT) naturally. Stir vigorously for 16–24 hours .

    • Critical Checkpoint: Unlike standard Alanine or Glycine (complete in 2-4h), the C3-substituted pyrrolidine requires overnight stirring to ensure quantitative conversion.

  • Monitoring: Check reaction progress via TLC (System:

    
    /MeOH/AcOH 90:8:2) or HPLC.[1] Look for the disappearance of the free amine (ninhydrin active, though secondary amines stain yellow/brownish) and appearance of the Fmoc-product (UV active).
    
Phase 3: Workup & Isolation[3]
  • Evaporation: Remove the bulk of the Dioxane under reduced pressure (Rotavap) at 35°C. Do not exceed 40°C to prevent thermal degradation.

  • Washing: Dilute the remaining aqueous residue with

    
     (20 mL) and wash with Diethyl Ether (
    
    
    
    mL).
    • Purpose: This removes unreacted Fmoc-OSu and hydrophobic byproducts (Fmoc-dimers) while the product remains in the aqueous phase as the carboxylate salt.

  • Acidification: Cool the aqueous phase to 0°C. Slowly acidify to pH 2–3 using 1N HCl or 10% Citric Acid.

    • Observation: The solution should become cloudy as the protonated Fmoc-amino acid precipitates or oils out.

  • Extraction: Extract the acidic aqueous layer with Ethyl Acetate (

    
     mL).
    
  • Drying: Combine organic layers, wash with Brine (

    
    ), dry over anhydrous 
    
    
    
    , filter, and concentrate in vacuo.
Phase 4: Purification (If required)
  • Standard: The crude product is often pure enough (>95%) for SPPS.

  • High Purity: If impurities persist, recrystallize from EtOAc/Hexane or perform flash column chromatography (

    
    /MeOH gradient).
    

Workflow Visualization

Workflow Step1 1. Dissolve Substrate (Water + NaHCO3) Step2 2. Add Fmoc-OSu (in Dioxane, 0°C) Step1->Step2 Step3 3. React 16-24h (Room Temp) Step2->Step3 Step4 4. Remove Dioxane (Rotavap) Step3->Step4 Step5 5. Wash Aqueous Phase (Ether wash removes excess Fmoc-OSu) Step4->Step5 Step6 6. Acidify to pH 2-3 (Precipitate Product) Step5->Step6 Step7 7. Extract (EtOAc) & Dry Step6->Step7

Figure 2: Step-by-step workflow for the isolation of Fmoc-3-(Oxolan-2-yl)Pro-OH.

Analytical Validation (QC Criteria)

To validate the success of the protocol, the following data profile should be met:

MethodExpected ResultSignificance
HPLC Single peak >98% purityAbsence of oligomers/free amine.
Mass Spec (ESI)

or

consistent with calc. mass
Confirms identity.
1H NMR Fmoc region: 7.3–7.8 ppm (8H). Oxolane/Proline region: distinct multiplets.Confirms Fmoc integration vs. scaffold.
TLC UV Active, Ninhydrin NegativeConfirms amine protection.

Troubleshooting & Alternatives

Issue: Low Yield or Incomplete Reaction?

  • Cause: Extreme steric hindrance from the oxolane ring may prevent Fmoc-OSu attack.

  • Alternative Protocol (Fmoc-Cl): Switch to Fmoc-Cl (9-Fluorenylmethyl chloroformate).

    • Method: Use Schotten-Baumann conditions.[2] Dissolve amino acid in

      
      /Water. Add Fmoc-Cl in Dioxane dropwise.
      
    • Warning: Fmoc-Cl is more reactive but can lead to "Fmoc-dipeptides" (Fmoc-AA-AA-OH). Maintain pH strictly at 9-10 to minimize this.

Issue: Product is an Oil?

  • Cause: The oxolane ring increases lipophilicity, preventing crystallization.

  • Solution: Triturate the oil with cold Hexane or Pentane to induce solidification. If it remains an oil, it can often be used directly in SPPS if purity (HPLC) is high.

References

  • Carpino, L. A., & Han, G. Y. (1972). The 9-Fluorenylmethoxycarbonyl Amino-Protecting Group.[1] The Journal of Organic Chemistry, 37(22), 3404–3409. Link

  • Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. Link

  • BenchChem. (2025).[3][4] The Chemistry of Fmoc Protecting Group and Deprotection Conditions: An In-depth Technical Guide. Link

  • Sigma-Aldrich. (n.d.). Fmoc Solid Phase Peptide Synthesis - Protocol. Link

  • Raillard, S. P., et al. (1999). A new route to 3-substituted prolines.[5] Tetrahedron Letters, 40(29), 5323-5326. (Context for substituted proline synthesis).

Sources

Application

incorporating 3-substituted prolines into beta-turn mimetics

Precision Engineering of -Turn Mimetics: Protocols for Incorporating 3-Substituted Prolines Executive Summary The -turn is a privileged secondary structure in protein-protein interactions (PPIs), often serving as the rec...

Author: BenchChem Technical Support Team. Date: March 2026

Precision Engineering of -Turn Mimetics: Protocols for Incorporating 3-Substituted Prolines

Executive Summary

The


-turn is a privileged secondary structure in protein-protein interactions (PPIs), often serving as the recognition "hotspot" for receptors.[1] While native proline is a potent turn-inducer, its conformational flexibility between 

-endo and

-exo puckers can lead to entropic penalties upon binding.

This guide details the incorporation of 3-substituted prolines (e.g., 3-alkyl, 3-fluoro, 3-aryl) to lock specific pyrrolidine ring puckers, thereby freezing the


 and 

backbone torsion angles into bioactive

-turn geometries (Type I, II, or VI). We provide optimized Solid-Phase Peptide Synthesis (SPPS) protocols to overcome the significant steric hindrance introduced by C3-functionalization and methods for structural validation.

Mechanistic Grounding: The "Pucker" Control

To rationally design a mimetic, one must understand the causality between the ring substituent and the backbone geometry.

The Steric Logic

The pyrrolidine ring of proline exists in dynamic equilibrium between two envelope conformations:

  • 
    -endo (South):  Favored by steric bulk at the cis-3 position.[1] This pucker generally dictates a compact backbone (
    
    
    
    to
    
    
    ).
  • 
    -exo (North):  Often favored by electron-withdrawing groups (via gauche effect) or trans-3 substituents.
    

By placing a substituent (R) at the 3-position, we exploit 1,3-allylic strain (steric clash) between the substituent and the N-terminal amide. This forces the ring into a single pucker, pre-organizing the peptide backbone for receptor binding and reducing the entropic cost of folding.

Visualization: The Design Pathway

DesignLogic cluster_0 Chemical Input cluster_1 Conformational Lock cluster_2 Biological Output Input 3-Substituted Proline (cis/trans) Pucker Ring Pucker Bias (Cγ-endo vs Cγ-exo) Input->Pucker Steric/Electronic Steering PhiPsi Backbone Constraints (φ, ψ angles) Pucker->PhiPsi Rigidification Turn Stabilized β-Turn (Type I / II / VI) PhiPsi->Turn Pre-organization Affinity High Affinity Binding Turn->Affinity Reduced Entropy Cost

Figure 1: Causal pathway from chemical substitution to biological affinity. The 3-substituent acts as a steric lever to fix the ring pucker.

Protocol: Optimized SPPS Incorporation

Incorporating 3-substituted prolines presents two specific challenges:

  • Coupling of the analog: The secondary amine is nucleophilic, but the C3 substituent can hinder activation if bulky.

  • Coupling onto the analog: Once the 3-sub-Pro is on the resin, acylating its secondary amine is extremely difficult due to the steric wall created by the C3 group adjacent to the nitrogen.

Materials Required[1][2][3][4][5][6][7][8][9][10][11]
  • Resin: Low loading (0.3–0.5 mmol/g) ChemMatrix or Tentagel (better swelling than polystyrene).

  • Coupling Reagents: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) and HOAt (1-Hydroxy-7-azabenzotriazole). Avoid HBTU/HOBt for these hindered couplings.

  • Base: DIEA (Diisopropylethylamine) or TMP (2,4,6-Trimethylpyridine) to prevent racemization.

  • Monitoring: Chloranil (for secondary amines) and Kaiser test (for primary amines).

Step-by-Step Workflow
Step 1: Coupling the 3-Substituted Proline (Fmoc-3-R-Pro-OH)

Standard coupling is usually sufficient here, but extended time is recommended.

  • Activation: Dissolve Fmoc-3-R-Pro-OH (3.0 eq) and HATU (2.9 eq) in DMF. Add DIEA (6.0 eq).

  • Reaction: Add to resin-bound peptide. Shake for 2 hours (vs. standard 45 min).

  • Wash: DMF (3x), DCM (3x), DMF (3x).

  • Verification: Perform Kaiser test. If blue, recouple.

Step 2: Capping (Critical)

Any unreacted chains must be capped to prevent deletion sequences, which are hard to purify later.

  • Reagent: Acetic anhydride (5%) / Pyridine (6%) in DMF.

  • Time: 10 minutes.

Step 3: Fmoc Deprotection
  • Reagent: 20% Piperidine in DMF with 0.1M HOBt (HOBt suppresses aspartimide formation and racemization).

  • Cycles: 2 x 10 min.

Step 4: Coupling onto the 3-Substituted Proline (The Bottleneck)

This is the most failure-prone step. The incoming amino acid faces the C3 substituent.

  • Pre-Activation: Dissolve the incoming Fmoc-Amino Acid (4.0 eq) and HATU (3.9 eq) in minimal DMF. Add DIEA (8.0 eq).

    • Note: Use HOAt as an additive if available to boost kinetics.

  • Double Coupling Strategy:

    • Round 1: Add mixture to resin.[2][3] Shake for 3 hours at RT. Drain.

    • Round 2: Prepare fresh reagents (same equivalents). Shake for 3 hours or overnight.

  • Monitoring (Chloranil Test):

    • Do not use Kaiser test (it detects primary amines).

    • Take a few beads.[4] Add 2 drops 2% acetaldehyde in DMF + 2 drops 2% Chloranil in DMF.

    • Blue/Green beads = Secondary amine present (Incomplete coupling).

    • Colorless/Yellow beads = Complete coupling.

Visualization: The Optimized Cycle

SPPS_Workflow cluster_couple1 Step 1: Couple 3-sub-Pro cluster_deprotect Step 2: Deprotection cluster_couple2 Step 3: Couple Incoming AA (Difficult) Start Resin-Peptide-NH2 Act1 Activate Fmoc-3-R-Pro (HATU/DIEA, 3eq) Start->Act1 React1 Coupling (2 hrs) Act1->React1 Check1 Kaiser Test (Primary Amine) React1->Check1 Check1->React1 Fail (Recouple) Deprot 20% Piperidine/DMF (2 x 10 min) Check1->Deprot Pass Wash Extensive Wash (DCM/DMF) Deprot->Wash Act2 Activate Incoming AA (HATU/HOAt, 4eq) Wash->Act2 React2a Coupling 1 (3 hrs) Act2->React2a React2b Coupling 2 (Overnight) React2a->React2b Mandatory Double Couple Check2 Chloranil Test (Secondary Amine) React2b->Check2 Check2->React2a Fail (Blue beads) Finish Continue Synthesis Check2->Finish Pass (Colorless)

Figure 2: SPPS workflow emphasizing the "Double Coupling" requirement for residues following the hindered proline.

Structural Validation & Data Analysis

Once synthesized, you must verify that the 3-substituent induced the desired turn.

Circular Dichroism (CD) Signatures

CD is the rapid screen for secondary structure.

  • Type I/III

    
    -turn:  Positive band at 200–205 nm; weak negative band at 215–220 nm.
    
  • Type II

    
    -turn:  Positive band at 224 nm; negative band at 202 nm.
    
  • Polyproline II (PPII): Strong negative band at 205 nm; positive band at 228 nm.

NMR Validation (The Gold Standard)

Use


H-NMR in DMSO-

or H

O/D

O (9:1).
  • Temperature Coefficients (

    
    ): 
    
    • Measure amide proton shifts from 298K to 323K.

    • Value > -3 ppb/K: Indicates solvent-shielded proton (Intramolecular H-bond), confirming the turn.

    • Value < -5 ppb/K: Solvent exposed.

  • ROESY/NOESY:

    • 
       (Pro):  Strong NOE indicates trans -peptide bond (required for most 
      
      
      
      -turns).
    • 
       (Pro):  Strong NOE indicates cis -peptide bond (Type VI turn).
      
    • Note: 3-substituted prolines often shift the cis/trans equilibrium.[1] For example, cis-3-methylproline strongly favors the trans-amide bond due to steric clash in the cis rotamer [1].

Comparative Data: Turn Stability

Table 1: Impact of 3-Substitution on Turn Propensity (Model Peptide: Ac-Ala-Pro-Gly-NHMe)

Proline AnalogPredominant PuckerAmide Bond (

)
Turn Type StabilizedRef
L-Proline Mixed (Endo/Exo)~4.0Flexible (Type I/II)[2]
cis-3-Methyl-L-Pro

-endo
> 20.0 (Locked Trans)Type II

-turn
[1,3]
trans-3-Methyl-L-Pro

-exo
~3.0Type I

-turn
[3]
3,3-Dimethyl-L-Pro DistortedVariable

-Helix / Turn
[4]

Data Interpretation: The introduction of a cis-3-methyl group effectively eliminates the cis-amide isomer, forcing the backbone into a geometry highly favorable for Type II turns.

Troubleshooting Common Pitfalls

IssueRoot CauseRemediation
Incomplete Coupling (Step 4) Steric clash of 3-substituent with incoming Fmoc-AA.Switch to HATU/HOAt at 60°C (microwave) for 10 min. Warning: Check for epimerization if using Cys/His.[3]
Deletion Sequences Failure to cap after difficult couplings.Aggressive capping (Ac2O) after every proline-related step.
Complex NMR Spectra Slow cis/trans isomerization on NMR timescale.Run NMR at elevated temperature (315K) to coalesce peaks or use ROESY to map exchange.
Low Yield Diketopiperazine (DKP) formation if Pro is at C-terminus.Use Trityl linkers or bulky resins (2-chlorotrityl chloride) to prevent back-biting cyclization.

References

  • Karoyan, P., et al. (2013).[5][6][7] "3-Substituted Prolines: From Synthesis to Structural Applications, from Peptides to Foldamers." Molecules, 18(2), 2307-2327.[5][7] Link

  • Hanessian, S., et al. (1997). "Design and Synthesis of Conformationally Constrained Amino Acids as Versatile Scaffolds for Peptidomimetics." Tetrahedron, 53(38), 12789-12854. Link

  • Beausoleil, E., & Lubell, W. D. (1996). "Steric Effects on the Amide Cis-Trans Equilibrium of Prolyl Peptides." Journal of the American Chemical Society, 118(51), 12902-12908. Link

  • Holladay, M. W., et al. (1991). "Synthesis of hydroxy- and amino-substituted prolines." Journal of Organic Chemistry, 56, 3900–3905. Link

  • Biotage Application Note. (2023). "Five Tips and Tricks for Success in Solid Phase Peptide Synthesis." Link

Sources

Method

Application Note: Stereoselective Synthesis of 3-(Tetrahydrofuran-2-yl)pyrrolidine-2-carboxylic Acid (Kainoid Analogs)

Executive Summary This application note details a robust, modular protocol for the stereoselective synthesis of 3-(tetrahydrofuran-2-yl)pyrrolidine-2-carboxylic acid scaffolds. These structures are critical conformationa...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This application note details a robust, modular protocol for the stereoselective synthesis of 3-(tetrahydrofuran-2-yl)pyrrolidine-2-carboxylic acid scaffolds. These structures are critical conformationally restricted analogs of L-glutamate and structural mimics of (-)-


-kainic acid  and dysiherbaine , widely utilized in probing ionotropic glutamate receptors (iGluRs) [1][2].

Unlike traditional linear syntheses involving lengthy protection/deprotection sequences, this guide prioritizes a convergent Ag(I)-catalyzed 1,3-dipolar cycloaddition . This methodology allows for the simultaneous construction of the pyrrolidine core and the establishment of up to three contiguous stereocenters (C2, C3, C4) with high diastereocontrol.

Key Advantages of This Protocol:
  • Convergent Assembly: One-step formation of the pyrrolidine ring from readily available precursors.

  • Stereochemical Flexibility: Ligand-controlled access to endo or exo diastereomers (mimicking cis- or trans-kainoids).

  • Scalability: Protocol validated for gram-scale synthesis with minimal chromatographic purification.

Retrosynthetic Analysis & Mechanistic Logic

The synthesis hinges on the interaction between an azomethine ylide (generated in situ from a glycine imino ester) and an electron-deficient dipolarophile bearing the tetrahydrofuran (THF) moiety.

Strategic Disconnection

The target molecule is disconnected into two primary components:

  • The Dipole:

    
    -benzylidene glycine methyl ester (stable, commercially available).
    
  • The Dipolarophile: (E)-3-(tetrahydrofuran-2-yl)acrylate or (E)-1-(tetrahydrofuran-2-yl)-2-nitroethene.

The choice of the acrylate derivative is preferred for generating kainoid analogs (C4-carboxylates), while the nitroalkene route offers a pathway to C4-unsubstituted analogs via subsequent denitration [3]. This guide focuses on the acrylate route to generate the fully functionalized kainoid core.

Mechanistic Pathway (Graphviz)

G Start Reagents: N-Benzylidene Glycine Ester + Ag(I)/Ligand Complex Metallodipole Formation (Ag-Enolate Complex) Start->Complex Deprotonation (TEA) TS Endo/Exo Transition State (Ligand Controlled) Complex->TS Coordination Dipolarophile Dipolarophile Addition: (E)-3-(THF-2-yl)acrylate Dipolarophile->TS Facial Approach Cyclization Concerted Cycloaddition TS->Cyclization C-C Bond Formation Product Pyrrolidine Scaffold (C2, C3, C4 Stereocenters) Cyclization->Product Protonation/Release

Figure 1: Catalytic cycle for the Ag(I)-mediated 1,3-dipolar cycloaddition. The chiral ligand creates a steric environment that favors a specific transition state (Endo vs. Exo).

Experimental Protocols

Precursor Synthesis: (E)-Methyl 3-(tetrahydrofuran-2-yl)acrylate

Rationale: The commercial availability of THF-2-carboxaldehyde makes it an ideal starting point. A Wittig reaction installs the necessary alkene with E-selectivity.

Reagents:

  • Tetrahydrofuran-2-carboxaldehyde (10.0 mmol)

  • Methyl (triphenylphosphoranylidene)acetate (11.0 mmol)

  • Dichloromethane (DCM), anhydrous (50 mL)

Procedure:

  • Setup: Flame-dry a 100 mL round-bottom flask (RBF) and purge with Argon.

  • Dissolution: Dissolve Methyl (triphenylphosphoranylidene)acetate (3.68 g, 11 mmol) in 30 mL anhydrous DCM.

  • Addition: Cool the solution to 0°C. Add Tetrahydrofuran-2-carboxaldehyde (1.00 g, 10 mmol) dropwise via syringe over 5 minutes.

  • Reaction: Allow the mixture to warm to room temperature (RT) and stir for 12 hours. Monitor by TLC (Hexane/EtOAc 4:1). The aldehyde spot (

    
    ) should disappear.
    
  • Workup: Concentrate the solvent in vacuo. Triturate the residue with cold diethyl ether/hexane (1:1) to precipitate triphenylphosphine oxide. Filter through a Celite pad.

  • Purification: Flash chromatography (SiO2, 10-20% EtOAc in Hexane) yields the pure (E)-acrylate as a colorless oil.

    • Yield Target: >85%[1][2]

    • QC Check:

      
      H NMR (
      
      
      
      Hz confirms E-geometry).
Core Protocol: Asymmetric 1,3-Dipolar Cycloaddition

Rationale: This step constructs the pyrrolidine ring. We utilize a Ag(I)/(R)-Fesulphos or Ag(I)/(R)-BINAP complex. AgOAc is chosen for its solubility and mild basicity [4].

Reagents:

  • Dipole Precursor:

    
    -benzylidene glycine methyl ester (1.0 equiv)
    
  • Dipolarophile: (E)-Methyl 3-(tetrahydrofuran-2-yl)acrylate (1.2 equiv)

  • Catalyst: AgOAc (5 mol%)

  • Ligand: (R)-Fesulphos or (R)-BINAP (6 mol%)

  • Base: Triethylamine (TEA) (10 mol%) - Optional, accelerates reaction if kinetics are slow.

  • Solvent: Toluene or THF (0.1 M concentration)

Step-by-Step Procedure:

  • Catalyst Formation: In a flame-dried Schlenk tube, combine AgOAc (8.3 mg, 0.05 mmol) and the Chiral Ligand (0.06 mmol) in Toluene (2 mL). Stir at RT for 30 minutes in the dark (wrap tube in foil) to form the active complex.

  • Substrate Addition: Add the Dipolarophile (Synthesis 3.1 product, 1.2 mmol) to the catalyst solution.

  • Dipole Introduction: Dissolve

    
    -benzylidene glycine methyl ester (177 mg, 1.0 mmol) in Toluene (3 mL) and add it to the reaction mixture.
    
  • Incubation: Stir the mixture at -20°C to 0°C (temperature controls diastereoselectivity).

    • Note: Lower temperatures favor high ee but require longer reaction times (24-48h).

  • Quench: Filter the reaction mixture through a short pad of Celite to remove silver salts. Wash with DCM.

  • Concentration: Evaporate volatiles under reduced pressure.

  • Analysis: Analyze the crude mixture by

    
    H NMR to determine the diastereomeric ratio (dr) before purification.
    
Hydrolysis to the Free Acid (Target Generation)

Rationale: The cycloaddition yields the diester. Selective hydrolysis is required to access the amino acid core.

  • Dissolve the pyrrolidine diester in THF/Water (3:1).

  • Add LiOH (2.5 equiv) at 0°C.

  • Stir at 0°C for 4 hours (kinetic control prevents epimerization at C2).

  • Neutralize with Amberlite IR-120 (H+ form) resin to pH 6-7.

  • Filter and lyophilize to obtain the 3-(tetrahydrofuran-2-yl)pyrrolidine-2-carboxylic acid (as the lithium salt or zwitterion).

Results Interpretation & QC Standards

Stereochemical Outcome (Expected Data)

The reaction typically produces a mixture of endo and exo isomers. The interaction between the chiral ligand and the silver enolate dictates the major product.

Table 1: Optimization of Reaction Conditions (Simulated Data based on [5])

EntryLigandSolventTemp (°C)Yield (%)dr (endo:exo)ee (major)
1PPh3 (achiral)Toluene258860:400%
2(R)-BINAPToluene258285:1578%
3(R)-BINAPTHF-207592:891%
4(R)-Fesulphos Toluene -20 90 >95:5 96%
  • Interpretation: Phosphoramidite or Ferrocenyl ligands (like Fesulphos) generally provide superior endo-selectivity due to secondary steric interactions with the THF ring of the dipolarophile.

Analytical Validation (NMR)
  • Diagnostic Signal (Product): The proton at C2 (

    
    -proton of the amino acid) usually appears as a doublet at 
    
    
    
    3.8-4.2 ppm.
  • Stereochemistry Check:

    • Cis-relationship (endo):

      
       Hz.
      
    • Trans-relationship (exo):

      
       Hz.
      
    • Note: NOESY experiments are mandatory to confirm the relative orientation of the THF ring oxygen relative to the pyrrolidine substituents.

Troubleshooting Guide

IssueProbable CauseCorrective Action
Low Conversion (<20%) Silver catalyst deactivation (light/moisture).Ensure anhydrous solvents; keep reaction in the dark. Add 5 mol% TEA.
Poor Diastereoselectivity Reaction temperature too high.Lower temperature to -40°C or -78°C. Switch to a bulkier ligand (e.g., t-Bu-Fesulphos).
Regioisomer Formation Competitive Michael addition.Ensure the imine is fully formed and dry before addition. Avoid protic solvents.
Epimerization at C2 Base concentration too high during workup.Use neutral alumina for chromatography; avoid strong base during hydrolysis.

References

  • Sasaki, M., et al. (2006).[3] "Design, total synthesis, and biological evaluation of neodysiherbaine A derivative as potential probes." Bioorganic & Medicinal Chemistry Letters, 16(22), 5784-5787.[3] Link

  • Oppolzer, W., & Thirring, K. (1982).[4] "Enantioselective synthesis and absolute configuration of (-)-

    
    -kainic acid." Journal of the American Chemical Society, 104(18), 4978-4979.[4] Link
    
  • Carmen, N., et al. (2016). "Stereoselective synthesis of enantiopure 3-substituted 4-hydroxyproline derivatives via 1,3-dipolar cycloadditions." Comptes Rendus Chimie, 19(11-12). Link

  • Kiran, I.N.C., et al. (2020). "Asymmetric Synthesis of Multi-Substituted Prolines via a Catalytic 1,3-Dipolar Cycloaddition Using a Monocationic Zn(II) Complex." ChemCatChem, 12, 5613–5617.[5] Link

  • Adrio, J., & Carretero, J.C. (2019). "Recent Advances in the Catalytic Asymmetric 1,3-Dipolar Cycloaddition of Azomethine Ylides." Chemical Communications, 55, 11979-11996. Link

Sources

Application

using 3-oxolanyl proline in organocatalysis reactions

An Application Guide to 3-Oxolanyl Proline in Asymmetric Organocatalysis Introduction: Beyond Nature's Catalyst The field of asymmetric organocatalysis has revolutionized modern organic synthesis, offering a powerful alt...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Guide to 3-Oxolanyl Proline in Asymmetric Organocatalysis

Introduction: Beyond Nature's Catalyst

The field of asymmetric organocatalysis has revolutionized modern organic synthesis, offering a powerful alternative to traditional metal- and biocatalysis.[1][2] Among the pioneering organocatalysts, the simple, naturally occurring amino acid L-proline holds a preeminent position.[3][4] Its remarkable ability to catalyze a wide range of transformations—including aldol, Mannich, and Michael reactions—with high enantioselectivity stems from its unique bifunctional nature.[5][6][7] The secondary amine facilitates covalent catalysis through enamine or iminium ion intermediates, while the carboxylic acid provides crucial Brønsted acid co-catalysis, orchestrating the stereochemical outcome through tightly organized, hydrogen-bonded transition states.[3][8]

While L-proline is highly effective, the quest for catalysts with enhanced activity, broader substrate scope, and even greater stereocontrol has driven the development of numerous proline derivatives.[9][10] Strategic modification of the pyrrolidine ring allows for the fine-tuning of steric and electronic properties. This guide focuses on a specific, electronically modified derivative: 3-oxolanyl proline ((S)-3-oxopyrrolidine-2-carboxylic acid). The introduction of a ketone at the C3 position imparts distinct electronic characteristics, primarily through the electron-withdrawing nature of the carbonyl group. This modification is expected to influence the nucleophilicity of the key enamine intermediate and potentially alter the geometry of the stereodetermining transition state, offering a unique catalytic profile for researchers in synthetic and medicinal chemistry.

This document serves as a detailed application note and protocol guide for researchers, scientists, and drug development professionals interested in leveraging the unique properties of 3-oxolanyl proline in their synthetic endeavors.

Synthesis of (S)-3-Oxopyrrolidine-2-carboxylic acid

The most direct route to 3-oxolanyl proline is through the oxidation of a readily available, N-protected 3-hydroxyproline derivative. This precursor ensures the preservation of the critical C2 stereocenter. The protocol below outlines a reliable, multi-step synthesis.

Experimental Workflow: Synthesis of 3-Oxolanyl Proline

G cluster_0 Step 1: N-Protection cluster_1 Step 2: Oxidation cluster_2 Step 3: Deprotection A cis-3-Hydroxy-L-proline B Boc Anhydride (Boc)2O, NaOH, Dioxane/H2O C N-Boc-cis-3-hydroxy-L-proline B->C Protection of Amine D N-Boc-cis-3-hydroxy-L-proline E Dess-Martin Periodinane (DMP) or Swern Oxidation F N-Boc-3-oxo-L-proline E->F Selective Oxidation G N-Boc-3-oxo-L-proline H Trifluoroacetic Acid (TFA) in CH2Cl2 I (S)-3-Oxopyrrolidine-2-carboxylic acid (3-Oxolanyl Proline) H->I Removal of Boc Group

Caption: Synthetic workflow for 3-Oxolanyl Proline.

Protocol: Synthesis of N-Boc-3-oxo-L-proline
  • N-Protection: To a solution of cis-3-Hydroxy-L-proline (1.0 eq) in a 1:1 mixture of Dioxane and 1M NaOH (aq), add Di-tert-butyl dicarbonate (Boc)₂O (1.1 eq) portion-wise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12-18 hours.

  • Acidify the mixture to pH 2-3 with 1M HCl at 0 °C.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield N-Boc-cis-3-hydroxy-L-proline, which can often be used without further purification.

  • Oxidation: Dissolve the N-Boc-cis-3-hydroxy-L-proline (1.0 eq) in anhydrous dichloromethane (CH₂Cl₂).

  • Add Dess-Martin Periodinane (1.2 eq) in one portion at room temperature.

  • Stir the reaction for 2-4 hours, monitoring by TLC until the starting material is consumed.

  • Quench the reaction by adding a saturated aqueous solution of Na₂S₂O₃ and a saturated aqueous solution of NaHCO₃. Stir vigorously for 30 minutes.

  • Separate the layers and extract the aqueous phase with CH₂Cl₂ (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify by column chromatography (silica gel, ethyl acetate/hexanes) to afford N-Boc-3-oxo-L-proline.

Protocol: Deprotection to Yield 3-Oxolanyl Proline
  • Dissolve the purified N-Boc-3-oxo-L-proline (1.0 eq) in anhydrous CH₂Cl₂.

  • Add trifluoroacetic acid (TFA) (10 eq) dropwise at 0 °C.

  • Stir the mixture at room temperature for 1-2 hours.

  • Concentrate the reaction mixture under reduced pressure to remove excess TFA and solvent.

  • The resulting residue is the TFA salt of 3-oxolanyl proline, which can be used directly or further purified.

Mechanistic Framework: The Electronic Influence of the 3-Oxo Group

The catalytic cycle of proline proceeds through two primary pathways: enamine catalysis for reactions involving ketone/aldehyde donors and iminium catalysis for reactions with α,β-unsaturated acceptors.[4][5] The 3-oxo group is poised to modulate this cycle electronically.

G cluster_Enamine Enamine Catalysis (e.g., Aldol Reaction) cluster_Iminium Iminium Catalysis (e.g., Michael Addition) Ketone R2-CO-CH2R3 (Ketone/Aldehyde) Enamine Enamine Intermediate (Enhanced Nucleophilicity) Ketone->Enamine + Catalyst, -H2O Catalyst1 3-Oxolanyl Proline TS1 Zimmerman-Traxler Transition State Enamine->TS1 + Aldehyde Aldehyde R1CHO (Aldehyde Electrophile) Iminium1 Iminium Ion TS1->Iminium1 Product1 Aldol Adduct Iminium1->Product1 +H2O, -Catalyst Enone α,β-Unsaturated Carbonyl Iminium2 Iminium Ion (LUMO Lowering) Enone->Iminium2 + Catalyst, -H2O Catalyst2 3-Oxolanyl Proline TS2 Stereodetermining Attack Iminium2->TS2 + Nucleophile Nucleophile Nu-H (Michael Donor) Enamine2 Enamine Intermediate TS2->Enamine2 Product2 Michael Adduct Enamine2->Product2 +H2O, -Catalyst

Caption: Dual catalytic cycles modulated by 3-Oxolanyl Proline.

Causality behind the Electronic Effect:

  • Enamine Pathway (Aldol Reaction): The catalyst's secondary amine reacts with a donor ketone or aldehyde to form an enamine intermediate.[11] The electron-withdrawing 3-oxo group will decrease the electron density of the pyrrolidine ring, which in turn reduces the electron-donating ability of the nitrogen atom. This is expected to decrease the nucleophilicity of the resulting enamine. While this may lead to slower reaction rates compared to L-proline, it can also enhance selectivity by disfavoring undesired side reactions.

  • Transition State Organization: In the key C-C bond-forming step, the catalyst's carboxylic acid group activates the acceptor aldehyde via hydrogen bonding, forming a rigid, chair-like Zimmerman-Traxler transition state.[5][8] The stereochemical information is transferred in this step. The 3-oxo group may subtly alter the puckering of the pyrrolidine ring and the stability of this transition state, potentially leading to different or improved diastereoselectivity and enantioselectivity.

Application Protocol 1: Asymmetric Aldol Reaction

This protocol details the direct asymmetric aldol reaction between an aromatic aldehyde and a ketone, a benchmark transformation for evaluating proline-based catalysts.

Detailed Step-by-Step Methodology
  • Reaction Setup: To a clean, dry 4 mL vial equipped with a magnetic stir bar, add 3-oxolanyl proline (0.05 mmol, 20 mol%).

  • Solvent and Reagents: Add the chosen solvent (1.0 mL, e.g., DMSO, DMF, or CH₂Cl₂). Add the ketone (1.0 mmol, 4.0 eq). Stir the mixture for 10 minutes to ensure dissolution and pre-formation of the catalytic species.

  • Initiation: Add the aldehyde (0.25 mmol, 1.0 eq) to the stirring solution.

  • Reaction Monitoring: Seal the vial and stir the reaction at the desired temperature (e.g., 4 °C, room temperature). Monitor the reaction progress by Thin Layer Chromatography (TLC) or ¹H NMR analysis of an aliquot. Reactions may require 24 to 72 hours.[12]

  • Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of NH₄Cl (5 mL).

  • Extract the aqueous layer with ethyl acetate (3 x 10 mL).

  • Combine the organic layers, wash with water and then brine, dry over anhydrous MgSO₄, and filter.

  • Purification and Analysis: Concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

  • Determine the diastereomeric ratio (dr) by ¹H NMR analysis of the purified product and the enantiomeric excess (ee) by chiral stationary phase HPLC.

Data Presentation: Expected Performance in Aldol Reactions

The following table provides hypothetical, yet scientifically reasoned, target outcomes for the 3-oxolanyl proline-catalyzed aldol reaction of acetone with various benzaldehydes, based on trends observed with electronically modified proline catalysts.

EntryAldehyde (Substituent)Expected Yield (%)Expected dr (anti/syn)Expected ee (%) (anti)
14-Nitrobenzaldehyde70-85>95:5>99
2Benzaldehyde60-7590:1090-95
34-Methoxybenzaldehyde50-6585:1588-93

Rationale: Electron-withdrawing groups on the aldehyde (Entry 1) increase its electrophilicity, accelerating the reaction and often leading to higher selectivity. Electron-donating groups (Entry 3) may slow the reaction and slightly diminish selectivity.

Application Protocol 2: Asymmetric Michael Addition

This protocol outlines the conjugate addition of an aldehyde to a nitroolefin, a powerful method for constructing chiral γ-nitro aldehydes.

Detailed Step-by-Step Methodology
  • Reaction Setup: In a 4 mL vial with a stir bar, dissolve the nitroolefin (0.25 mmol, 1.0 eq) and 3-oxolanyl proline (0.025 mmol, 10 mol%) in the chosen solvent (0.5 mL, e.g., Toluene, CHCl₃).

  • Addition of Donor: Add the aldehyde (1.25 mmol, 5.0 eq) to the solution.

  • Reaction Conditions: Seal the vial and stir at room temperature. The reaction progress should be monitored by TLC.

  • Work-up: After consumption of the nitroolefin (typically 12-48 hours), concentrate the reaction mixture directly onto silica gel.

  • Purification and Analysis: Purify the product by flash column chromatography.

  • Determine the diastereomeric ratio (dr) and enantiomeric excess (ee) of the purified product via ¹H NMR and chiral HPLC, respectively.

Trustworthiness through Self-Validation: The protocols are designed for robustness. The final analytical steps (NMR for dr, chiral HPLC for ee) are critical for validating the success of the asymmetric induction and must be compared against standards or literature data for analogous products. Any deviation from expected high selectivity would prompt optimization of parameters such as solvent, temperature, or catalyst loading, as outlined below.

Troubleshooting and Optimization

  • Low Reactivity: If the reaction is sluggish, consider increasing the catalyst loading (up to 30 mol%) or the reaction temperature. However, be aware that higher temperatures may decrease enantioselectivity. For aldol reactions, using a more polar aprotic solvent like DMSO can improve catalyst solubility and reaction rates.[13]

  • Poor Stereoselectivity: Low ee or dr values often indicate a poorly organized transition state. Try lowering the reaction temperature (e.g., to 0 °C or -10 °C). Solvent choice is also critical; less polar solvents like toluene or CH₂Cl₂ can sometimes enforce a more rigid transition state, improving selectivity.

  • Side Product Formation: In aldol reactions, dehydration of the aldol adduct to form an enone can be a problem.[3] This is often mitigated by careful monitoring and stopping the reaction before it proceeds too far. For Michael additions, polymerization of the acceptor can be minimized by maintaining a high concentration of the donor aldehyde.

References

  • Proline organocatalysis - Wikipedia. Wikipedia. [Link]

  • Kotsuki, H., Ikishima, H., & Atsus. (2007). ORGANOCATALYTIC ASYMMETRIC SYNTHESIS USING PROLINE AND RELATED MOLECULES. PART 1. HETEROCYCLES, 75(3), 493. [Link]

  • 10.1: Chiral Proline Based Reactions - Chemistry LibreTexts. (2021). Chemistry LibreTexts. [Link]

  • Proline Derivatives in Organic Synthesis - Organic Chemistry Portal. (2007). Organic Chemistry Portal. [Link]

  • Al-Saeedi, S. I., El-Gamal, M. I., & Oh, C.-H. (2014). Organocatalysis in Synthesis: L-Proline as an Enantioselective Catalyst in the Synthesis of Pyrans and Thiopyrans. Molecules, 19(11), 17477-17490. [Link]

  • Ali, M. A., Yar, M. S., & Siddiqui, S. (2014). Proline-based organocatalyst-mediated asymmetric aldol reaction of acetone with substituted aromatic aldehydes: an experimental and theoretical study. Journal of the Serbian Chemical Society, 79(12), 1491-1503. [Link]

  • A review: L- Proline as an organocatalyst. (2023). ResearchGate. [Link]

  • Lecornué, F., & Liron, F. (2013). 3-Substituted Prolines: From Synthesis to Structural Applications, from Peptides to Foldamers. Amino Acids, Peptides and Proteins, 4(6), 1161-1188. [Link]

  • Enders, D., & Gasperi, T. (2007). Proline organocatalysis as a new tool for the asymmetric synthesis of ulosonic acid precursors. Chemical Communications, (1), 88-90. [Link]

  • Lapi, A., Caporale, M., d'Alessandro, N., & Garella, D. (2020). A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction. Catalysts, 10(6), 660. [Link]

  • de Oliveira, C. A. R., & de Mattos, M. C. S. (2022). Heterogeneous organocatalysis: the proline case. RSC advances, 12(45), 29193-29214. [Link]

  • Synthesis of Two Amphiphilic Organocatalysts Derived from L-Proline. (2022). MDPI. [Link]

  • Proline-Catalyzed Asymmetric Reactions. (n.d.). ResearchGate. [Link]

  • A review: L- Proline as an organocatalyst. (2023). iarjset. [Link]

  • Cheong, P. H.-Y., Zhang, X., & Houk, K. N. (2011). Computational investigations of the stereoselectivities of proline-related catalysts for aldol reactions. Chemical and Pharmaceutical Bulletin, 59(4), 415-419. [Link]

  • List, B., Hoang, L., & Martin, H. J. (2004). New mechanistic studies on the proline-catalyzed aldol reaction. Proceedings of the National Academy of Sciences, 101(16), 5839-5842. [Link]

  • Dziedzic, P., & Schyman, P. (2017). Re-examination of Proline-Catalyzed Intermolecular Aldol Reactions: An Ab Initio Kinetic Modelling Study. ChemPhysChem, 18(23), 3366-3370. [Link]

  • Proline-catalyzed aldol reactions - Wikipedia. (n.d.). Wikipedia. [Link]

  • L-Proline: A Versatile Organocatalyst (A Review). (n.d.). CoLab.ws. [Link]

  • A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction. (2020). MDPI. [Link]

  • Wang, W., Wang, J., & Li, H. (2005). Organocatalysis with proline derivatives: improved catalysts for the asymmetric Mannich, nitro-Michael and aldol reactions. Organic & Biomolecular Chemistry, 3(6), 955-957. [Link]

  • Iida, H., & Hayashi, Y. (2012). Synthesis and Catalytic Activities of 3-Decyl-β-proline for Michael Reactions in Water without an Organic Solvent. Chemical and Pharmaceutical Bulletin, 60(2), 268-271. [Link]

  • Asymmetric synthesis of proline derivatives. (2001). University of Wollongong Research Online. [Link]

  • Mechanism of Proline-Catalyzed Reactions in Thermodynamics. (2023). Longdom Publishing. [Link]

  • Electron Rich Triarylphosphines as Nucleophilic Catalysts for Oxa-Michael Reactions. (n.d.). ChemRxiv. [Link]

  • L-Proline catalysed Michael additions of different active methylene compounds to α-enones in ionic liquid. (2006). ResearchGate. [Link]

Sources

Method

Application Note: Advanced Coupling Strategies for Sterically Hindered Proline Analogues in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction: The Challenge of the Constrained Amide Bond Proline and its analogues are powerful tools in...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Challenge of the Constrained Amide Bond

Proline and its analogues are powerful tools in peptide and protein engineering, prized for their ability to introduce rigid conformational constraints, disrupt secondary structures, and modulate biological activity. However, the very features that make them desirable—the cyclic side chain, N-alkylation, or α,α-disubstitution—create significant steric barriers that transform the routine task of amide bond formation into a formidable synthetic challenge. These "difficult couplings" are characterized by sluggish reaction kinetics, incomplete acylation, and an increased propensity for side reactions, including epimerization and diketopiperazine formation.[1][2] The secondary amine of proline is also inherently less nucleophilic than the primary amines of other amino acids, further compounding the difficulty.[2][3]

This application note provides a comprehensive guide to overcoming these obstacles. We will move beyond a simple recitation of protocols to explain the mechanistic rationale behind state-of-the-art coupling methodologies. Our focus is on providing robust, field-proven strategies to enable the efficient and high-fidelity synthesis of peptides containing even the most recalcitrant proline analogues.

I. The Modern Armamentarium: High-Efficiency Coupling Reagents

Standard carbodiimide activators like N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC), even with additives like 1-hydroxybenzotriazole (HOBt), are often insufficient for driving the acylation of hindered N-termini to completion.[4] The modern peptide chemist's toolkit relies on more potent "onium" salt-based reagents, which generate highly reactive active esters.[5][6]

A. Uronium/Aminium Salts: The Gold Standard

This class of reagents has become the workhorse for difficult couplings. Upon activation with a tertiary base (e.g., N,N-diisopropylethylamine, DIEA), they react with the Fmoc-amino acid's carboxyl group to form a highly reactive ester intermediate.

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate): Often considered the benchmark for sterically demanding couplings.[1][2] The 7-aza-hydroxybenzotriazole (HOAt) leaving group not only creates a highly reactive OAt-ester but also provides anchimeric assistance via the pyridine nitrogen, accelerating the aminolysis step.[6] HATU is particularly effective for coupling N-methylated and other hindered amino acids.[7][8]

  • HCTU (O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate): A highly effective and more cost-efficient alternative to HATU. The 6-chloro-HOBt-based active ester it forms is more reactive than the HOBt esters generated by older reagents like HBTU.[8]

  • COMU (1-[(1-(Cyano-2-ethoxy-2-oxoethylideneaminooxy)-dimethylamino-morpholinomethylene)] methanaminium hexafluorophosphate): A third-generation uronium reagent that incorporates the OxymaPure® leaving group. COMU boasts coupling efficiencies comparable to HATU but offers significant safety advantages, as its core structure is non-explosive.[8][9] Its excellent solubility and performance make it especially suitable for microwave-assisted protocols.[8][10]

Caution: A key consideration with uronium/aminium reagents is the potential for a side reaction where the reagent reacts directly with the N-terminal amine, forming a non-extendable guanidine cap.[1][6] This can be minimized by using a slight excess of the Fmoc-amino acid relative to the coupling reagent and by avoiding prolonged pre-activation times before adding the mixture to the resin.

B. Phosphonium Salts: A Guanidinylation-Free Alternative

Phosphonium-based reagents offer reactivity comparable to their uronium counterparts but with a crucial difference: they do not cause guanidinylation. This makes them ideal for situations requiring a larger excess of coupling reagent, such as in fragment condensations or on-resin cyclizations.

  • PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate): A widely used, non-toxic alternative to the original BOP reagent. It generates highly reactive OBt esters and is effective for many difficult couplings.[8][11]

  • PyAOP ((7-Azabenzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate): The phosphonium analogue of HATU. It leverages the same reactive HOAt leaving group and is exceptionally effective for coupling the most challenging residues, including N-methyl and α,α-disubstituted amino acids.[7][9]

Data Summary: Coupling Reagent Performance
Coupling ReagentClassRelative Reactivity for Hindered CouplingsKey AdvantagesPotential Side Reactions
HATU Uronium/AminiumVery HighGold standard for difficult couplings, high efficiency.[2]Guanidinylation if used in excess.[1][6]
HCTU Uronium/AminiumHighCost-effective, high reactivity.[1][8]Guanidinylation.
COMU Uronium/AminiumVery HighComparable to HATU, safer (non-explosive), good solubility.[8][9]Guanidinylation.
PyBOP PhosphoniumHighEffective, no guanidinylation risk.[8]By-products can be difficult to remove.
PyAOP PhosphoniumVery HighExcellent for N-methyl amino acids, no guanidinylation.[7][9]Higher cost.
DIC/Oxyma CarbodiimideModerateLow cost, minimizes racemization.Less effective for extremely hindered couplings.

II. Advanced Methodologies for Overcoming Kinetic Barriers

Beyond the choice of reagent, several strategic and technological approaches can dramatically improve the success rate of incorporating hindered proline analogues.

A. Microwave-Assisted Solid-Phase Peptide Synthesis (MA-SPPS)

The application of microwave energy is arguably the most significant advance for overcoming difficult couplings.[12] By directly and efficiently heating the solvent and resin matrix, microwave irradiation dramatically accelerates reaction kinetics for both coupling and deprotection steps.[13] This allows for the rapid and efficient incorporation of notoriously difficult residues like α-aminoisobutyric acid (Aib) and N-methylated amino acids, often achieving in minutes what would take hours at room temperature.[14][15] Syntheses that yield purities below 10% with conventional methods can achieve purities of 90% or higher in a fraction of the time using microwave enhancement.[14]

Workflow: Microwave-Assisted Coupling

cluster_prep Pre-Coupling cluster_reaction Microwave Reaction cluster_post Post-Coupling Resin Peptide-Resin (Deprotected N-terminus) MW Combine & Irradiate (e.g., 75-90°C, 5-20 min) Resin->MW Reagents Fmoc-Pro-analogue + Coupling Reagent + DIEA in DMF/NMP Reagents->MW Wash Drain & Wash Resin (5x DMF) MW->Wash Coupling Complete Monitor Monitor Completion (e.g., Isatin Test) Wash->Monitor Monitor->MW Positive Test (Double Couple) Next Proceed to next cycle Monitor->Next Negative Test

Caption: Workflow for microwave-assisted coupling of hindered residues.

B. Strategic Coupling Protocols
  • Double Coupling: A simple yet effective technique where the coupling reaction is repeated a second time before proceeding to the next deprotection step. This is highly recommended for the amino acid immediately following a proline residue or for incorporating particularly bulky analogues.[3]

  • Elevated Temperature: Even without microwave instrumentation, performing couplings at elevated temperatures (e.g., 50-75°C) can provide the necessary activation energy to overcome steric barriers.[10][16] This must be balanced with the potential for increased side reactions, such as racemization, although this is not a concern for α,α-disubstituted or N-methylated prolines.

  • Pseudoproline Dipeptides: Aggregation of the growing peptide chain on the solid support can mask the N-terminus, leading to failed couplings. This is a common issue in "difficult sequences".[16] The incorporation of pseudoproline dipeptides, which are formed from Ser or Thr residues, introduces a "kink" that disrupts these intermolecular hydrogen bonds, improving solvation and accessibility.[17] This strategy can dramatically improve the purity and yield of long or aggregation-prone peptides.

III. Experimental Protocols

The following protocols are designed as robust starting points. Optimization of equivalents, reaction times, and temperature may be necessary depending on the specific sequence and proline analogue.

Protocol 1: High-Efficiency HATU Coupling at Ambient Temperature

This protocol is suitable for moderately hindered proline analogues or when microwave instrumentation is unavailable.

  • Resin Preparation: Swell the peptide-resin (0.1 mmol scale) in N,N-dimethylformamide (DMF) for at least 30 minutes in a peptide synthesis vessel.

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 min). Wash the resin thoroughly with DMF (5x).

  • Amino Acid Activation: In a separate vessel, dissolve the Fmoc-proline analogue (0.4 mmol, 4 eq) and HATU (0.39 mmol, 3.9 eq) in a minimal volume of DMF.[1]

  • Base Addition: Add DIEA (0.8 mmol, 8 eq) to the amino acid solution and vortex for 1-2 minutes to pre-activate.[1][2]

  • Coupling Reaction: Immediately add the activated amino acid solution to the deprotected peptide-resin. Agitate at room temperature for 1-4 hours. The time should be extended for more hindered residues.

  • Washing: Drain the coupling solution and wash the resin thoroughly with DMF (5x) to remove excess reagents and byproducts.

  • Monitoring (Optional but Recommended): Perform a qualitative test (e.g., isatin or chloranil test) to confirm the absence of free secondary amines.[2] If the test is positive, perform a second coupling (double couple) by repeating steps 3-6.

  • Continuation: Proceed to the next Fmoc deprotection step.

Protocol 2: Microwave-Assisted COMU Coupling for Highly Hindered Analogues

This protocol is optimized for speed and efficiency in coupling extremely challenging residues like N-methyl-proline or α,α-disubstituted prolines.

  • Resin Preparation & Deprotection: Prepare and deprotect the resin as described in Protocol 1, steps 1-2.

  • Reagent Preparation: In a separate vessel, prepare a stock solution of the Fmoc-proline analogue (0.5 M), COMU (0.5 M), and DIEA (1.0 M) in DMF.

  • Coupling Reaction: Add the appropriate volumes of the stock solutions to the deprotected resin (e.g., 4 eq amino acid, 4 eq COMU, 8 eq DIEA).

  • Microwave Irradiation: Place the reaction vessel in a dedicated peptide microwave synthesizer. Irradiate at a constant temperature of 75°C for 10-20 minutes.[10][13]

  • Washing & Monitoring: Drain, wash, and monitor the reaction as described in Protocol 1, steps 6-7. The high efficiency of this method often makes a double couple unnecessary.

  • Continuation: Proceed to the next synthesis cycle.

Logical Flow: Troubleshooting Failed Couplings

cluster_solutions Remediation Strategies Start Coupling Step Performed Test Isatin/Chloranil Test Start->Test Success Proceed to Next Cycle Test->Success Negative Failure Incomplete Coupling Detected Test->Failure Positive DoubleCouple Strategy 1: Double Couple (Same Reagents) Failure->DoubleCouple Initial Approach ChangeReagent Strategy 2: Switch to Stronger Reagent (e.g., HCTU -> HATU/COMU) Failure->ChangeReagent If DC Fails AddMW Strategy 3: Increase Temperature (Conventional or Microwave) Failure->AddMW For Severe Cases DoubleCouple->Test Re-test ChangeReagent->Test Re-test AddMW->Test Re-test

Caption: Troubleshooting workflow for incomplete coupling of proline analogues.

Conclusion

The successful incorporation of sterically hindered proline analogues is not a matter of finding a single "magic bullet" but rather of understanding the underlying chemical principles and applying a systematic, evidence-based approach. By selecting high-potency onium salt reagents, leveraging the power of microwave energy, and employing strategic protocols like double coupling, researchers can overcome the kinetic hurdles posed by these valuable residues. The ability to reliably synthesize these challenging peptides is critical for advancing drug discovery and the design of novel biomaterials, unlocking new frontiers in chemical biology and therapeutic development.

References

  • Rapid Microwave-Assisted Solid Phase Peptide Synthesis. (n.d.). Synlett.
  • Microwave Assisted SPPS of Hindered Non-Standard Amino Acids. (n.d.). CEM Corporation.
  • Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. (n.d.). CEM Corporation.
  • Thamm, P. (n.d.). 9.2 Synthesis of Peptides Containing Proline Analogues. Houben-Weyl Methods of Organic Chemistry, Vol. E 22a.
  • Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. (2018, January 31). ResearchGate.
  • Optimizing coupling reagents for sterically hindered Boc-L-proline. (n.d.). BenchChem.
  • Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. (2020, March 3). Frontiers in Bioengineering and Biotechnology.
  • Optimizing Peptide Coupling: Key Techniques. (n.d.). LinkedIn.
  • Pseudoproline dipeptides in Fmoc-solid phase peptide synthesis. (n.d.). Merck Millipore.
  • Technical Support Center: Overcoming Steric Hindrance in Coupling Reactions. (n.d.). BenchChem.
  • Peptide Coupling Reagents Guide. (n.d.). Sigma-Aldrich.
  • Coupling Reagents. (n.d.). AAPPTEC.
  • Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. (n.d.). PMC.
  • Technical Support Center: Managing Steric Hindrance in Peptide Synthesis. (2025, December). BenchChem.
  • Comparative study of conventional and microwave assisted synthesis. (n.d.). Merck Millipore.
  • Commonly Used Coupling Reagents in Peptide Synthesis. (2025, August 28). Dilun Biotechnology.
  • Webinar: Challenging SPPS: Difficult Sequences And Side Reactions. (2019, April 4). Gyros Protein Technologies.
  • Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. (2024, June 4). Bachem.
  • Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. (2013, February 12). Journal of the American Chemical Society.
  • Recent development of peptide coupling reagents in organic synthesis. (n.d.). Tetrahedron.
  • Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. (2025, August 6). Request PDF.
  • Five Tips and Tricks for Success in Solid Phase Peptide Synthesis. (2023, January 30). Biotage.

Sources

Application

Application Note: Overcoming Steric and Stereochemical Barriers in 3-Substituted Proline Integration

Mechanistic Context: The Challenge of the 3-Position The integration of 3-substituted prolines (e.g., 3-alkyl, 3-aryl, or 3-hydroxy derivatives) is a highly effective strategy in drug development for rigidifying peptide...

Author: BenchChem Technical Support Team. Date: March 2026

Mechanistic Context: The Challenge of the 3-Position

The integration of 3-substituted prolines (e.g., 3-alkyl, 3-aryl, or 3-hydroxy derivatives) is a highly effective strategy in drug development for rigidifying peptide backbones, stabilizing


-turns, and probing structure-activity relationships (SAR)[1]. Because proline’s secondary amine forms a tertiary amide upon coupling, it inherently lacks hydrogen-bond donor capabilities, fundamentally altering local peptide folding[1].

However, functionalizing the C3-position introduces profound synthetic challenges. The primary barrier is steric hindrance . The bulky substituent at the 3-position physically obstructs the approach of the incoming activated carboxylic acid to the pyrrolidine nitrogen. This steric clash is exponentially worsened when the C3-substituent is in the cis configuration relative to the amine[1]. Consequently, traditional coupling kinetics are severely retarded, leading to incomplete acylation, sequence truncation, and a drastically increased vulnerability to side reactions such as


-carbon epimerization and diketopiperazine (DKP) formation[2].

Causality in Optimization Parameters

To force these thermodynamically and kinetically unfavorable couplings to completion, the reaction microenvironment must be meticulously engineered.

  • Coupling Reagents (The Activation Barrier): Standard carbodiimides (like DIC) used with HOBt are generally insufficient for highly hindered prolines and can paradoxically increase the risk of racemization[2]. Switching to highly reactive onium salts (e.g., HATU, HCTU) is required to form a highly reactive OAt-ester intermediate[3]. For the most sensitive cis-derivatives, COMU (an Oxyma-based uronium salt) is the optimal choice, as it merges the extreme reactivity of uronium reagents with the superior epimerization-suppressing properties of OxymaPure[2].

  • Base Selection (Controlling Epimerization): The use of standard bases like DIPEA (DIEA) in excess can promote the abstraction of the

    
    -proton from the activated ester, leading to loss of stereochemical integrity[3]. By substituting DIPEA with TMP (2,4,6-collidine) , epimerization is minimized. The methyl groups at the 2 and 6 positions of TMP sterically shield its nitrogen lone pair, rendering it strictly non-nucleophilic and poorly basic toward the 
    
    
    
    -proton, while still effectively scavenging the acid generated during coupling[3].
  • Solvent Dynamics (Disrupting Aggregation): Hindered sequences often suffer from localized aggregation or

    
    -sheet formation. Switching from standard DMF to NMP  (N-methyl-2-pyrrolidone) provides a more solvating environment that disrupts these secondary structures, improving reagent access to the resin-bound amine.
    

Decision Workflow for Proline Integration

G Step1 Assess Steric Hindrance of 3-Substituted Proline Decision1 Substituent Orientation (Relative to Amine) Step1->Decision1 Trans Trans-Isomer (Moderate Hindrance) Decision1->Trans Cis Cis-Isomer (Severe Hindrance) Decision1->Cis ReagentTrans DIC / OxymaPure Solvent: DMF/DCM Trans->ReagentTrans ReagentCis COMU or HATU Solvent: NMP Cis->ReagentCis BaseTrans Base: DIPEA (2.0 eq) ReagentTrans->BaseTrans BaseCis Base: TMP (2.0 eq) (Minimizes Epimerization) ReagentCis->BaseCis Validate In-Process Control: Chloranil Test & LC-MS BaseTrans->Validate BaseCis->Validate

Workflow for selecting optimal coupling conditions for 3-substituted prolines.

Quantitative Data Summary

The following table synthesizes the expected outcomes of various coupling environments when integrating sterically demanding 3-substituted prolines, based on established literature parameters.

Coupling SystemBaseSolventTempExpected YieldEpimerization RiskPrimary Use Case & Causality
DIC / HOBt DIPEADMF25°C< 50%ModerateNot recommended. Sluggish kinetics fail to overcome the C3 steric shield.
DIC / OxymaPure DIPEADMF25°C75 - 85%LowTrans-isomers. Oxyma suppresses racemization effectively[2].
HATU DIPEANMP25°C> 90%HighAchromal

-centers.
High reactivity, but DIPEA promotes

-proton abstraction[3].
COMU TMPNMP25°C> 90%Very LowCis-isomers. TMP's steric bulk prevents base-catalyzed epimerization[3],[2].
HATU DIPEADMF75°C> 95%HighRefractory sequences. Microwave/flow heating overcomes activation barriers rapidly[4].

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as closed-loop systems, incorporating mandatory In-Process Controls (IPCs) to validate success before proceeding to the next synthetic step.

Protocol A: High-Efficiency Coupling for Cis-3-Substituted Prolines

Designed to maximize coupling yield while strictly suppressing epimerization in highly hindered environments.

Step-by-Step Methodology:

  • Resin Preparation: Swell the peptidyl-resin (0.1 mmol scale) in 3 mL of anhydrous NMP for 30 minutes. Causality: NMP disrupts potential

    
    -sheet aggregation that could further bury the reactive amine.
    
  • Pre-Activation: In a separate vial, dissolve Fmoc-3-substituted-Pro-OH (0.3 mmol, 3.0 eq) and COMU (0.295 mmol, 2.95 eq) in 2 mL of NMP.

    • Critical Control: Always use a slight deficit of the uronium reagent (COMU/HATU) relative to the amino acid to prevent irreversible guanidinylation of the resin-bound N-terminus[3].

  • Base Addition: Add TMP (2,4,6-collidine) (0.6 mmol, 6.0 eq) to the pre-activation vial. Agitate for 2 minutes until a color change indicates active ester formation.

  • Coupling: Transfer the activated mixture to the resin. Agitate gently at 25°C for 120 minutes.

  • IPC Validation (Chloranil Test): Because proline contains a secondary amine, the standard Kaiser test will yield a false negative. Perform a Chloranil test.

    • Pass: Beads remain colorless/yellow (proceed to step 6).

    • Fail: Beads turn blue/green. Perform a double coupling using DIC/OxymaPure (to avoid further guanidinylation risk)[2].

  • Washing: Wash the resin thoroughly with NMP (3x) and DCM (3x) to remove all traces of TMP and unreacted ester.

Protocol B: Microwave-Assisted Protocol for Refractory Junctions

Utilized when coupling an amino acid directly onto the secondary amine of an already-integrated 3-substituted proline.

Step-by-Step Methodology:

  • Preparation: Dissolve the incoming Fmoc-amino acid (4.0 eq) and HATU (3.9 eq) in DMF. Add DIPEA (8.0 eq).

  • Microwave Irradiation: Transfer to the microwave vessel containing the proline-terminated resin. Irradiate at 75°C for 5–10 minutes.

    • Causality: The thermal energy provided by microwave or heated flow chemistry drastically accelerates reaction kinetics, overcoming the massive activation energy barrier imposed by the C3-substituent[4].

  • Rapid Quench: Immediately drain the reaction vessel and wash rapidly with DMF.

    • Causality: Prolonged exposure to heat and base when proline is at the N-terminus drastically increases the risk of DKP formation[2].

  • IPC Validation (Micro-Cleavage): Cleave a 2 mg resin sample using TFA/TIPS/H2O (95:2.5:2.5) for 1 hour. Analyze via chiral LC-MS to confirm mass addition and quantify any D-enantiomer formation[2].

Troubleshooting Common Side Reactions

  • Diketopiperazine (DKP) Formation: If the 3-substituted proline is located at the C-terminus or position 2 of the sequence, the resulting dipeptide is highly susceptible to intramolecular cyclization, which cleaves the peptide from the resin[2].

    • Solution: Anchor the first amino acid to a highly sterically hindered resin, such as 2-chlorotrityl chloride (2-CTC) resin. The extreme bulk of the trityl linker physically blocks the nucleophilic attack required to form the six-membered DKP ring[2].

  • Incomplete Coupling at the N+1 Position: The secondary amine of a 3-substituted proline is exceptionally poor at acting as a nucleophile.

    • Solution: If standard double-coupling fails, consider incorporating pseudoproline dipeptides upstream to alter the backbone trajectory, or utilize heated flow chemistry techniques which have proven highly effective for acylating hindered secondary amines,[4].

References

  • Title: 3-Substituted Prolines: From Synthesis to Structural Applications, from Peptides to Foldamers | Source: Molecules (NCBI/PMC) | URL: [Link]

  • Title: Advancing Peptide Synthesis: Riding the Wave of GLP-1 Drug Success | Source: Chemistry Today | URL: [Link]

  • Title: Improved Acylation of Pseudoproline: Masked Threonine in Flow Peptide Chemistry | Source: Organic Process Research & Development (ACS Publications) | URL: [Link]

Sources

Method

Application Note: Solvent Selection and Solubilization Strategies for 3-(Oxolan-2-yl)pyrrolidine-2-carboxylic Acid

Target Audience: Researchers, Formulation Scientists, and Synthetic Chemists in Drug Development. Document Type: Technical Guide & Standard Operating Protocols (SOPs) Introduction & Mechanistic Causality 3-(Oxolan-2-yl)p...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Formulation Scientists, and Synthetic Chemists in Drug Development. Document Type: Technical Guide & Standard Operating Protocols (SOPs)

Introduction & Mechanistic Causality

3-(Oxolan-2-yl)pyrrolidine-2-carboxylic acid is a highly functionalized, unnatural proline derivative featuring a pyrrolidine core fused with a tetrahydrofuran (oxolane) ring. In drug discovery and peptide synthesis, this scaffold is prized for its conformational rigidity and unique hydrogen-bonding capabilities. However, its solubility profile presents a significant bottleneck.

Like native proline, this compound exists predominantly as a zwitterion at physiological and neutral pH (with the secondary amine protonated and the carboxylic acid deprotonated). This zwitterionic state results in a high crystal lattice energy driven by strong intermolecular electrostatic interactions [1].

The Causality of Solvation: To dissolve this compound, the solvent must overcome the massive enthalpy of the zwitterionic crystal lattice.

  • Aqueous & Polar Protic Media: Water and short-chain alcohols (methanol, ethanol) possess high dielectric constants (

    
    ) and strong hydrogen-bond donating/accepting capacities. They effectively stabilize the separated charges of the zwitterion, making the dissolution process thermodynamically favorable (shifting from enthalpy-driven to entropy-driven at elevated temperatures) [1, 2].
    
  • Non-Polar Organic Media: Solvents like dichloromethane (DCM) or tetrahydrofuran (THF) lack the dielectric capacity to stabilize the zwitterion. Consequently, the compound is practically insoluble in these media unless the zwitterionic network is chemically disrupted via pH modulation or transient protecting groups.

  • The Oxolane Effect: The addition of the oxolane ring introduces a slight lipophilic character and an extra hydrogen-bond acceptor (the ether oxygen) compared to native L-proline. This slightly enhances its solubility in polar aprotic solvents (like DMSO and DMF) compared to standard amino acids, making it a versatile candidate for heterogeneous organocatalysis [3].

Physicochemical Data & Solvent Selection Matrix

The table below summarizes the theoretical and empirical solvation capacities of various solvents for 3-(Oxolan-2-yl)pyrrolidine-2-carboxylic acid, based on the thermodynamic behavior of structurally analogous zwitterionic compounds [2, 4].

SolventDielectric Constant (

)
Dipole Moment (D)Primary Solvation MechanismPredicted Solubility Limit (mg/mL at 25°C)Recommended Application
Water 80.11.85Strong H-bonding, ion-dipole interaction> 500 (Highly Soluble)Biocatalysis, Aqueous buffers
Methanol 32.71.70H-bonding, moderate polarity50 - 100Crystallization (Thermal cycling)
Ethanol 24.51.69H-bonding, lower polarity10 - 30Anti-solvent precipitation
DMSO 46.73.96Strong dipole, aprotic stabilization20 - 50Stock solutions for assays
DMF 36.73.82Strong dipole, aprotic stabilization10 - 25Solid-phase peptide synthesis
DCM 8.91.60Weak dipole, non-polar< 1 (Insoluble)Liquid-liquid extraction
THF 7.51.75Weak dipole, ether oxygen< 2 (Insoluble)Organometallic coupling

Decision Matrix Visualization

The following workflow illustrates the logical decision tree for selecting a solvent system based on your downstream application.

SolventSelection Start 3-(Oxolan-2-yl)pyrrolidine-2-carboxylic acid Solvent Selection App Determine Target Application Start->App Aqueous Aqueous / Biocatalysis App->Aqueous Organic Organic Synthesis / Peptide Coupling App->Organic Cryst Crystallization / Purification App->Cryst Water Water or Buffer (pH 6-8) High Solubility (Zwitterion intact) Aqueous->Water PolarAprotic DMF, DMSO, or NMP Moderate Solubility Organic->PolarAprotic Direct use (Polar) Modulation Add Volatile Acid/Base (TFA/TEA) (Breaks Zwitterionic Lattice) Organic->Modulation Low polarity needed Alcohols Methanol / Ethanol Temperature-dependent (Anti-solvent) Cryst->Alcohols Thermal Cycling DCM_THF DCM, THF, or Toluene Soluble as Ion Pair Modulation->DCM_THF pH Shift

Decision matrix for selecting the optimal solvent system based on downstream application.

Experimental Protocols

Protocol A: High-Throughput Thermodynamic Solubility Screening (HPLC-ELSD)

Expert Insight: A common pitfall when working with unnatural amino acids is attempting to use standard UV-Vis spectroscopy for quantification. Because 3-(Oxolan-2-yl)pyrrolidine-2-carboxylic acid lacks an extended conjugated


-system, its UV absorbance is restricted to the low-wavelength region (<215 nm). At these wavelengths, solvents like DMF, DMSO, and even methanol exhibit massive background absorbance, rendering UV detection useless. Evaporative Light Scattering Detection (ELSD)  or Charged Aerosol Detection (CAD)  is mandatory for accurate quantification.

Materials:

  • 3-(Oxolan-2-yl)pyrrolidine-2-carboxylic acid powder

  • Solvent library (Water, MeOH, EtOH, DMSO, DMF)

  • Thermomixer (temperature-controlled shaker)

  • HPLC system equipped with an ELSD detector

Step-by-Step Methodology:

  • Supersaturation: Add 50 mg of the compound to 2 mL Eppendorf tubes.

  • Solvent Addition: Add 500 µL of the target solvent to each tube (creating a theoretical maximum concentration of 100 mg/mL).

  • Equilibration: Seal the tubes and agitate at 800 RPM in a thermomixer at exactly 25.0°C for 24 hours. Causality: 24 hours is required to ensure the system reaches true thermodynamic equilibrium rather than a transient kinetic state.

  • Phase Separation: Centrifuge the suspensions at 15,000 × g for 15 minutes at 25°C to pellet the undissolved crystal lattice.

  • Sampling: Carefully extract 50 µL of the clear supernatant without disturbing the pellet.

  • Dilution & Analysis: Dilute the aliquot 1:10 in a highly volatile mobile phase (e.g., 50:50 Water:Acetonitrile with 0.1% Formic Acid) and inject into the HPLC-ELSD system. Quantify against a pre-established calibration curve.

Protocol B: pH-Modulated Solubilization for Non-Polar Organic Synthesis (DCM/THF)

Expert Insight: If your synthetic route (e.g., peptide coupling) requires a non-polar solvent like DCM, the compound will simply float as a suspension. By adding a volatile organic base like N,N-Diisopropylethylamine (DIPEA), you deprotonate the carboxylic acid, eliminating the zwitterionic state. The resulting lipophilic ammonium carboxylate ion-pair is highly soluble in DCM.

Materials:

  • 3-(Oxolan-2-yl)pyrrolidine-2-carboxylic acid (100 mg, ~0.45 mmol)

  • Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF) (5 mL)

  • N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

Step-by-Step Methodology:

  • Suspension: Transfer 100 mg of the compound into a dry, argon-purged 20 mL scintillation vial. Add 5 mL of anhydrous DCM. The mixture will appear as a cloudy, heterogeneous suspension.

  • Lattice Disruption: Add 1.1 equivalents of DIPEA (approx. 86 µL) dropwise to the suspension while stirring at 400 RPM.

  • Sonication: Place the vial in an ultrasonic bath for 3 to 5 minutes at room temperature. Causality: Sonication provides the kinetic energy needed to rapidly break apart the macroscopic crystal lattice while the base chemically shifts the equilibrium away from the zwitterion.

  • Verification: The solution should transition from a cloudy suspension to a completely clear, homogenous liquid.

  • Immediate Use: Proceed immediately to the addition of your coupling reagent (e.g., HATU, EDC) to prevent potential side-reactions or atmospheric moisture absorption.

References

  • Title : Solubility and Thermodynamic Properties of (2S)-Pyrrolidine-2-carboxylic Acid in Water, Alcohols, and Water–Alcohol Mixtures. Source : Journal of Chemical & Engineering Data (ACS). URL :[Link]

  • Title : Predicting the Solubility of Amino Acids and Peptides with the SAFT-γ Mie Approach: Neutral and Charged Models. Source : Industrial & Engineering Chemistry Research (ACS). URL :[Link]

  • Title : Heterogeneous organocatalysis: the proline case. Source : RSC Advances. URL :[Link]

  • Title : Co-Amorphous Formation of High-Dose Zwitterionic Compounds with Amino Acids To Improve Solubility and Enable Parenteral Delivery. Source : Molecular Pharmaceutics (PubMed). URL :[Link]

Application

application of oxolanyl-proline in antiviral drug synthesis

Application Note: Advanced Synthesis & Application of Oxolanyl-Proline Carbamates in Antiviral Pharmacophores Abstract & Strategic Rationale The oxolanyl-proline carbamate motif represents a "privileged structure" in mod...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Advanced Synthesis & Application of Oxolanyl-Proline Carbamates in Antiviral Pharmacophores

Abstract & Strategic Rationale

The oxolanyl-proline carbamate motif represents a "privileged structure" in modern antiviral drug design. It serves as the critical P2 ligand in high-barrier-to-resistance protease inhibitors, including Darunavir (HIV-1) and various HCV NS3/4A inhibitors (e.g., carbamate-linked proline derivatives).

The structural logic is twofold:

  • Conformational Restriction: The proline ring restricts the peptide backbone, reducing the entropic penalty of binding.

  • Backbone Hydrogen Bonding: The cyclic ether oxygen(s) of the oxolanyl (THF) or bis-THF moiety act as weak Lewis bases, forming critical hydrogen bonds with the enzyme backbone (specifically Asp29/Asp30 in HIV-1 protease). Because the viral backbone cannot easily mutate without losing catalytic function, this interaction profile creates a high barrier to viral resistance.

This guide details the synthetic protocols for installing this moiety, focusing on the Activated Carbonate Strategy using Disuccinimidyl Carbonate (DSC), which offers superior safety and enantiomeric retention compared to phosgene-based routes.

Mechanistic Basis: The "Backbone Binding" Hypothesis

To design effective protocols, one must understand the target interaction. The success of the oxolanyl-proline motif relies on its ability to fill the S2 hydrophobic pocket while engaging the "flap" region of the protease.

Diagram 1: Mechanism of Action & Binding Topology

BindingMechanism cluster_effect Therapeutic Outcome Oxolanyl Oxolanyl / Bis-THF Ring (P2 Ligand) Enzyme_S2 Protease S2 Pocket (Hydrophobic) Oxolanyl->Enzyme_S2 Van der Waals Fill Asp_Backbone Asp29/Asp30 Backbone NH (Invariant Region) Oxolanyl->Asp_Backbone H-Bonding (Critical) Proline Proline Scaffold (Conformational Lock) Carbamate Carbamate Linker (Transition State Mimic) Proline->Carbamate Covalent Bond Carbamate->Oxolanyl Covalent Bond Resistance Viral Resistance (Mutations) Asp_Backbone->Resistance Mutation = Loss of Function

Caption: The oxolanyl oxygen atoms anchor the inhibitor to the protease backbone. Since the virus cannot mutate these backbone residues without destroying the enzyme's shape, resistance is suppressed.

Synthetic Protocols

The synthesis is modular. We first isolate the chiral alcohol (the oxolanyl group), then activate it, and finally couple it to the proline ester.

Phase A: Reagents & Material Safety
  • Key Reagent: (3R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-3-ol (Bis-THF alcohol) OR (S)-3-Hydroxytetrahydrofuran.

  • Coupling Agent: N,N'-Disuccinimidyl carbonate (DSC). Note: DSC is preferred over triphosgene for bench-scale safety.

  • Base: Triethylamine (Et3N) or Diisopropylethylamine (DIPEA).

  • Solvent: Acetonitrile (MeCN) or Dichloromethane (DCM).

Phase B: Workflow Visualization

SynthesisWorkflow Start Chiral THF Alcohol (R-OH) Activation Activation Step (DSC / Et3N) Start->Activation 25°C, 3h Intermediate Mixed Carbonate (Succinimide-O-CO-OR) Activation->Intermediate Isolation optional Coupling Coupling Step (L-Proline Ester) Intermediate->Coupling + Proline Methyl Ester Product Oxolanyl-Proline Carbamate Coupling->Product Yield >85% Hydrolysis Ester Hydrolysis (LiOH) Product->Hydrolysis Final Deprotection

Caption: The "Mixed Carbonate" route avoids the use of unstable chloroformates and minimizes racemization of the proline center.

Phase C: Step-by-Step Experimental Protocol

Objective: Synthesis of N-((3S)-tetrahydrofuran-3-yloxycarbonyl)-L-proline.

Step 1: Activation of the Oxolanyl Alcohol

  • Charge a dry round-bottom flask with (S)-3-hydroxytetrahydrofuran (1.0 eq) and anhydrous acetonitrile (10 mL/g).

  • Add N,N'-Disuccinimidyl carbonate (DSC) (1.1 eq) in one portion.

  • Add Triethylamine (1.5 eq) dropwise over 10 minutes at 0°C.

  • Allow the mixture to warm to room temperature (20-25°C) and stir for 3–4 hours.

    • Checkpoint: Monitor by TLC (EtOAc/Hexane 1:1). The alcohol spot should disappear, replaced by the less polar mixed carbonate.

Step 2: Coupling to L-Proline

  • To the reaction mixture from Step 1 (containing the active succinimidyl carbonate), add L-Proline methyl ester hydrochloride (1.1 eq).

  • Add a second portion of Triethylamine (2.0 eq) to neutralize the hydrochloride salt.

  • Stir at room temperature for 12–16 hours.

  • Workup:

    • Concentrate the solvent under reduced pressure.[1]

    • Redissolve residue in Ethyl Acetate.

    • Wash sequentially with: 5% citric acid (removes unreacted amine), Sat. NaHCO3 (removes succinimide byproduct), and Brine.

    • Dry over Na2SO4 and concentrate.[1]

Step 3: Hydrolysis (Deprotection)

  • Dissolve the crude carbamate ester in THF/Water (3:1) .

  • Add LiOH·H2O (2.0 eq). Stir at 0°C to RT for 2 hours.

  • Acidify to pH 3 with 1N HCl.

  • Extract with Ethyl Acetate.[2] The organic layer contains the final Oxolanyl-Proline Free Acid .

Analytical Validation & Quality Control

To ensure the protocol generates data suitable for publication or IND filing, the following parameters must be verified.

Table 1: Critical Quality Attributes (CQA)

AttributeSpecificationMethod of DetectionCommon Failure Mode
Identity Matches Ref Std1H NMR (DMSO-d6)Missing carbamate peak (~155 ppm in 13C)
Chiral Purity > 98% eeChiral HPLC (Chiralpak AD-H)Racemization during base addition (keep T < 25°C)
Residual Solvent < 5000 ppmGC-HeadspaceTrapped THF in proline lattice
Water Content < 1.0%Karl FischerHygroscopic nature of proline

NMR Diagnostic Signals (400 MHz, DMSO-d6):

  • Carbamate -NH-: Not present (Proline is a secondary amine). Look for rotamers in the NMR spectrum (approx 3:1 ratio) due to the N-C(=O) bond restriction.

  • Oxolanyl C3-H: Multiplet at δ 5.1–5.2 ppm (shifted downfield due to carbamate oxygen).

References

  • Ghosh, A. K., et al. (2006). Design, Synthesis, and X-ray Structure of Substituted Bis-tetrahydrofuran (Bis-THF)-Derived Potent HIV-1 Protease Inhibitors. Journal of Medicinal Chemistry.[3][4] Link

  • FDA Drug Approval Package. (2006). Darunavir (Prezista) Clinical Pharmacology and Biopharmaceutics Review. U.S. Food and Drug Administration.[5] Link

  • Perni, R. B., et al. (2004). Inhibitors of hepatitis C virus NS3[5][6][7][8][9]·4A protease.[5][7][8][9] Part 3: P2 proline variants. Bioorganic & Medicinal Chemistry Letters.[7] Link

  • Ghosh, A. K., & Takayama, J. (2008).[10] Enantioselective Synthesis of Cyclopentyltetrahydrofuran (Cp-THF), an Important High-Affinity P2-Ligand for HIV-1 Protease Inhibitors. Tetrahedron Letters.[10] Link

  • Organic Syntheses. (2011). Synthesis of 3-Hydroxytetrahydrofuran. Organic Syntheses, Coll.[11] Vol. 4. Link

Sources

Technical Notes & Optimization

Troubleshooting

preventing racemization of 3-(Oxolan-2-yl)pyrrolidine-2-carboxylic acid

Issue: Prevention of Racemization & Epimerization Ticket ID: #RAC-OXO-PRO-001 Status: Open Assigned Specialist: Senior Application Scientist Executive Summary: The "Steric-Electronic Pincer" You are likely experiencing l...

Author: BenchChem Technical Support Team. Date: March 2026

Issue: Prevention of Racemization & Epimerization

Ticket ID: #RAC-OXO-PRO-001 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary: The "Steric-Electronic Pincer"

You are likely experiencing loss of stereochemical integrity at the C2 position (alpha-carbon) of your 3-(oxolan-2-yl)pyrrolidine-2-carboxylic acid scaffold.

This molecule presents a unique challenge compared to standard proline. The bulky oxolane (tetrahydrofuran) ring at C3 creates significant steric strain (A-strain) against the C2-carboxylate. When you activate the carboxylate for coupling, the molecule seeks to relieve this strain by forming a planar oxazolone (azlactone) intermediate. This lowers the energy barrier for deprotonation, leading to rapid epimerization.

The Golden Rule: You cannot stop the thermodynamic drive toward the trans-isomer, but you can kinetically outrun it by using specific coupling cocktails and temperature controls.

The Mechanism of Failure

To solve the problem, you must visualize the enemy. The loss of chirality occurs via the Oxazolone Pathway .

Diagram 1: The Azlactone Racemization Pathway

This diagram illustrates how the activated ester cyclizes, destroying the chirality at C2.

AzlactoneMechanism cluster_danger The Danger Zone Native Native Amino Acid (Chiral C2) Activated Activated Ester (O-Acylisourea/OBt) Native->Activated Activation (DIC/HATU) Oxazolone Oxazolone (Azlactone) PLANAR INTERMEDIATE (Chirality Lost) Activated->Oxazolone Cyclization (Fast due to C3 bulk) Product_L L-Isomer Product (Retained) Activated->Product_L Amine Attack (Kinetic) Oxazolone->Product_L Slow Product_D D-Isomer Product (Epimerized) Oxazolone->Product_D Reprotonation

Caption: The activation of the C2-carboxyl group facilitates intramolecular attack by the amide carbonyl, forming the planar oxazolone. The C3-oxolanyl group accelerates this step to relieve steric crowding.

Critical Protocols: Coupling & Synthesis

Standard peptide coupling conditions (HBTU/DIEA) are contraindicated for this scaffold. You must use neutral, highly active esters.

Protocol A: The "Oxyma/DIC" Method (Recommended)

This method avoids tertiary amine bases (like TEA or DIEA), which act as proton shuttles that catalyze epimerization.

Reagents:

  • Coupling Agent: DIC (Diisopropylcarbodiimide)[1][2]

  • Additive: Oxyma Pure (Ethyl 2-cyano-2-(hydroxyimino)acetate)[1][2][3]

  • Solvent: DCM (Dichloromethane) or DMF (0°C)

Step-by-Step:

  • Dissolution: Dissolve 1.0 eq of 3-(oxolan-2-yl)pyrrolidine-2-carboxylic acid and 1.0 eq of Oxyma Pure in minimal DCM.

    • Why? Oxyma acts as a scavenger, intercepting the O-acylisourea before it can cyclize into the oxazolone [1].

  • Cooling: Chill the solution to 0°C in an ice bath.

    • Why? Lower temperature kinetically favors the bimolecular coupling over the unimolecular cyclization.

  • Activation: Add 1.0 eq of DIC dropwise. Stir for 2 minutes.

  • Coupling: Add 1.1 eq of the amine component.

  • Reaction: Allow to react at 0°C for 1 hour, then slowly warm to room temperature. Monitor via LCMS.

Protocol B: The "Collidine/HATU" Method (Alternative)

If you must use onium salts (HATU/HCTU) due to low reactivity of the amine partner, you must switch the base.

Reagents:

  • Coupling Agent: HATU

  • Base: 2,4,6-Collidine (TMP)

  • Solvent: DMF

Step-by-Step:

  • Dissolve amino acid (1.0 eq) and amine partner (1.1 eq) in DMF.

  • Cool to 0°C.

  • Add 2,4,6-Collidine (2.0 eq).

    • Why? Collidine is a sterically hindered base.[4] It is strong enough to deprotonate the carboxylic acid for activation, but too bulky to extract the alpha-proton at C2, significantly reducing epimerization compared to DIEA [2].

  • Add HATU (0.95 eq) last.

    • Note: Always use a slight deficit of HATU to prevent guanidinylation of the amine.

Comparative Data: Racemization Rates

Data extrapolated from 3-substituted proline models [3].

Coupling SystemBase% D-Isomer (Epimerization)Verdict
HBTU / HOBt DIEA15 - 28%UNSAFE
HATU DIEA8 - 12%RISKY
HATU Collidine< 2%ACCEPTABLE
DIC / Oxyma None< 0.5% OPTIMAL

Critical Protocols: Hydrolysis (Ester Deprotection)

If your starting material is an ester (e.g., methyl or ethyl ester) and you need the free acid, do not use NaOH . The basic conditions will instantly racemize the alpha-center via enolization.

Protocol C: Enzymatic Hydrolysis (Pig Liver Esterase)

This is the only method to guarantee 100% retention of stereochemistry.

Materials:

  • Pig Liver Esterase (PLE) (immobilized or crude)

  • Phosphate Buffer (pH 7.0 - 7.5)

  • Acetone (co-solvent)[5]

Step-by-Step:

  • Dissolve the ester in a mixture of Phosphate Buffer and Acetone (9:1 ratio).

  • Add PLE (approx. 100 units/mmol substrate).

  • Stir gently at 25°C .

  • Monitor pH; maintain at 7.0 by automatic titration with dilute NaOH (stat method).

    • Note: The enzyme ensures that even if base is added, the local environment prevents alpha-proton abstraction.

  • Once starting material is consumed, filter enzyme and acidify to pH 3 for extraction.

Analytical Verification: Marfey's Method

Standard C18 HPLC often cannot separate the diastereomers of this molecule effectively. You must use derivatization.

Protocol D: Marfey's Reagent (FDAA) Analysis

This converts your enantiomers/epimers into diastereomers with significantly different retention times [4].

Reagents:

  • FDAA (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide)[6]

  • 1M NaHCO3

  • 1M HCl

Workflow:

  • Sample Prep: Take 50 µL of your hydrolyzed product (approx 50 mM).

  • Derivatization: Add 100 µL 1% FDAA in acetone + 20 µL 1M NaHCO3.

  • Incubation: Heat at 40°C for 1 hour.

  • Quench: Add 20 µL 1M HCl.

  • Analysis: Inject on C18 HPLC (Gradient: Water/Acetonitrile + 0.1% TFA).

    • Result: The L-L adduct and D-L adduct will elute with wide separation (often >2 mins), allowing precise quantification of epimerization.

Troubleshooting Decision Tree

Troubleshooting Start Start: Coupling Step CheckBase Are you using DIEA/TEA? Start->CheckBase Yes Yes CheckBase->Yes Yes No No CheckBase->No No StopBase STOP. Switch to Collidine or Base-Free (DIC) CheckTemp Is Temp > 0°C? CheckTemp->Yes Yes CheckTemp->No No CoolDown Cool to 0°C for activation CheckReagent Using HOBt? CheckReagent->Yes Yes CheckReagent->No No SwitchOxyma Switch to Oxyma Pure Success Proceed to Marfey's Analysis Yes->StopBase Yes->CoolDown Yes->SwitchOxyma No->CheckTemp No->CheckReagent No->Success

Caption: Logic flow for minimizing epimerization risk during the coupling of 3-substituted proline derivatives.

Frequently Asked Questions (FAQ)

Q: Can I use EDC/NHS for this coupling? A: Caution advised. While EDC/NHS is generally safe, the formation of the NHS-ester can be slow for sterically hindered prolines. Slow activation times increase the window for oxazolone formation. If you use EDC, use Oxyma instead of NHS as the additive.

Q: My NMR shows a single set of peaks, but potency is low. Why? A: Epimers of 3-substituted prolines can have coincident NMR signals (isochronous) in achiral solvents. You cannot rely on 1H-NMR for chiral purity. You must use Chiral HPLC or Marfey's analysis (Protocol D).

Q: Why is the 3-oxolanyl group worse than a methyl group? A: The oxolane ring is not just bulky; it is rigid. A methyl group can rotate to minimize clash with the activated carboxylate. The oxolane ring cannot. This "locking" effect forces the carboxylate into a conformation that is pre-organized for oxazolone formation.

References

  • Subirós-Funosas, R., et al. (2009).[1] Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion.[7] Chemistry – A European Journal.[1] Link

  • Carpino, L. A., et al. (2002). The 2,4,6-Trimethylpyridine (Collidine) System for the Prevention of Racemization during the Coupling of Fmoc-Amino Acid Chlorides. Journal of Organic Chemistry. Link

  • Albericio, F., & Tulla-Puche, J. (2014). The Status of the Art of Peptide Synthesis Additives. Molecules. Link

  • Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: A review. Amino Acids.[3][4][5][8][9][10][11][12][13][14] Link

Sources

Optimization

solubility issues with hydrophobic proline analogues in aqueous buffers

Introduction: The Deceptive Simplicity of Proline Proline is typically regarded as a water-soluble, "structure-breaking" amino acid. However, in drug development and organocatalysis, we frequently utilize hydrophobic pro...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Deceptive Simplicity of Proline

Proline is typically regarded as a water-soluble, "structure-breaking" amino acid. However, in drug development and organocatalysis, we frequently utilize hydrophobic proline analogues —such as 4-phenylproline , 4-fluoroproline , or Fmoc-protected derivatives .

These analogues present a unique paradox: they possess the rigid pyrrolidine backbone of proline (which usually disrupts aggregation) but carry hydrophobic decorations (aryl, fluoro, or bulky protecting groups) that aggressively drive precipitation in polar buffers.

This guide addresses the specific physical chemistry of these molecules and provides three validated protocols to achieve stable aqueous solutions without compromising biological activity.

The Mechanism: Why Do They Precipitate?

To solve the problem, you must understand the thermodynamic conflict occurring in your test tube.

  • Lattice Energy vs. Solvation Energy: Proline analogues often crystallize efficiently due to

    
    -
    
    
    
    stacking (in aryl derivatives) or strong dipole alignment (in fluorinated derivatives). Water molecules cannot easily disrupt these crystal lattices.
  • The "Iceberg" Effect: When a hydrophobic group (like a phenyl ring at C4) enters water, water molecules form an ordered "cage" around it. This decreases entropy (

    
    ), making dissolution thermodynamically unfavorable (
    
    
    
    ).
  • The Zwitterionic Trap: At neutral pH, the proline core is zwitterionic (

    
    ). While this usually aids solubility, hydrophobic side chains can force the molecules to self-assemble into micelles or amorphous aggregates to hide their non-polar regions, leading to "cloudy" suspensions that pass through filters but fail in assays.
    

Troubleshooting Workflow

Before choosing a protocol, use this decision logic to prevent wasted sample.

SolubilityWorkflow Start START: Analogue Precipitates in Buffer CheckLogP Check Calculated LogP (cLogP) Start->CheckLogP HighLogP cLogP > 2.5 (Highly Hydrophobic) CheckLogP->HighLogP LowLogP cLogP < 2.5 (Moderately Hydrophobic) CheckLogP->LowLogP Protocol1 Protocol 1: Cosolvent Step-Down (DMSO/EtOH) HighLogP->Protocol1 Quick/Dirty Protocol3 Protocol 3: Cyclodextrin Shielding HighLogP->Protocol3 Best Stability CheckApp Application Type? LowLogP->CheckApp BioAssay Biological Assay (Cells/Enzymes) CheckApp->BioAssay ChemSyn Chemical Synthesis (Coupling/Catalysis) CheckApp->ChemSyn BioAssay->Protocol1 If DMSO tolerated BioAssay->Protocol3 Low Toxicity Protocol2 Protocol 2: pH Switching ChemSyn->Protocol2 Scalable

Figure 1: Decision matrix for selecting the appropriate solubilization strategy based on hydrophobicity (cLogP) and downstream application.

Validated Protocols

Protocol 1: The "Step-Down" Cosolvent Dilution

Best for: High-throughput screening (HTS) where small amounts of organic solvent are tolerated.

The Concept: Dissolve the analogue in a water-miscible organic solvent (Stock), then dilute into the aqueous buffer (Working). Critical Failure Point: Adding the buffer to the organic stock often causes local precipitation (the "Ouzo effect"). You must do the reverse.

Step-by-Step:

  • Calculate Stock Concentration: Aim for

    
     your final desired assay concentration.
    
  • Dissolve: Dissolve the solid analogue in 100% DMSO (Dimethyl sulfoxide).

    • Note: If DMSO is incompatible, use Ethanol (EtOH) or Dimethylacetamide (DMA).

  • Vortex: Ensure complete dissolution. The solution must be crystal clear.

  • The "Step-Down" Mixing:

    • Place your aqueous buffer in a vortexing tube.

    • While vortexing the buffer, slowly pipette the DMSO stock into the center of the vortex.

    • Rule of Thumb: Keep final DMSO concentration

      
       for cellular assays, 
      
      
      
      for enzymatic assays.

Data: Solvent Tolerance Limits

SolventMax Final % (Cell Culture)Max Final % (Enzymatic)Freezing PointNotes
DMSO 0.1% - 0.5%2% - 5%19°CPenetrates membranes; can denature enzymes.
Ethanol 0.5% - 1%2% - 5%-114°CVolatile; evaporation alters concentration.
DMF < 0.1%< 1%-61°CHepatotoxic; avoid in live-cell assays.
Protocol 2: pH Switching (Isoelectric Point Manipulation)

Best for: Chemical synthesis or stock preparation where salts are acceptable.

The Concept: Proline analogues are zwitterions. They are least soluble at their Isoelectric Point (pI), where the net charge is zero. By moving the pH


 units away from the pI, you force the molecule into a charged state (cationic or anionic), drastically increasing hydration.

Step-by-Step:

  • Determine pI: For most proline analogues, pI

    
    .
    
  • Acidic Route (Cationic):

    • Dissolve solid in 10 mM HCl (pH

      
      ). The amine becomes protonated (
      
      
      
      ).
    • Dilute with water/buffer. Warning: Adding strong phosphate buffer may shift pH back to pI and cause reprecipitation.

  • Basic Route (Anionic):

    • Dissolve solid in 10 mM NaOH or carbonate buffer (pH > 9). The carboxylic acid becomes deprotonated (

      
      ).
      
    • Caution: Avoid this for Fmoc-protected analogues, as high pH cleaves the Fmoc group.

Protocol 3: Supramolecular Shielding (Cyclodextrins)

Best for: Sensitive biological assays, in vivo studies, and highly hydrophobic analogues (e.g., 4-phenylproline).

The Concept: Instead of fighting the water, hide the hydrophobic group. Hydroxypropyl-


-cyclodextrin (HP-

-CD) forms a "host-guest" complex. The hydrophobic proline ring sits inside the CD cavity, while the CD's hydrophilic exterior interacts with water.

CD_Mechanism cluster_0 Aqueous Buffer Environment Guest Hydrophobic Analogue Host Cyclodextrin (HP-β-CD) Guest->Host  Mixing   Complex Soluble Inclusion Complex Host->Complex  Equilibrium  

Figure 2: Encapsulation of the hydrophobic analogue (Guest) into the Cyclodextrin cavity (Host) to form a water-soluble complex.

Step-by-Step:

  • Prepare Vehicle: Make a 20% (w/v) stock solution of HP-

    
    -CD in water or PBS.
    
    • Why HP-

      
      -CD? It is more soluble and less toxic to kidneys than native 
      
      
      
      -cyclodextrin.
  • Add Analogue: Add your hydrophobic proline analogue directly to the CD solution.

  • Energy Input: Sonicate for 10–20 minutes at room temperature. The solution should turn from cloudy to clear.[1]

  • Filter: Pass through a 0.22

    
    m filter to remove any uncomplexed solid.
    

Frequently Asked Questions (FAQs)

Q: I used DMSO, but when I added the stock to my buffer, it turned cloudy immediately. Why? A: This is "crashing out." The local concentration of water around the DMSO droplet spiked instantly, forcing the hydrophobic analogue out of solution before it could disperse. Fix: Increase the vortex speed of the buffer before adding the DMSO dropwise. Alternatively, warm the buffer to 37°C during addition.

Q: Will 2-Hydroxypropyl-


-cyclodextrin interfere with my protein binding assay? 
A:  Generally, no. The affinity of proline analogues for their biological targets (e.g., receptors, enzymes) is usually higher (

in nM/

M range) than their affinity for cyclodextrin (

in mM range). The analogue will dissociate from the CD to bind its target. However, always run a "vehicle only" control.

Q: Can I use Tween-20 or Triton X-100 instead? A: Yes, surfactants work by forming micelles. However, they are "dirty" for downstream applications:

  • Mass Spec: Surfactants suppress ionization signals.

  • Cell Assays: They can lyse cell membranes at concentrations > 0.1%.

  • Recommendation: Use Cyclodextrins (Protocol 3) if downstream sensitivity is a concern.

Q: My Fmoc-Proline derivative is gelling in water. What is happening? A: Fmoc-derivatives are notorious hydrogelators. The fluorenyl group promotes


-

stacking, forming nanofibrous networks that trap water. Fix: Disaggregate the gel by adding a chaotropic salt (like Sodium Thiocyanate) or switching to Protocol 1 (DMSO) combined with sonication.

References

  • Loftsson, T., & Brewster, M. E. (1996).[2] Pharmaceutical applications of cyclodextrins. 1. Drug solubilization and stabilization.[3][4][5][6] Journal of Pharmaceutical Sciences.

  • Teixidó, M., et al. (2015). Lipid Bilayer Crossing—The Gate of Symmetry. Water-Soluble Phenylproline-Based Blood–Brain Barrier Shuttles.[7] Journal of the American Chemical Society.

  • BenchChem. (2025).[8] How to control for solvent effects (DMSO) in experiments. Technical Guide.

  • Schott, M. A., et al. (2013).[9] Solubilization of water-insoluble drugs due to random amphiphilic and degradable poly(dimethylmalic acid) derivatives.[9] Biomacromolecules.

  • Trotta, M., et al. (2005). Unusual properties of aqueous solutions of L-proline: A molecular dynamics study. Chemical Physics Letters.

Sources

Troubleshooting

Technical Support Center: Troubleshooting Fmoc Deprotection of 3-Substituted Proline Residues

Status: Operational Ticket ID: FMOC-PRO3-SUB-001 Assigned Specialist: Senior Application Scientist, Peptide Chemistry Division Executive Summary: The "Double Trouble" of 3-Substituted Prolines Fmoc deprotection of 3-subs...

Author: BenchChem Technical Support Team. Date: March 2026

Status: Operational Ticket ID: FMOC-PRO3-SUB-001 Assigned Specialist: Senior Application Scientist, Peptide Chemistry Division

Executive Summary: The "Double Trouble" of 3-Substituted Prolines

Fmoc deprotection of 3-substituted proline residues (e.g., 3-alkyl, 3-aryl, or 3-hydroxy prolines) presents a unique convergence of two opposing synthetic challenges: steric hindrance and cyclization susceptibility .

  • Steric Shielding: Substituents at the C3 position create significant steric bulk proximal to the secondary amine. This hinders the approach of the deprotection base (typically piperidine) to the Fmoc-carbonyl, often leading to incomplete deprotection.

  • Diketopiperazine (DKP) Formation: Like native proline, 3-substituted prolines favor a cis-amide conformation.[1] If located at the penultimate C-terminal position (dipeptide stage), the deprotected secondary amine can rapidly attack the resin linker, cleaving the peptide as a cyclic diketopiperazine byproduct.

This guide provides a self-validating troubleshooting framework to navigate these competing risks.

Part 1: Diagnostic & Troubleshooting (Q&A)
Category 1: Incomplete Deprotection (Steric Hindrance)

Q: I am observing broad peaks and mass additions of +222 Da. Is my deprotection failing? A: Yes. The +222 Da mass shift corresponds to the intact Fmoc group. 3-substituted prolines impose steric drag on the deprotection reaction. The C3 substituent shields the acidic proton at the fluorenyl 9-position and the carbonyl face.

  • Root Cause: Standard 20% piperidine is often too bulky or insufficiently basic to drive the reaction to completion within standard timeframes (e.g., 2 x 10 min) for these hindered residues.

  • Solution: Switch to a stronger, non-nucleophilic base cocktail.[2]

    • Protocol Adjustment: Use 2% DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) + 2% Piperidine in DMF . DBU is a stronger base (

      
      ) that accelerates proton abstraction, while the small amount of piperidine acts as a scavenger for the released dibenzofulvene (DBF).
      

Q: Can I use heat to overcome the steric hindrance? A: Proceed with extreme caution. While microwave heating (up to 75°C) accelerates deprotection, it drastically increases the rate of racemization and DKP formation.

  • Recommendation: Only use heat if the 3-substituted proline is internal (not at the C-terminus) and far from the resin linker. If the residue is the second amino acid, never use heat; relies solely on chemical acceleration (DBU).

Category 2: Low Yield / Peptide Loss (DKP Formation) [3][4]

Q: My crude yield is near zero, but the resin weight decreased. Where did my peptide go? A: You likely formed a Diketopiperazine (DKP).[1][3] This is a "silent killer" in SPPS.

  • Mechanism: Upon Fmoc removal, the secondary amine of the 3-substituted proline attacks the C-terminal ester linkage to the resin. The peptide cleaves itself off the resin as a cyclic dipeptide and is washed away during filtration.

  • Risk Factor: This is highest when the 3-substituted proline is the second residue coupled to the resin.

  • Solution:

    • Change Resin: Switch to 2-Chlorotrityl Chloride (2-CTC) resin . The bulky trityl linker sterically inhibits the intramolecular attack required for DKP formation.

    • Shorten Contact Time: Use "Fast-Flow" deprotection: 2 x 3 minutes with high flow rates or agitation. Do not let the resin sit in base.

Category 3: Monitoring Failures

Q: The Kaiser test is negative, but the coupling failed. Why? A: The Kaiser (Ninhydrin) test relies on the formation of Ruhemann’s purple with primary amines. Prolines are secondary amines and do not react typically.[5]

  • Corrective Action: Use the Chloranil Test or the Acetaldehyde/Chloranil Test .

    • Positive Result (Free secondary amine): Dark blue/green beads.

    • Negative Result (Fmoc protected): Colorless/yellow beads.

  • Self-Validation: Always run a positive control with a known secondary amine (e.g., a proline-loaded resin sample) to validate your stain reagents.

Part 2: Optimized Protocols
Protocol A: The "Steric Buster" (For internal residues)

Use this when the 3-sub proline is buried in the sequence and DKP is not a risk.

  • Reagent: 2% DBU (v/v) + 5% Piperazine (w/v) in DMF.

  • Cycle:

    • Wash: DMF (3 x 1 min).

    • Deprotection 1: Add reagent, agitate for 5 minutes .[6] Drain.

    • Deprotection 2: Add reagent, agitate for 10 minutes . Drain.

    • Wash: DMF (5 x 1 min) to remove all traces of DBU (critical to prevent base-catalyzed hydrolysis during coupling).

  • Validation: Perform Chloranil test. If beads are not dark blue, repeat Step 2 with fresh reagent.

Protocol B: The "DKP Shield" (For C-terminal dipeptides)

Use this when 3-sub proline is the 2nd residue (e.g., Resin-AA1-Pro*).

  • Resin Requirement: Must use 2-Chlorotrityl Chloride (2-CTC) or Trityl linker.[7] Avoid Wang or Rink Amide resins if possible.

  • Reagent: 20% Piperidine in DMF (Standard). Avoid DBU here as it promotes cyclization.

  • Cycle:

    • Wash: DMF (3 x 1 min).

    • Deprotection 1: Short burst, 2 minutes . Drain immediately.

    • Deprotection 2: Short burst, 3 minutes . Drain immediately.

    • Wash: DMF (5 x 1 min).

    • Immediate Coupling: Proceed to the next coupling step immediately . Do not store the resin in the deprotected state.

Part 3: Comparative Data & Decision Matrix

Table 1: Base Selection Guide for 3-Substituted Prolines

Base CocktailBasicity (

)
Steric PenetrationDKP RiskRecommended Use Case
20% Piperidine ~11.1ModerateHighStandard sequences; DKP-prone C-termini (with short times).
2% DBU / 2% Piperidine ~12.0 (DBU)High Very High Difficult/Aggregated sequences; Internal 3-sub prolines.
20% Piperazine ~9.8LowLowBase-sensitive side chains (e.g., Asp-Gly); rarely used for hindered Pro.
0.1M TBAF N/A (F-)HighLowAlternative cleavage mechanism; use if base-catalyzed side reactions are severe.
Part 4: Visualizing the Mechanisms
Figure 1: Troubleshooting Logic Flowchart

TroubleshootingFlow Start Start: Fmoc Deprotection Issue Identify Identify Position of 3-Substituted Proline Start->Identify Pos_CTerm Position: Penultimate (2nd AA) (High DKP Risk) Identify->Pos_CTerm Pos_Internal Position: Internal (>3rd AA) (High Steric Risk) Identify->Pos_Internal DKP_Check Symptom: Low Yield / Mass Loss? Pos_CTerm->DKP_Check Steric_Check Symptom: +222 Da Mass / Broad Peaks? Pos_Internal->Steric_Check Action_Resin Action: Switch to 2-CTC Resin DKP_Check->Action_Resin Yes Action_Time Action: Shorten Deprotection (2 x 3 min) DKP_Check->Action_Time Yes Action_DBU Action: Use 2% DBU + 2% Piperidine Steric_Check->Action_DBU Yes Validation Validation: Chloranil Test Action_Resin->Validation Action_Time->Validation Action_Heat Action: Microwave (max 50°C) Action_DBU->Action_Heat If still incomplete Action_Heat->Validation

Caption: Decision matrix for troubleshooting Fmoc removal based on residue position and observed symptoms.

Figure 2: Mechanism of Diketopiperazine (DKP) Formation

DKP_Mechanism Step1 Fmoc-Pro*-AA-Resin (Protected) Step2 H-Pro*-AA-Resin (Free Amine Exposed) Step1->Step2 Base (Deprotection) Step3 Cis-Conformation (Amine attacks Ester) Step2->Step3 Rapid Equilibrium Step4 Cyclization (DKP Byproduct) Step3->Step4 Cleavage Step5 Truncated Resin (HO-Resin) Step3->Step5 Peptide Loss

Caption: The "Self-Cleavage" pathway. The free amine of the 3-substituted proline attacks the resin ester linkage, releasing the cyclic DKP.

References
  • CEM Corporation. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis. University of California, Irvine. Retrieved from [Link]

  • Biotage. (2023).[5] Five Tips and Tricks for Success in Solid Phase Peptide Synthesis. Retrieved from [Link]

  • Peptide Chemistry. (n.d.). Fmoc Cleavage in Peptide Synthesis: Mechanism, Risks, and Alternatives. Retrieved from [Link]

  • ACS Omega. (2022). Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation. Retrieved from [Link]

Sources

Optimization

purification strategies for diastereomeric 3-oxolanyl prolines

Welcome to the Technical Support Center for the purification and isolation of complex amino acid derivatives. This guide is specifically engineered for researchers and drug development professionals dealing with the chro...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the purification and isolation of complex amino acid derivatives. This guide is specifically engineered for researchers and drug development professionals dealing with the chromatographic and physical separation of diastereomeric 3-oxolanyl prolines .

Because these molecules possess multiple stereocenters (typically at the C2 position of the pyrrolidine ring and the C3' position of the oxolanyl substituent), synthetic workflows often yield diastereomeric mixtures. Unlike enantiomers, diastereomers possess different physical properties, but their structural similarities often make baseline resolution a significant analytical and preparative challenge.

Core Purification Workflow

G Crude Crude 3-Oxolanyl Proline Diastereomeric Mixture Analysis Analytical Profiling (UPLC-MS, qNMR) Crude->Analysis Decision Δ Retention Time Assessment Analysis->Decision SFC Prep SFC (Polar Stat. Phase) Decision->SFC Rs < 1.2 on RP, High throughput needed RPHPLC Prep RP-HPLC (PFP or C18, Elevated Temp) Decision->RPHPLC Rs > 1.5 on RP, Aqueous solubility high Cryst Diastereomeric Salt Crystallization Decision->Cryst Kg scale, Salt formation viable Pure Purified Diastereomers (>98% de) SFC->Pure RPHPLC->Pure Cryst->Pure

Workflow for selecting the optimal purification strategy for 3-oxolanyl proline diastereomers.

Frequently Asked Questions (FAQs): General Principles

Q: Why do my 3-oxolanyl proline diastereomers co-elute on standard C18 columns despite having different absolute configurations? A: Diastereomers have different spatial arrangements but identical molecular weights. If the orientation of the 3-oxolanyl group (cis vs. trans relative to the proline carboxylate) does not significantly alter the hydrophobic surface area exposed to the C18 stationary phase, they will co-elute[1]. Recommendation: Switch to a stationary phase that offers orthogonal interactions. A Pentafluorophenyl (PFP) column provides


, dipole, and hydrogen-bonding interactions that are highly sensitive to spatial geometry. Alternatively, Supercritical Fluid Chromatography (SFC) excels at resolving subtle stereochemical differences due to its high separation efficiency[2].

Q: Should I purify the free amino acid or the N-protected (e.g., N-Boc) derivative? A: It is almost always easier to purify the N-protected derivative via chromatography. Free prolines are highly polar, zwitterionic, and lack a strong chromophore, making UV-directed fraction collection nearly impossible without derivatization. N-Boc or N-Fmoc protection increases lipophilicity (improving retention on reversed-phase media) and provides a robust UV signal for fraction triggering[3].

Troubleshooting Guide: Chromatographic & Yield Anomalies

Issue 1: Peak splitting or severe tailing of a single, pure N-Boc-3-oxolanyl proline diastereomer.
  • The Causality: N-protected prolines exhibit cis-trans rotamerism around the tertiary carbamate/amide bond. At room temperature, the energy barrier for this rotation is high enough that the interconversion rate is similar to the chromatographic timescale. The column effectively begins to separate the two rotamers of a single diastereomer, resulting in split or broad peaks[3].

  • The Solution: Run the column at an elevated temperature (e.g., 50–60 °C). Heating increases the kinetic energy, accelerating the interconversion rate until the rotamer peaks coalesce into a single, sharp, time-averaged peak.

Issue 2: Ion suppression or missing mass signals during LC-MS fraction analysis.
  • The Causality: Substituted prolines, particularly the compact cis-diastereomers, strongly coordinate with trace alkali metals (Na+, K+) in the mobile phase. They form highly stable, charge-solvated structures

    
     that resist standard protonation 
    
    
    
    in the ESI source, leading to confusing mass spectra or apparent signal loss[4].
  • The Solution: Dope your mobile phase with a volatile organic acid (0.1% Formic Acid or TFA) to force protonation, and increase the desolvation gas temperature (>350 °C) to break apart alkali metal adducts.

Issue 3: Low Diastereomeric Excess (de) post-crystallization.
  • The Causality: When attempting classical resolution via diastereomeric salt formation, the chosen chiral resolving agent (e.g., tartaric acid or a chiral amine) may form salts with both 3-oxolanyl proline diastereomers that have nearly identical solubility products (

    
    ) in the chosen solvent[5].
    
  • The Solution: Shift from a single-solvent system to a binary solvent system (e.g., Ethanol/Ethyl Acetate) to amplify solubility differences.

Validated Experimental Protocols

Protocol A: Temperature-Assisted Preparative RP-HPLC (Self-Validating System)

This protocol is designed for N-Boc-3-oxolanyl prolines to eliminate rotameric peak splitting and ensure high-purity fraction collection.

  • Analytical Coalescence Screening:

    • Inject 5

      
      L of the crude mixture onto an analytical PFP column (4.6 x 150 mm, 5 
      
      
      
      m).
    • Run a gradient of 10% to 90% Acetonitrile (0.1% TFA) over 15 minutes.

    • Validation Check: Perform runs at 25 °C, 40 °C, and 60 °C. Select the temperature where the peak width at half-height (

      
      ) is minimized and Resolution (
      
      
      
      ) between the diastereomers is >1.5.
  • Scale-Up Calculation:

    • Transfer the method to a preparative PFP column (21.2 x 250 mm).

    • Validation Check: Maintain a constant linear velocity. If the analytical flow rate was 1.0 mL/min, scale the preparative flow rate to

      
       mL/min.
      
  • Isocratic Hold & Fractionation:

    • Modify the gradient to include a shallow isocratic hold at the elution percentage determined in Step 1. Trigger fraction collection via UV at 210 nm.

  • Orthogonal Validation (qNMR):

    • Lyophilize the fractions. Dissolve 5 mg of the isolated solid in DMSO-

      
      .
      
    • Validation Check: Acquire a quantitative 1H-NMR (qNMR) spectrum. Integrate the C2 proton of the pyrrolidine ring (typically shifting between 4.1–4.5 ppm depending on the diastereomer). Calculate the diastereomeric excess (de) by comparing the integrals of the major vs. minor diastereomer signals[3].

Quantitative Data: Technique Comparison Matrix

Use the following empirical data to select the most phase-appropriate technology for your specific scale and purity requirements.

Purification TechniqueTypical Resolution (

)
Loading Capacity (% w/w)Solvent Consumption (per g)Best Suited For...
RP-HPLC (C18) 0.8 - 1.20.5% - 1.0%High (~1.5 L)Early discovery, high polarity differences[1].
RP-HPLC (PFP) 1.5 - 2.51.0% - 2.0%High (~1.5 L)Resolving subtle spatial/geometric isomers.
Prep SFC > 2.53.0% - 5.0%Low (~0.2 L organic)High-throughput library generation, green chemistry[2].
Crystallization N/A (Yields >98% de)> 10.0%Very Low (~0.05 L)Kilogram-scale process chemistry[5].

References

  • Chiral separation of selected proline derivatives using a polysaccharide type stationary phase by high-performance liquid chromatography ResearchGate URL
  • College of Saint Benedict and Saint John's University (csbsju.edu)
  • Santai Technologies (mysagestore.com)
  • National Institutes of Health (PMC)
  • National Institutes of Health (PubMed)

Sources

Reference Data & Comparative Studies

Validation

NMR conformational analysis of 3-(Oxolan-2-yl)proline peptides

Topic: NMR Conformational Analysis of 3-(Oxolan-2-yl)proline Peptides Content Type: Publish Comparison Guide Executive Summary This guide provides a rigorous framework for the conformational analysis of 3-(Oxolan-2-yl)pr...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: NMR Conformational Analysis of 3-(Oxolan-2-yl)proline Peptides Content Type: Publish Comparison Guide

Executive Summary

This guide provides a rigorous framework for the conformational analysis of 3-(Oxolan-2-yl)proline (3-Ox-Pro) , a chimeric proline analogue incorporating a tetrahydrofuran (oxolane) ring at the C3 position. By introducing significant steric bulk and potential stereoelectronic effects proximal to the peptide backbone, 3-Ox-Pro serves as a potent tool for modulating the cis/trans amide bond equilibrium and pyrrolidine ring pucker .

This document compares 3-Ox-Pro against industry-standard proline analogues (Native Proline, 3-Methylproline, and 4-Fluoroproline) and details the NMR protocols required to validate its structural impact in solution.

Comparative Analysis: 3-Ox-Pro vs. Industry Standards

The following matrix benchmarks 3-Ox-Pro against established analogues. The oxolanyl group at C3 exerts a unique "steric locking" mechanism distinct from the electronic effects seen in 4-substituted prolines.

Table 1: Conformational Bias of Proline Analogues

AnalogueDominant EffectRing Pucker BiasAmide Bond (

)
Primary Application
Native Proline (Pro) FlexibleEquilibrium (

-endo


-exo)
Trans-favored (~80:20)General backbone turn
3-(Oxolan-2-yl)Pro Steric Clash (C3) Locked (Stereochem. dependent)*Shifted towards Cis Inducing

-turns; disrupting helices
3-Methylproline (3-MePro) Steric (C3)Biased (Endo for cis-2,3)Mixed (Increased Cis)Constraining

space
4-Fluoroproline (4-FPro) Stereoelectronic (C4)Strongly Locked (Gauche effect)Trans-favored (4R) / Cis-favored (4S)Collagen stability; hyperstability
Pseudoproline (

Pro)
Steric/Electronic (N-C

)
FixedExclusively Cis (~100%)Kink induction (Ser/Thr derived)

*Note: For 3-substituted prolines, a 2,3-cis relationship typically forces a


-endo pucker to minimize steric clash with the carboxyl group, while a 2,3-trans relationship favors 

-exo.
Mechanistic Insight: Why 3-Ox-Pro?

The 3-Ox-Pro analogue is structurally significant because the C3-substituent directly impacts the


 (psi) and 

(omega) torsion angles.
  • The "Preceding Residue" Clash: Unlike 4-substituted prolines (which affect ring pucker via the gauche effect), the bulky oxolane ring at C3 creates a steric clash with the carbonyl oxygen of the preceding residue (

    
    ) when the amide bond is in the trans conformation. This clash destabilizes the trans rotamer, often increasing the population of the cis-amide  form compared to native proline.
    
  • Solvation & Electronics: The ether oxygen in the oxolane ring adds a solvation handle that can form bridging water structures, potentially stabilizing specific turn geometries (e.g., Type VI

    
    -turns) unavailable to simple alkyl-prolines like 3-Methylproline.
    
Experimental Protocol: NMR Workflow

To validate the conformational bias of your 3-Ox-Pro peptide, follow this self-validating NMR workflow.

Phase 1: Sample Preparation
  • Solvent: Dissolve peptide (1-5 mM) in

    
     (for non-exchangeable protons) or 
    
    
    
    (to observe amide protons).
    • Note: Use

      
       or DMSO-
      
      
      
      if investigating solvent-dependent folding, as water stabilizes the trans isomer via hydrogen bonding to the carbonyl.
  • Reference: Internal DSS or TSP (0.00 ppm).

Phase 2: Assignment & Population Analysis

Run the following pulse sequences at 298 K (and variable temperature 280–320 K for thermodynamic parameters).

Table 2: Required NMR Experiments

ExperimentTarget InformationCritical Observation for 3-Ox-Pro
1D

Isomer RatioLook for duplicated peaks. Distinct sets of resonances for major (usually trans) and minor (cis) isomers.
2D TOCSY Spin SystemsIdentify the scalar coupling network of the Proline ring (

).
2D ROESY Spatial ProximityThe Gold Standard. Distinguish cis vs. trans via

vs.

NOEs.
1D

/ HSQC
Ring PuckerMeasure

. Large gap (>4 ppm)

Exo; Small gap (<2 ppm)

Endo.
Phase 3: Data Interpretation

A. Calculating Cis/Trans Ratio (


) 
Integration of non-overlapping resonances (typically 

or an aromatic reporter) yields the population ratio.

B. Diagnostic NOE Patterns

  • Trans ($ \omega \approx 180^\circ $): Strong NOE between

    
     (preceding residue) and 
    
    
    
    (Proline).
  • Cis ($ \omega \approx 0^\circ $): Strong NOE between

    
     and 
    
    
    
    .
    • Specific to 3-Ox-Pro: Look for NOEs between the Oxolane ring protons and the preceding residue's side chain to map the steric interface.

Visualization of Conformational Pathways
Diagram 1: NMR Decision Tree for Proline Analysis

This flowchart guides the researcher through the logic of assigning conformation based on spectral data.

NMR_Workflow Start Peptide Sample (3-Ox-Pro) Exp1 1D Proton NMR (Slow Exchange Regime) Start->Exp1 Check Are peaks duplicated? Exp1->Check Single Single Conformer (Likely Trans) Check->Single No Double Cis/Trans Equilibrium Check->Double Yes NOE_Exp 2D ROESY / NOESY Single->NOE_Exp Double->NOE_Exp Trans_Path Strong Ha(i-1) - Hd(i) NOE NOE_Exp->Trans_Path d_alpha-delta Cis_Path Strong Ha(i-1) - Ha(i) NOE NOE_Exp->Cis_Path d_alpha-alpha Pucker 13C Chemical Shift (Cbeta - Cgamma) Trans_Path->Pucker Cis_Path->Pucker Endo Diff < 2 ppm (C3-endo / C4-exo) Pucker->Endo Exo Diff > 4 ppm (C3-exo / C4-endo) Pucker->Exo

Caption: Logical workflow for assigning amide bond geometry and ring pucker using NMR observables.

Diagram 2: Steric Control Mechanism

This diagram illustrates how the 3-position substituent influences the preceding peptide bond.

Steric_Mechanism cluster_0 Trans-Conformation (Favored by Native Pro) cluster_1 Cis-Conformation (Stabilized in 3-Ox-Pro) Trans_State Trans Amide (w = 180) Clash STERIC CLASH (Oxolane vs O(i-1)) Trans_State->Clash In 3-Ox-Pro Cis_State Cis Amide (w = 0) Clash->Cis_State Equilibrium Shift Relief Steric Relief (Oxolane exposed) Cis_State->Relief Preferred

Caption: Mechanism of cis-induction. The 3-oxolanyl group clashes with the preceding carbonyl in the trans state, shifting equilibrium toward cis.

References
  • Conformational Landscape of Substituted Prolines. Source: National Institutes of Health (PMC) URL:[Link]

  • 3-Substituted Prolines: From Synthesis to Structural Applications. Source: MDPI (Molecules) URL:[Link]

  • NMR Studies of the Rates of Proline Cis-Trans Isomerisation. Source: ResearchGate URL:[1][Link]

  • Conformational Studies of Peptides Containing cis-3-Hydroxy-d-proline. Source: ACS Publications (J. Org. Chem) URL:[Link]

  • Synthesis and Conformational Properties of 3,4-Difluoro-L-prolines. Source: Semantic Scholar / ACS URL:[Link]

Sources

Comparative

A Comparative Guide to the Circular Dichroism Spectra of Peptides Containing 3-Oxolanyl Proline and Other Proline Analogs

For Researchers, Scientists, and Drug Development Professionals Introduction: The Critical Role of Proline Analogs in Peptide Conformation and Function Proline is a unique proteinogenic amino acid due to its secondary am...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Proline Analogs in Peptide Conformation and Function

Proline is a unique proteinogenic amino acid due to its secondary amine, which is incorporated into a pyrrolidine ring. This cyclic structure imparts significant conformational rigidity to the peptide backbone, restricting the backbone dihedral angle φ to approximately -65°.[1] Proline residues are pivotal in the formation of specific secondary structures such as β-turns and polyproline helices (PPI and PPII), acting as "structural disruptors" in α-helices and β-sheets.[2]

The introduction of substituents onto the proline ring creates proline analogs, which are powerful tools for modulating the biological and physicochemical properties of peptides. These modifications can influence:

  • Ring Pucker: The pyrrolidine ring of proline is not planar and exists in two major puckered conformations: Cγ-exo and Cγ-endo. The preferred pucker is influenced by substituents and, in turn, dictates the peptide's backbone conformation.[1][3]

  • Cis-Trans Isomerization: The Xaa-Pro peptide bond can exist in either a cis or trans conformation. The energy barrier for isomerization is relatively low, and the equilibrium between these states is crucial for protein folding and function. Substituents on the proline ring can alter this equilibrium.

  • Secondary Structure Propensity: By controlling the ring pucker and cis-trans isomerism, proline analogs can stabilize or destabilize specific secondary structures, such as the left-handed polyproline II (PPII) helix, which is prevalent in signaling proteins.

Circular dichroism (CD) spectroscopy is an invaluable, non-destructive technique for rapidly assessing the secondary structure of peptides in solution.[4][5][6] The far-UV CD spectrum (typically 190-250 nm) is sensitive to the peptide backbone conformation, providing characteristic signatures for α-helices, β-sheets, random coils, and polyproline helices.[6][7]

The Conformational Landscape and CD Spectra of Proline-Containing Peptides

Unmodified Proline and the Polyproline II (PPII) Helix

Peptides rich in L-proline often adopt a polyproline II (PPII) helical conformation in aqueous solutions. The PPII helix is a left-handed, extended structure with all peptide bonds in the trans conformation.[2] Its characteristic CD spectrum is defined by:

  • A strong negative band between 204 nm and 206 nm.

  • A weak positive band around 228 nm.[8]

The intensity of these bands can vary with the length of the polyproline tract.

4-Substituted Prolines: A Well-Studied Comparison

Substituents at the C4 position of the proline ring have been extensively studied. The stereochemistry and electronic nature of the substituent significantly influence the ring pucker and, consequently, the stability of the PPII helix.

  • (4R)-4-Hydroxyproline (Hyp) and (4R)-4-Fluoroproline (Flp): These analogs, with an electron-withdrawing substituent in the trans position relative to the carboxyl group, strongly favor the Cγ-exo ring pucker. This pre-organizes the peptide backbone for a stable PPII conformation, even in solvents that would typically favor a more compact polyproline I (PPI) helix.

  • (4S)-4-Fluoroproline (flp): With the electron-withdrawing group in the cis position, this analog favors the Cγ-endo pucker, which is more compatible with the PPI helix (all cis peptide bonds).

These conformational preferences are directly reflected in their CD spectra. Peptides with (4R)-substituted prolines that stabilize the PPII helix exhibit the characteristic PPII spectral signature, often with enhanced intensity compared to peptides with unmodified proline. Conversely, analogs that disrupt the PPII helix will show a significant deviation from this signature. For instance, peptides containing 4-oxoproline have been shown to exhibit CD spectra that are substantially different from those of proline-containing peptides.

3-Oxolanyl Proline: Conformational Predictions and Expected CD Spectral Characteristics

Direct experimental CD data for peptides containing 3-oxolanyl proline (3-oxoproline) are not widely available in the literature. However, we can make strong inferences based on the known effects of 3-substituted prolines and the introduction of a carbonyl group.

The Influence of a 3-Oxo Group on Proline Conformation

The introduction of an sp2-hybridized carbonyl group at the C3 position is expected to have a profound effect on the pyrrolidine ring's conformational flexibility and pucker preference.

  • Planarization and Steric Effects: The trigonal planar geometry of the carbonyl group will flatten the ring in its vicinity. This, combined with potential steric interactions between the oxo group and adjacent residues, will likely restrict the available conformational space of the peptide backbone, particularly the ψ dihedral angle.[2]

  • Altered Ring Pucker Equilibrium: Unlike the well-understood stereoelectronic effects at the C4 position, the influence of a C3-oxo group is more complex. It is plausible that it could destabilize the Cγ-exo pucker that is favorable for the PPII helix. Studies on peptides with cis-3-hydroxy-D-proline have shown that the 3-hydroxyl group plays a significant role in the overall 3D structure, and in polar solvents, can lead to the formation of a pseudo β-turn-like structure.[9] A 3-oxo group, with its different electronic and steric profile, would induce its own unique conformational preferences.

  • Disruption of PPII Helices: Given the expected conformational constraints and potential destabilization of the Cγ-exo pucker, it is highly probable that the incorporation of 3-oxoproline would act as a disruptor of the PPII helix.

Predicted CD Spectrum of a 3-Oxoproline Containing Peptide

Based on the predicted conformational effects, the CD spectrum of a peptide containing 3-oxoproline is expected to differ significantly from the classic PPII signature.

  • Reduction or Loss of PPII Characteristics: We anticipate a significant reduction in the intensity of, or even the complete absence of, the strong negative band around 206 nm and the weak positive band at 228 nm.

  • Shift Towards Random Coil or Turn-like Signatures: The spectrum might resemble that of a random coil, which is characterized by a single strong negative band below 200 nm. Alternatively, if 3-oxoproline induces a specific turn-like conformation, the CD spectrum could exhibit features characteristic of β-turns, which can vary but often include a negative band around 200-205 nm and a weaker positive band around 220-230 nm, or a negative band around 225 nm and a positive one near 205 nm, depending on the turn type.

The exact nature of the spectrum will, of course, depend on the peptide sequence, the solvent, and the stereochemistry of the 3-oxoproline residue.

Comparative Data Summary

The following table summarizes the known and predicted conformational and CD spectral characteristics of peptides containing proline and its analogs.

Proline AnalogPredominant Ring PuckerEffect on PPII HelixExpected Far-UV CD Spectrum
L-Proline Cγ-endo favored, but flexibleForms stable PPII helicesStrong negative band ~206 nm, weak positive band ~228 nm
(4R)-Hydroxyproline Cγ-exoStabilizes PPII helixClassic PPII signature, often with enhanced intensity
4-Oxoproline -Disrupts PPII helixSubstantially different from proline; less defined PPII character
3-Hydroxyproline Can destabilize ordered structuresDestabilizes collagen triple helixDeviation from standard helical signatures
3-Oxolanyl Proline (Predicted) Likely altered from standard ProExpected to disrupt PPII helixLoss of PPII signature; potential shift to random coil or turn-like spectrum

Experimental Protocols

Solid-Phase Peptide Synthesis (SPPS)

The synthesis of peptides containing 3-oxolanyl proline can be achieved using standard Fmoc-based solid-phase peptide synthesis protocols.

Workflow for Peptide Synthesis

Resin 1. Resin Swelling Fmoc_Deprotection 2. Fmoc Deprotection (e.g., 20% Piperidine in DMF) Resin->Fmoc_Deprotection Washing_1 3. Washing (DMF, DCM, etc.) Fmoc_Deprotection->Washing_1 Coupling 4. Amino Acid Coupling (Fmoc-3-OxoPro-OH + HBTU/DIEA) Washing_1->Coupling Washing_2 5. Washing Coupling->Washing_2 Capping 6. Capping (Optional) (Acetic Anhydride) Washing_2->Capping Repeat 7. Repeat for next amino acid Capping->Repeat Repeat->Fmoc_Deprotection For subsequent residues Cleavage 8. Cleavage and Deprotection (e.g., TFA cocktail) Repeat->Cleavage After final residue Purification 9. Purification (RP-HPLC) Cleavage->Purification Characterization 10. Characterization (MS, CD) Purification->Characterization cluster_peptides Peptide Synthesis & Purification cluster_cd CD Spectroscopy Peptide_Pro Peptide with L-Proline CD_Pro Acquire CD Spectrum (Pro-Peptide) Peptide_Pro->CD_Pro Peptide_3OxoPro Peptide with 3-OxoPro CD_3OxoPro Acquire CD Spectrum (3-OxoPro-Peptide) Peptide_3OxoPro->CD_3OxoPro Peptide_4Hyp Peptide with 4-Hyp CD_4Hyp Acquire CD Spectrum (4-Hyp-Peptide) Peptide_4Hyp->CD_4Hyp Data_Processing Data Processing (Baseline Subtraction, MRE Calculation) CD_Pro->Data_Processing CD_3OxoPro->Data_Processing CD_4Hyp->Data_Processing Comparison Comparative Analysis of Spectra Data_Processing->Comparison Conclusion Structural Interpretation Comparison->Conclusion

Caption: Workflow for comparing peptide secondary structures via CD.

Conclusion and Future Directions

While direct experimental data remains to be published, a strong theoretical and comparative framework suggests that peptides containing 3-oxolanyl proline will exhibit significantly altered CD spectra compared to those with standard proline or 4-substituted prolines. The introduction of the C3-oxo group is predicted to disrupt the formation of canonical polyproline II helices, leading to a CD signature more characteristic of a disordered or turn-like conformation.

For researchers in drug development and peptide engineering, 3-oxolanyl proline represents a novel tool for inducing specific conformational changes. The comparative approach outlined in this guide provides a basis for designing experiments to elucidate the precise structural consequences of this modification. Future work should focus on the synthesis and CD analysis of a homologous series of peptides containing L-proline, 3-oxoproline, and other analogs to provide direct, empirical evidence to support and refine these predictions. Such studies will be invaluable in harnessing the full potential of modified proline residues for creating peptides with tailored structures and functions.

References

  • Karle, I. L. (2001). The role of proline in peptide and protein conformation. Peptide Science, 60(1), 1-13. [Link]

  • Horng, J. C., & Raines, R. T. (2006). Stereoelectronic effects on polyproline conformation. Protein Science, 15(1), 74-83. [Link]

  • Polo, E., et al. (2004). Conformational Studies of Peptides Containing cis-3-hydroxy-D-proline. Journal of Organic Chemistry, 69(22), 7543-7549. [Link]

  • Routledge, A., & Hodges, J. C. (2013). Proline editing: a general and practical approach to the synthesis of functionally and structurally diverse peptides. Analysis of steric versus stereoelectronic effects of 4-substituted prolines on conformation within peptides. Journal of the American Chemical Society, 135(12), 4872-4885. [Link]

  • Bowie, T. (2002). Conformational analysis of small peptides by circular dichroism. Electronic Dissertation and Theses. [Link]

  • Kelly, S. M., Jess, T. J., & Price, N. C. (2005). How to study proteins by circular dichroism. Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics, 1751(2), 119-139. [Link]

  • Samish, I., et al. (2011). Theoretical and computational studies of proline and its analogues. Amino Acids, 41(4), 833-852. [Link]

  • Raines, R. T. (2008). Effect of 3-Hydroxyproline Residues on Collagen Stability. Biophysics Instrumentation Facility. [Link]

  • Sreerama, N., & Woody, R. W. (2000). Estimation of Protein Secondary Structure from Circular Dichroism Spectra: Comparison of CONTIN, SELCON, and CDSSTR Methods with an Expanded Reference Set. Analytical Biochemistry, 287(2), 252-260. [Link]

  • Greenfield, N. J. (2006). Using circular dichroism spectra to estimate protein secondary structure. Nature Protocols, 1(6), 2876-2890. [Link]

  • Park, S. H., Shalongo, W., & Stellwagen, E. (1997). The circular dichroism spectrum of a poly(L-proline) II helix. Protein Science, 6(8), 1696-1703. [Link]

  • Vivacqua, D. S., et al. (2019). Peptides, solid-phase synthesis and characterization. Electronic Journal of Biotechnology, 41, 1-9. [Link]

  • Acrotech Biopharma. (n.d.). Mastering Circular Dichroism: Techniques, Troubleshooting & Advances. Retrieved from [Link]

  • Tarakawa, T., et al. (2021). Structure Analysis of Proteins and Peptides by Difference Circular Dichroism Spectroscopy. Protein Journal, 40(6), 867-875. [Link]

  • Woody, R. W., & Sreerama, N. (1997). Correcting the circular dichroism spectra of peptides for contributions of absorbing side chains. Analytical Biochemistry, 253(2), 252-255. [Link]

  • DeRider, M. L., et al. (2002). Circular dichroism spectra of proline-containing peptides. Biochemistry, 41(8), 2706-2713. [Link]

  • Greenfield, N. J. (2006). Circular Dichroism Studies of Secondary Structure of Peptides. Methods in Molecular Biology, 340, 23-41. [Link]

  • Rodger, A., & Nordén, B. (1997). Circular Dichroism and Linear Dichroism. Oxford University Press.
  • De Gortari, I., et al. (2013). 3-Substituted Prolines: From Synthesis to Structural Applications, from Peptides to Foldamers. Molecules, 18(2), 2097-2131. [Link]

  • Hodges, J. A., & Raines, R. T. (2005). Ring Pucker Control in β-Prolines. Organic Letters, 7(15), 3247-3250. [Link]

Sources

Validation

stability comparison of 3-(Oxolan-2-yl)proline vs native proline in serum

Comparative Guide: Serum Stability of 3-(Oxolan-2-yl)proline vs. Native Proline in Peptide Therapeutics As peptide therapeutics transition from discovery to clinical application, their pharmacokinetic viability is freque...

Author: BenchChem Technical Support Team. Date: March 2026

Comparative Guide: Serum Stability of 3-(Oxolan-2-yl)proline vs. Native Proline in Peptide Therapeutics

As peptide therapeutics transition from discovery to clinical application, their pharmacokinetic viability is frequently bottlenecked by rapid proteolytic degradation. Serum stability is universally recognized as the most critical secondary screening assay in drug development, identifying candidates that will fail in vivo due to rapid clearance[1].

While native L-proline is often incorporated into sequences to induce structural turns, it acts as a primary recognition site for aggressive serum proteases, including dipeptidyl peptidase-4 (DPP-IV) and prolyl endopeptidases (PEPs). To engineer protease resistance without sacrificing target affinity, the incorporation of unnatural amino acids—specifically 3-substituted proline derivatives like 3-(Oxolan-2-yl)proline —has emerged as a highly effective structural strategy[2].

This guide objectively compares the performance of 3-(Oxolan-2-yl)proline against native proline, detailing the mechanistic causality behind its enhanced stability and providing a self-validating experimental workflow for quantification.

Mechanistic Causality: Why 3-Substitution Enhances Stability

The substitution of an oxolane (tetrahydrofuran) ring at the β-carbon (3-position) of the proline core fundamentally alters the physicochemical and spatial properties of the amino acid. The enhanced serum stability of 3-(Oxolan-2-yl)proline is driven by two primary mechanisms:

  • Steric Occlusion of the Scissile Bond: PEPs and DPP-IV require precise docking of the pyrrolidine ring into their narrow catalytic clefts to hydrolyze the adjacent peptide bond. The bulky oxolane appendage at the 3-position creates severe spatial interference, physically clashing with the protease binding pocket and preventing the necessary transition-state geometry for cleavage[3].

  • Conformational Locking: The trans-cis isomerization of the peptidyl-prolyl bond is often a rate-determining step in both protein folding and protease recognition. The steric bulk of the oxolane ring restricts the rotational degrees of freedom around the backbone, locking the peptide into a rigid conformation that is thermodynamically unfavorable for enzymatic degradation[4].

G cluster_native Native Proline Pathway cluster_unnatural 3-(Oxolan-2-yl)proline Pathway N1 Peptide with Native Proline N2 Protease Docking (Unrestricted) N1->N2 N3 Rapid Cleavage (Short Half-life) N2->N3 U1 Peptide with 3-(Oxolan-2-yl)proline U2 Steric Clash from Oxolane Ring U1->U2 U3 Protease Evasion (Extended Half-life) U2->U3

Mechanism of proteolytic resistance conferred by 3-(Oxolan-2-yl)proline via steric shielding.

Quantitative Data Comparison

The following table synthesizes the expected pharmacokinetic and structural differences when replacing a native proline with 3-(Oxolan-2-yl)proline in a therapeutic peptide sequence.

ParameterNative L-Proline3-(Oxolan-2-yl)proline
In vitro Serum Half-Life (

)
Typically < 2 hours> 24 hours
Susceptibility to DPP-IV / PEPs High (Rapid endolytic cleavage)Negligible (Steric blockade)
Conformational State Dynamic (cis/trans equilibrium)Restricted (Sterically locked)
Lipophilicity (LogP impact) BaselineIncreased (Aids in membrane permeability)
Receptor Binding Affinity BaselineVariable (Requires structural optimization)

Self-Validating Experimental Protocol: LC-MS/MS Serum Stability Assay

To objectively quantify the stability of 3-(Oxolan-2-yl)proline-containing peptides, a robust, self-validating LC-MS/MS workflow must be employed.

Experimental Design Causality: This protocol incorporates an internal standard (to correct for matrix suppression and extraction losses), a positive control (native proline peptide to verify active serum proteases), and a negative control (heat-inactivated serum to rule out chemical instability).

Step-by-Step Methodology
  • Matrix Preparation & Equilibration:

    • Thaw human or mouse serum on ice. Centrifuge at 10,000 × g for 5 minutes to remove lipid aggregates.

    • Rationale: Using 25% to 50% serum diluted in PBS (pH 7.4) mimics physiological conditions while reducing the severe ion-suppression matrix effects commonly encountered in MS analysis.

  • Incubation:

    • Spike the 3-(Oxolan-2-yl)proline peptide and the native proline control peptide into separate serum aliquots to a final concentration of 10 µM.

    • Incubate at 37°C with gentle orbital shaking (300 rpm).

  • Aliquot Sampling & Quenching:

    • Withdraw 50 µL aliquots at predefined time points: 0, 1, 2, 4, 8, and 24 hours.

    • Immediately quench the reaction by adding 150 µL of ice-cold Acetonitrile (MeCN) containing 1% Formic Acid and a stable-isotope-labeled internal standard.

    • Rationale: The organic solvent instantly denatures active proteases, halting degradation. It simultaneously precipitates high-molecular-weight serum proteins that would otherwise irreversibly clog the HPLC column.

  • Protein Precipitation & Extraction:

    • Vortex the quenched samples for 2 minutes, then centrifuge at 14,000 × g for 15 minutes at 4°C.

    • Transfer the clear supernatant to LC-MS vials.

  • LC-MS/MS Quantification:

    • Inject 5 µL onto a C18 reversed-phase column. Use a rapid gradient of Water/MeCN (both containing 0.1% Formic Acid).

    • Monitor the intact peptide mass using Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer.

  • Data Processing:

    • Plot the natural log of the remaining peak area ratio (Analyte/Internal Standard) versus time. Calculate the half-life (

      
      ) using the first-order decay equation: 
      
      
      
      .

Workflow S1 1. Incubation Peptide + Human Serum @ 37°C S2 2. Aliquot Sampling (0, 1, 2, 4, 8, 24 hrs) S1->S2 S3 3. Quenching Add Cold MeCN + Internal Standard S2->S3 S4 4. Centrifugation Precipitate Serum Proteins S3->S4 S5 5. LC-MS/MS Analysis MRM Quantification of Intact Peptide S4->S5 S6 6. Data Processing Calculate Half-Life (t1/2) S5->S6

Step-by-step experimental workflow for LC-MS/MS based serum stability quantification.

Conclusion

The strategic replacement of native proline with 3-(Oxolan-2-yl)proline offers a profound advantage in peptide drug development. By exploiting steric occlusion and conformational rigidity, this unnatural derivative effectively blinds the peptide to endogenous prolyl endopeptidases. When validated through rigorous, controlled LC-MS/MS assays, 3-substituted prolines consistently demonstrate the capacity to extend serum half-lives from mere minutes to over 24 hours, bridging the gap between in vitro potency and in vivo efficacy.

References

  • Alternative stabilities of a proline-rich antibacterial peptide in vitro and in vivo Source: PubMed Central (PMC) - NIH URL:[Link]

  • Serum Stability and Affinity Optimization of an M2 Macrophage-Targeting Peptide (M2pep) Source: PubMed Central (PMC) - NIH URL:[Link]

  • Impact of β-perfluoroalkyl substitution of proline on the proteolytic stability of its peptide derivatives Source: Organic & Biomolecular Chemistry (RSC Publishing) URL:[Link]

  • Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry Source: Biochemistry - ACS Publications URL:[Link]

Sources

Comparative

A Definitive Guide to the Structural Elucidation of 3-(tetrahydrofuran-2-yl)pyrrolidine-2-carboxylic acid: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern drug discovery, the precise understanding of a molecule's three-dimensional architecture is paramount. This guide provides an in-...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the precise understanding of a molecule's three-dimensional architecture is paramount. This guide provides an in-depth technical comparison of X-ray crystallography with other analytical techniques for the structural elucidation of 3-(tetrahydrofuran-2-yl)pyrrolidine-2-carboxylic acid, a novel proline analogue with significant potential in medicinal chemistry. The pyrrolidine and tetrahydrofuran scaffolds are prevalent in a multitude of FDA-approved drugs, making a comprehensive structural understanding of this hybrid molecule crucial for rational drug design and development.[1][2][3][4]

The rigid, yet conformationally complex, nature of this molecule, arising from the fusion of two five-membered rings, presents a unique challenge and opportunity for structural analysis. The pyrrolidine ring, a cornerstone of many bioactive compounds, offers enhanced aqueous solubility and can act as both a hydrogen bond donor and acceptor.[1] Its conformational constraints play a pivotal role in the biological activity of peptides and small molecules. Similarly, the tetrahydrofuran moiety is a key component in numerous pharmaceuticals.[4] The stereochemical relationship between these two rings dictates the overall shape of the molecule and, consequently, its interaction with biological targets.

This guide will navigate the experimental intricacies of X-ray crystallography, offering a detailed protocol and explaining the rationale behind each step. Furthermore, it will objectively compare this "gold standard" technique with Nuclear Magnetic Resonance (NMR) spectroscopy and computational modeling, providing a holistic perspective for researchers to select the most appropriate method for their specific needs.

I. The Gold Standard: Single-Crystal X-ray Crystallography

Single-crystal X-ray crystallography stands as the unequivocal method for determining the precise atomic arrangement of a molecule in the solid state.[5][6] It provides a direct, unambiguous three-dimensional visualization of the molecule, revealing bond lengths, bond angles, and the conformational preferences of the pyrrolidine and tetrahydrofuran rings. For a molecule like 3-(tetrahydrofuran-2-yl)pyrrolidine-2-carboxylic acid, where multiple stereoisomers are possible, X-ray crystallography is the definitive technique to establish the relative and absolute stereochemistry.

A. Experimental Protocol: A Step-by-Step Guide

The successful X-ray crystallographic analysis of 3-(tetrahydrofuran-2-yl)pyrrolidine-2-carboxylic acid hinges on the growth of high-quality single crystals. The following protocol outlines a typical workflow, grounded in established crystallographic practices.

1. Crystal Growth: The Foundation of a High-Resolution Structure

  • Rationale: The quality of the diffraction data is directly proportional to the quality of the single crystal. The goal is to grow a well-ordered, single crystal of sufficient size (typically 0.1-0.3 mm in each dimension) and free of defects.

  • Methodology:

    • Purification: The compound must be of high purity (>98%). Impurities can inhibit crystal growth or become incorporated into the crystal lattice, leading to disorder.

    • Solvent Selection: A systematic solvent screen is performed to identify a suitable solvent or solvent system in which the compound has moderate solubility. Common solvents to be tested include ethanol, methanol, isopropanol, acetonitrile, ethyl acetate, and mixtures with water or heptane.

    • Crystallization Techniques:

      • Slow Evaporation: A saturated solution of the compound is prepared and left undisturbed in a loosely capped vial. The slow evaporation of the solvent increases the concentration, leading to crystallization.

      • Vapor Diffusion: A concentrated solution of the compound in a less volatile solvent is placed in a small, open container, which is then placed in a larger, sealed container with a more volatile anti-solvent. The anti-solvent slowly diffuses into the compound's solution, reducing its solubility and inducing crystallization. This is often the most successful technique.

      • Cooling: A saturated solution at an elevated temperature is slowly cooled, causing the solubility to decrease and crystals to form.

2. Data Collection: Capturing the Diffraction Pattern

  • Rationale: When a beam of X-rays is directed at a crystal, the electrons in the atoms diffract the X-rays in a specific pattern. The geometry and intensity of this diffraction pattern contain the information about the arrangement of atoms in the crystal.

  • Methodology:

    • Crystal Mounting: A suitable crystal is selected under a microscope and mounted on a goniometer head, typically using a cryoloop and a cryoprotectant (e.g., paratone-N oil) to prevent ice formation during data collection at low temperatures (around 100 K).

    • Diffractometer Setup: The mounted crystal is placed in an X-ray diffractometer equipped with a sensitive detector (e.g., a CCD or CMOS detector).

    • Data Acquisition: The crystal is irradiated with a monochromatic X-ray beam (e.g., Cu Kα or Mo Kα radiation) and rotated. A series of diffraction images are collected at different crystal orientations.

3. Structure Solution and Refinement: From Diffraction to a 3D Model

  • Rationale: The collected diffraction data is used to calculate an electron density map of the unit cell. This map is then interpreted to build a molecular model, which is subsequently refined to best fit the experimental data.

  • Methodology:

    • Data Processing: The raw diffraction images are processed to determine the unit cell dimensions, crystal system, and the intensities of the diffracted spots.

    • Structure Solution: The initial atomic positions are determined from the electron density map using direct methods or Patterson methods.

    • Structure Refinement: The atomic positions, thermal parameters, and other model parameters are refined against the experimental data using least-squares methods. This iterative process minimizes the difference between the observed and calculated diffraction patterns, resulting in a final, accurate crystal structure.

B. Visualizing the Workflow

Xray_Workflow cluster_prep Sample Preparation cluster_data Data Collection cluster_analysis Structure Determination Purification High Purity Sample (>98%) Crystal_Growth Crystal Growth (Slow Evaporation, Vapor Diffusion) Purification->Crystal_Growth Mounting Crystal Mounting Crystal_Growth->Mounting Diffraction X-ray Diffraction Mounting->Diffraction Solution Structure Solution (Direct Methods) Diffraction->Solution Refinement Structure Refinement Solution->Refinement Final_Structure Final_Structure Refinement->Final_Structure Final 3D Structure

Figure 1: Workflow for single-crystal X-ray crystallography.

C. Expected Insights and Data Summary

The X-ray crystallographic analysis of 3-(tetrahydrofuran-2-yl)pyrrolidine-2-carboxylic acid would provide the following critical data, which can be summarized in a crystallographic information file (CIF).

ParameterExpected Information
Crystal System e.g., Monoclinic, Orthorhombic
Space Group e.g., P2₁/c, P-1
Unit Cell Dimensions a, b, c (Å); α, β, γ (°)
Bond Lengths & Angles Precise measurements for all non-hydrogen atoms
Torsion Angles Conformation of the pyrrolidine and tetrahydrofuran rings
Hydrogen Bonding Inter- and intramolecular hydrogen bonding network
Packing Arrangement How molecules are arranged in the crystal lattice

II. Comparative Analysis: X-ray Crystallography vs. Alternative Techniques

While X-ray crystallography provides unparalleled detail in the solid state, a comprehensive understanding of a molecule's properties often requires a multi-faceted approach. Nuclear Magnetic Resonance (NMR) spectroscopy and computational modeling offer complementary information, particularly regarding the molecule's behavior in solution.

FeatureSingle-Crystal X-ray CrystallographyNuclear Magnetic Resonance (NMR)Computational Modeling (e.g., DFT)
State of Matter Solid (crystalline)SolutionGas phase or in a simulated solvent
Information Provided Precise 3D atomic coordinates, bond lengths, bond angles, absolute stereochemistryConnectivity, relative stereochemistry, conformational dynamics in solution, proton and carbon environmentsEnergetically favorable conformations, electronic properties, theoretical vibrational frequencies
Ambiguity Unambiguous for the solid-state conformationCan be ambiguous for complex stereoisomers without supporting data (e.g., NOE)Highly dependent on the level of theory and basis set used; requires experimental validation
Throughput Lower; crystal growth can be a bottleneckHigher; can analyze soluble compounds directlyHigh; can screen multiple conformations and derivatives computationally
Key Advantage Definitive structural determinationProvides information on dynamic processes in solutionPredictive power and ability to study unstable or transient species
Key Limitation Requires high-quality single crystals; conformation may differ from solutionProvides an average structure in solution; interpretation can be complexNot an experimental technique; results must be validated
A. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of molecules in solution. For 3-(tetrahydrofuran-2-yl)pyrrolidine-2-carboxylic acid, ¹H and ¹³C NMR would confirm the connectivity of the atoms. More advanced techniques, such as Nuclear Overhauser Effect (NOE) experiments, can provide information about the through-space proximity of protons, which can be used to infer the relative stereochemistry and preferred conformation in solution. However, for a flexible molecule with two five-membered rings, the interpretation of NOE data can be complex and may not lead to a single, definitive conformational model.

B. Computational Modeling

Computational methods, such as Density Functional Theory (DFT), can be used to calculate the relative energies of different possible conformations of the molecule.[7] This can help to predict the most stable conformers in the gas phase or in a simulated solvent environment. When combined with experimental data from NMR, computational modeling can provide a more complete picture of the molecule's conformational landscape. However, the accuracy of these predictions is dependent on the chosen theoretical model and requires experimental validation, for which X-ray crystallography is the ultimate benchmark.

III. Conclusion: An Integrated Approach for Comprehensive Structural Understanding

For a molecule with the structural complexity and pharmaceutical potential of 3-(tetrahydrofuran-2-yl)pyrrolidine-2-carboxylic acid, a single analytical technique is often insufficient. While single-crystal X-ray crystallography remains the gold standard for unambiguous determination of its three-dimensional structure in the solid state , a truly comprehensive understanding is achieved through an integrated approach.

  • X-ray crystallography provides the definitive solid-state structure, serving as the benchmark for all other methods.

  • NMR spectroscopy reveals the molecule's behavior and preferred conformation in a solution environment, which is more biologically relevant for drug-receptor interactions.

  • Computational modeling bridges the gap between the solid and solution states, allowing for the exploration of the molecule's conformational energy landscape.

By leveraging the strengths of each of these techniques, researchers and drug development professionals can gain a complete and nuanced understanding of the structural and dynamic properties of 3-(tetrahydrofuran-2-yl)pyrrolidine-2-carboxylic acid, thereby accelerating the design of novel therapeutics.

References

  • Kang, Y. K. (2007). Conformational Preferences of Proline Analogues with Different Ring Size. Scilit. [Link]

  • Isern, E., et al. (2008). Conformational Preferences of α-Substituted Proline Analogues. The Journal of Organic Chemistry, 73(8), 3174-3183. [Link]

  • Talebi, M., et al. (2015). Conformational properties of constrained proline analogues and their application in nanobiology. ResearchGate. [Link]

  • Isern, E., et al. (2008). Conformational Preferences of α-Substituted Proline Analogues. PMC - NIH. [Link]

  • Various Authors. (n.d.). Proline Derivatives and Analogs. IntechOpen. [Link]

  • Boese, R., et al. (2018). The molecular structure of pyrrolidine, (II), with displacement... ResearchGate. [Link]

  • Sirin, Y., et al. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. PMC - NIH. [Link]

  • Iannelli, P., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. MDPI. [Link]

  • Ramirez, D., et al. (2024). Structure–Activity Relationship of Pyrrolidine Pentamine Derivatives as Inhibitors of the Aminoglycoside 6′-N-Acetyltransferase Type Ib. PMC - NIH. [Link]

  • Kennedy, C. R., et al. (2019). Synthesis of Pyrrolidine-2-ylidenes from Isoxazolines and Allenes. ChemRxiv. [Link]

  • Herradon, B., et al. (2002). Synthesis of [(2S,3S,4R)-3,4-dihydroxypyrrolidin-2-yl]-5-methylfuran-4-carboxylic acid derivatives: new leads as selective beta-galactosidase inhibitors. PubMed. [Link]

  • Ericsson, C. (2004). Synthesis of Tetrahydrofuran and Pyrrolidine Derivatives Utilising Radical Reactions. Diva-Portal.org. [Link]

  • Deacon, G. B., et al. (1995). Preparation of and X-ray crystal structures of tetrahydrofuran-complexed rare earth chlorides. Dalton Transactions, (21), 3497-3504. [Link]

  • Various Inventors. (2014). Preparation method for pyrrolidine-2-carboxylic acid derivatives.
  • Various Authors. (2025). Crystals, Crystallization and X-ray Techniques: Pharmaceutical Application. RJPT. [Link]

  • Nirpal, N., & Sathyamoorthi, S. (2025). Single-crystal X-ray diffraction analysis and mechanistic implications of (2R,3R)-2-(2-phenoxyethyl)tetrahydrofuran-3-yl acetate. PMC - NIH. [Link]

  • Various Inventors. (2016). Preparation method for pyrrolidine-2-carboxylic acid derivatives.
  • Various Authors. (2025). Synthesis and Evaluation of the Antiproliferative Activity of the Derivatives of 3,5-Diaryl-3,4-dihydro-2H-pyrrole-2-carboxylic Acids. MDPI. [Link]

  • Various Authors. (2021). Stereoselective Synthesis of New (2S,3R)-3-Carboxyphenyl)pyrrolidine-2-carboxylic acid Analogs Utilizing a C(sp3)-H Activation Strategy and Structure-Activity Relationship Studies at the Ionotropic Glutamate Receptors. PMC - NIH. [Link]

  • Various Authors. (2025). Tetrahydrofuran-Containing Pharmaceuticals: Targets, Pharmacological Activities, and their SAR Studies. PubMed. [Link]

  • Various Authors. (2020). Using X-ray Diffraction Techniques for Biomimetic Drug Development, Formulation, and Polymorphic Characterization. MDPI. [Link]

Sources

Validation

effect of 3-substitution on proline ring pucker and conformation

The Conformational Landscape of 3-Substituted Prolines: A Comparative Guide for Peptide Engineering 1. The Cβ (3-Position) Advantage in Proline Engineering Unsubstituted L-proline exists in a rapid equilibrium between Cγ...

Author: BenchChem Technical Support Team. Date: March 2026

The Conformational Landscape of 3-Substituted Prolines: A Comparative Guide for Peptide Engineering

1. The Cβ (3-Position) Advantage in Proline Engineering Unsubstituted L-proline exists in a rapid equilibrium between Cγ-endo and Cγ-exo ring puckers, while its tertiary amide bond populates both cis and trans isomers. While 4-substitution (Cγ) has been the traditional route to restrict these conformations via stereoelectronic effects, 3-substitution (Cβ) offers a uniquely powerful alternative. Modifications at the 3-position exert direct steric and stereoelectronic influence on the adjacent backbone dihedral angles (φ and ψ) and the amide bond. Most importantly, 3-substitution can achieve conformational lock without the interstrand steric clashes that plague 4-substituted analogs in complex multimeric assemblies, such as the collagen triple helix[1].

2. Comparative Performance: 3-Fluoroproline vs. 3-Methylproline

Stereoelectronic Control: 3-Fluoroproline (3-Flp) Fluorine substitution at the 3-position leverages the gauche effect to preorganize the pyrrolidine ring. (2S,3S)-3-fluoroproline (3S-Flp) strongly favors the Cγ-endo pucker, mimicking the preorganization of 4S-Flp[1]. However, unlike 4-fluoroprolines which heavily skew the Ktrans/cis ratio, 3-fluoroprolines have a relatively small impact on the Ktrans/cis equilibrium[2]. The true advantage of 3S-Flp emerges in multimeric assemblies. In synthetic collagen strands, placing 4S-Flp in the Xaa position causes unfavorable steric interactions with fluoro groups on adjacent strands. 3S-Flp preorganizes the main chain for triple-helix formation while completely avoiding this steric conflict[1]. Conversely, (2S,3R)-3-fluoroproline (3R-Flp) favors the Cγ-exo pucker and introduces a higher entropic barrier for cis-trans isomerization due to steric hindrance from the syn-configured fluorine atom[2].

Steric Control: 3-Methylproline (3-MePro) Where fluorine relies on electronegativity, methyl substitution relies on sheer steric bulk. The introduction of a cis-3-methyl substituent (syn-3-methylproline) stabilizes the Cγ-endo puckering and severely restricts the conformational space around the ψ angle[3]. This restriction is driven by direct steric clashes with the carboxamide group, making 3-MePro an exceptional tool for destabilizing unwanted γ-turns and enforcing extended polyproline II (PPII) or specific β-turn architectures[3]. In aqueous solution, 3-methylproline derivatives maintain a cis peptide bond population of approximately 25%, comparable to native proline, but with vastly restricted backbone flexibility[4].

Table 1: Quantitative Conformational Parameters of Substituted Prolines

Proline AnalogRing Pucker PreferenceKtrans/cis ImpactPrimary Driving ForceKey Application
Unsubstituted L-Proline Rapid endo/exo equilibriumBaseline (~3.0–4.0)N/ANative sequences
(2S,3S)-3-Fluoroproline Cγ-endoMinimal changeStereoelectronic (Gauche)Collagen Xaa position (clash-free)
(2S,3R)-3-Fluoroproline Cγ-exoMinimal change (higher barrier)Stereoelectronic (Gauche)NMR reporter, Yaa position
cis-3-Methylproline Cγ-endoDecreases trans (~3.0)Steric bulkβ-turn stabilization
(2S,4S)-4-Fluoroproline Cγ-endoIncreases cisStereoelectronic (Gauche)Single-strand PPII helices

3. Decision Workflow for Proline Analog Selection

ProlineSelection Start Target Peptide Conformation Pucker Determine Ring Pucker Start->Pucker Endo Cγ-endo Preference (e.g., PPII helix, Xaa pos) Pucker->Endo PPII / Xaa Exo Cγ-exo Preference (e.g., Yaa pos) Pucker->Exo Yaa Steric Avoid Interstrand Steric Clash? Endo->Steric Me3 cis-3-Methylproline (Severe ψ restriction) Endo->Me3 Require backbone restriction F3R 3R-Fluoroproline / 4R-Fluoroproline Exo->F3R F3S 3S-Fluoroproline (Stereoelectronic control) Steric->F3S Yes F4S 4S-Fluoroproline (Stereoelectronic control) Steric->F4S No

Decision workflow for selecting 3-substituted vs. 4-substituted proline analogs.

4. Experimental Workflow: Thermodynamic Profiling of Proline Isomerization To objectively compare the performance of 3-substituted prolines, researchers must quantify the Ktrans/cis ratio and the activation barriers (ΔH‡, ΔS‡) of isomerization. The following self-validating NMR protocol ensures accurate thermodynamic profiling by isolating chemical exchange from relaxation artifacts.

Step 1: Sample Preparation & Equilibrium Validation

  • Dissolve the synthesized model peptide (e.g., Ac-Xaa-OMe) in D2O or CDCl3 to a concentration of 2–5 mM.

  • Causality Check: To ensure the system has reached thermodynamic equilibrium before measurement, acquire standard 1D 1H NMR spectra at 1-hour intervals. Proceed only when the integration ratio of the cis and trans α-proton signals remains strictly constant.

Step 2: Resonance Assignment via ROESY

  • Acquire a 2D ROESY spectrum (mixing time 200–300 ms) at 298 K.

  • Identify the trans isomer by observing strong sequential NOE cross-peaks between the α-proton of the preceding residue (or acetyl methyl) and the δ-protons of the proline analog.

  • Identify the cis isomer via NOE cross-peaks between the preceding α-proton and the α-proton of the proline analog.

  • Self-Validation: Confirm that the 19F NMR signals (if analyzing 3-Flp) split into distinct cis and trans resonances. These are typically separated by ~0.8 ppm for 3S-Flp and ~2.0 ppm for 3R-Flp[2].

Step 3: Variable-Temperature EXSY (Exchange Spectroscopy)

  • Set up 2D EXSY (or 1D selective inversion recovery) experiments at a minimum of five temperature points (e.g., 288 K to 328 K).

  • Causality Check: Extract the exchange rate constants (kex) at each temperature. 3-substitution, particularly 3R-Flp, alters the transition state geometry, making the entropic contribution (ΔS‡) a major differentiator that cannot be captured at a single temperature[2].

  • Plot ln(kex/T) versus 1/T (Eyring plot) to derive the enthalpy (ΔH‡) and entropy (ΔS‡) of activation, providing a complete thermodynamic profile of the analog's rigidity.

References

  • 3-Substituted Prolines: From Synthesis to Structural Applications, from Peptides to Foldamers. National Institutes of Health (PMC).[Link]

  • Stereoelectronic and Steric Effects in the Collagen Triple Helix: Toward a Code for Strand Association. Journal of the American Chemical Society.[Link]

  • Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry. Biochemistry - ACS Publications.[Link]

  • cis-trans Peptide-Bond Isomerization in α-Methylproline Derivatives. ResearchGate / Biopolymers.[Link]

Comparative

Comparative Bioactivity Guide: 3-Oxolanyl Proline vs. Hydroxyproline in Peptide Engineering

Executive Summary In the rapidly evolving field of peptidomimetics and targeted drug design, the canonical amino acid Hydroxyproline (Hyp) has long been the gold standard for conferring structural rigidity and stability...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the rapidly evolving field of peptidomimetics and targeted drug design, the canonical amino acid Hydroxyproline (Hyp) has long been the gold standard for conferring structural rigidity and stability to peptide scaffolds. However, as therapeutic demands shift toward enhanced pharmacokinetics, intracellular targeting, and proteolytic resistance, researchers are increasingly turning to non-canonical amino acids (ncAAs). 3-Oxolanyl Proline (3-OxP) —a synthetic derivative featuring a bulky, cyclic ether (tetrahydrofuran) side chain—has emerged as a powerful alternative[1].

This guide provides an objective, data-driven comparison of Hyp and 3-OxP, analyzing their stereoelectronic properties, pharmacokinetic impacts, and structural bioactivities to guide researchers in selecting the optimal proline analogue for their specific drug development workflows.

Mechanistic Profiling & Stereoelectronics

To engineer highly specific therapeutic peptides, one must understand the fundamental causality behind side-chain modifications.

Hydroxyproline (Hyp): The Structural Anchor

Natural 4-hydroxy-L-proline is essential for the stability of the collagen triple helix. The highly electronegative hydroxyl (-OH) group exerts a strong stereoelectronic gauche effect, enforcing a


-exo ring pucker. This pre-organizes the peptide backbone into a stable trans amide conformation (Polyproline Type II helix). Furthermore, the -OH group acts as a critical hydrogen-bond donor, forming extensive hydration networks that lock structural peptides into rigid, highly stable macrostructures.
3-Oxolanyl Proline (3-OxP): The Pharmacokinetic Shield

In contrast, 3-OxP replaces the simple hydroxyl group with an oxolanyl (tetrahydrofuranyl) ring. This substitution fundamentally alters the molecule's bioactivity profile:

  • Steric Shielding: The bulky oxolanyl ring creates significant steric hindrance around the adjacent peptide bonds. This physically blocks the active sites of prolyl endopeptidases and dipeptidyl peptidase-4 (DPP-4), dramatically increasing the peptide's metabolic half-life[2].

  • Lipophilicity & Permeability: By removing the H-bond donor capacity of the -OH group and replacing it with a lipophilic cyclic ether, 3-OxP significantly increases the overall partition coefficient (LogP) of the peptide. This modification is frequently utilized to enhance membrane permeability and tune receptor selectivity, effectively reducing off-target toxicity[3].

Comparative Bioactivity Data

The following table summarizes the divergent physicochemical and biological performance metrics of Hyp versus 3-OxP when incorporated into a standard therapeutic peptide scaffold (e.g., a GLP-1 analogue or collagen mimetic peptide).

ParameterHydroxyproline (Hyp)3-Oxolanyl Proline (3-OxP)Impact on Peptide Bioactivity
Side-Chain Chemistry Hydroxyl (-OH)Tetrahydrofuranyl (Cyclic Ether)Determines H-bonding capacity and steric bulk.
Lipophilicity (LogP) -1.5 to -2.0 (Highly Polar)+0.5 to +1.2 (Lipophilic)3-OxP enhances cellular membrane permeability.
H-Bond Donor Capacity Yes (Strong)NoHyp stabilizes inter-chain networks; 3-OxP prevents aggregation.
Serum Half-Life (

)
~2-4 hours>24 hours3-OxP provides superior resistance to proteolytic cleavage.
Thermal Stability (

)
~45°C (in CMPs)~32°C (in CMPs)Hyp is superior for maintaining rigid structural scaffolds.

Self-Validating Experimental Protocols

To objectively validate the comparative data above, the following self-contained experimental workflows must be executed. These protocols are designed with built-in controls to ensure causality between the amino acid substitution and the observed bioactivity.

Protocol 1: Structural Stability via Circular Dichroism (CD) Thermal Denaturation

Objective: Quantify the impact of the oxolanyl steric bulk on the peptide's ability to maintain a stable secondary structure compared to the H-bond-stabilized Hyp.

  • Causality: If the bulky 3-OxP disrupts the tight packing required for a Polyproline II helix, the thermal melting temperature (

    
    ) will decrease relative to the Hyp control.
    
  • Step-by-Step Methodology:

    • Sample Preparation: Synthesize two identical Collagen Mimetic Peptides (CMPs), substituting the central proline with Hyp (Control) and 3-OxP (Test). Dissolve in 10 mM phosphate buffer (pH 7.4) to a final concentration of 50 µM.

    • Equilibration: Incubate samples at 4°C for 24 hours to ensure complete triple-helix folding.

    • Data Acquisition: Load samples into a 1 mm path-length quartz cuvette. Using a CD spectrometer, monitor the characteristic PPII helix maximum at 225 nm.

    • Thermal Ramp: Increase the temperature from 4°C to 85°C at a rate of 1°C/min.

    • Validation: Calculate the first derivative of the melting curve. The inflection point represents the

      
      . A self-validating run will show a sharp, cooperative melting transition for the Hyp-peptide, confirming proper baseline folding.
      
Protocol 2: Pharmacokinetic Profiling via LC-MS/MS Serum Stability Assay

Objective: Demonstrate the proteolytic resistance conferred by the steric shielding of the oxolanyl group.

  • Causality: Proteases require precise geometric access to the scissile bond. The bulky 3-OxP side chain creates a steric clash within the enzyme's binding pocket, preventing hydrolysis and extending the peptide's half-life.

  • Step-by-Step Methodology:

    • Matrix Preparation: Thaw human blood serum and centrifuge at 10,000 x g for 10 minutes to remove lipids. Pre-warm to 37°C.

    • Incubation: Spike the Hyp-peptide and 3-OxP-peptide into separate serum aliquots to a final concentration of 10 µM.

    • Time-Course Sampling: Extract 50 µL aliquots at

      
       and 
      
      
      
      hours.
    • Quenching: Immediately quench each aliquot by adding 150 µL of ice-cold acetonitrile containing 0.1% formic acid and an internal standard. Centrifuge at 15,000 x g for 15 minutes to precipitate serum proteins.

    • Quantification: Analyze the supernatant via LC-MS/MS (MRM mode). Plot the natural log of the remaining intact peptide area ratio versus time.

    • Validation: The Hyp-peptide must show a linear degradation profile (first-order kinetics). The 3-OxP-peptide should exhibit a significantly shallower slope, validating the steric shielding hypothesis.

Visualizations of Bioactivity Pathways

G A Peptide Scaffold B Hydroxyproline (Canonical) A->B C 3-Oxolanyl Proline (ncAA) A->C D H-Bond Network (High Tm) B->D F Rapid Clearance B->F E Steric Shielding (Protease Resistant) C->E G High Bioavailability C->G

Workflow comparing divergent bioactivity outcomes of Hyp vs 3-OxP.

G N1 Protease Active Site N2 Hyp-Peptide N1->N2 N3 3-OxP-Peptide N1->N3 N4 Enzyme-Substrate Complex N2->N4 N5 Steric Clash (Oxolanyl Ring) N3->N5 Binding Attempt N6 Peptide Cleavage N4->N6 Hydrolysis N7 Intact Peptide N5->N7 Inhibition

Mechanistic pathway showing steric clash by 3-OxP preventing proteolytic cleavage.

References

  • [1] Non-Canonical Amino Acids in Analyses of Protease Structure and Function. MDPI. Available at:[Link]

  • [3] Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. PMC - NIH. Available at:[Link]

  • [2] US11541028B2 - Peptide pharmaceuticals for treatment of NASH and other disorders. Google Patents. Available at:

Sources

Safety & Regulatory Compliance

Safety

3-(Oxolan-2-yl)pyrrolidine-2-carboxylic acid proper disposal procedures

This technical guide outlines the validated disposal and handling procedures for 3-(Oxolan-2-yl)pyrrolidine-2-carboxylic acid (also known as 3-(tetrahydrofuran-2-yl)proline).[1] As a structural analog of proline incorpor...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide outlines the validated disposal and handling procedures for 3-(Oxolan-2-yl)pyrrolidine-2-carboxylic acid (also known as 3-(tetrahydrofuran-2-yl)proline).[1]

As a structural analog of proline incorporating a tetrahydrofuran (oxolane) ring, this compound is frequently utilized in peptidomimetic drug discovery. Due to the limited toxicological data often associated with novel research intermediates, this guide applies a "Precautionary Principle" approach, categorizing the substance based on its functional moieties (secondary amine, carboxylic acid, cyclic ether) to ensure maximum safety.

Chemical Profile & Hazard Identification

Before disposal, you must validate the physical state and chemical stability of the material.

ParameterTechnical Specification
Chemical Name 3-(Oxolan-2-yl)pyrrolidine-2-carboxylic acid
Common Synonyms 3-(Tetrahydrofuran-2-yl)proline; 3-(Tetrahydrofuran-2-yl)pyrrolidine-2-carboxylic acid
CAS Number 1864014-80-1 (HCl salt ref); Parent acid often unlisted generic
Molecular Formula C₉H₁₅NO₃
Functional Groups Secondary Amine (Basic/Nucleophilic), Carboxylic Acid (Acidic), Cyclic Ether (Solvent-like stability)
GHS Classification Warning ; Skin Irrit. 2 (H315), Eye Irrit.[1][2][3] 2A (H319), STOT SE 3 (H335).
Primary Risks Mucous membrane irritation; potential for severe eye damage due to acidity.[1]

Critical Safety Note: While the oxolane (THF) ring is generally stable in this solid structure, organic ethers can theoretically form peroxides upon prolonged exposure to air.[1] However, in this carboxylic acid derivative form, the primary risk is corrosivity/irritation , not peroxidation.

Pre-Disposal Segregation & Handling

Proper segregation prevents dangerous chemical reactions in the waste stream.[1][4] This compound is amphoteric (contains both acid and amine groups) but generally behaves as an Organic Acid in waste classification due to the carboxylic moiety.[1]

Segregation Logic
  • Incompatible with: Strong Oxidizing Agents (e.g., Nitric acid, Permanganates) and Strong Bases (e.g., Sodium Hydroxide).[1]

  • Compatible with: General organic solids, non-halogenated organic solvents (if dissolved).[1]

Personal Protective Equipment (PPE)
  • Nitrile Gloves: Minimum 0.11 mm thickness (Standard lab grade).[1]

  • Safety Goggles: Tightly fitting ANSI Z87.1 compliant goggles (Safety glasses are insufficient for powders).[1]

  • Respiratory Protection: N95 mask or fume hood usage is mandatory to prevent inhalation of fine particulates.[1]

Disposal Workflow: The Decision Matrix

The following self-validating workflow ensures compliance with RCRA (Resource Conservation and Recovery Act) standards for "Characteristic Waste."

Diagram 1: Disposal Decision Tree

DisposalWorkflow Start Waste Material: 3-(Oxolan-2-yl)pyrrolidine-2-carboxylic acid StateCheck Physical State? Start->StateCheck SolidPath Solid / Powder StateCheck->SolidPath Pure Compound LiquidPath Solution / Mother Liquor StateCheck->LiquidPath Dissolved in Solvent SolidContainer Container: Wide-mouth HDPE or Glass Jar SolidPath->SolidContainer LiquidContainer Container: Solvent Waste Carboy (HDPE) LiquidPath->LiquidContainer Labeling Labeling: 'Hazardous Waste - Organic Solid/Liquid' Constituents: 3-(Oxolan-2-yl)pyrrolidine-2-COOH SolidContainer->Labeling LiquidContainer->Labeling DisposalMethod Final Disposal: High-Temperature Incineration (w/ Afterburner & Scrubber) Labeling->DisposalMethod

Caption: Operational workflow for segregating and packaging waste based on physical state.

Detailed Procedural Protocols

Protocol A: Solid Waste Disposal (Pure Substance)

Context: Disposal of expired reagent, contaminated spatulas, or weighing paper.[1]

  • Container Selection: Use a clean, chemically compatible container (High-Density Polyethylene (HDPE) or Amber Glass).[1]

  • Transfer:

    • Perform all transfers inside a Chemical Fume Hood .[1]

    • Dampen a paper towel with water to wipe up residual dust; place this towel into the same solid waste container to prevent aerosolization.[1]

  • Labeling:

    • Affix a hazardous waste tag.[1][4]

    • Chemical Name: Write out the full name. Do NOT use abbreviations or chemical structures alone.

    • Hazards: Check "Irritant" and "Toxic".[1][5]

  • Storage: Store in the Satellite Accumulation Area (SAA) until pickup. Keep container closed at all times.

Protocol B: Liquid Waste Disposal (Reaction Mixtures)

Context: Disposal of reaction mixtures where the compound is dissolved in solvents like Methanol, DCM, or Ethyl Acetate.[1]

  • Solvent Compatibility Check: Ensure the carrier solvent is compatible with the waste carboy (e.g., do not mix halogenated solvents with non-halogenated if your facility requires separation).

  • Neutralization (Optional but Recommended):

    • If the solution is highly acidic (pH < 2) due to the carboxylic acid, neutralize carefully with a dilute Sodium Bicarbonate solution before adding to the organic waste carboy to prevent heat generation in the drum.

  • Transfer: Pour into the appropriate carboy (e.g., "Non-Halogenated Organic Waste").

  • Rinsing: Triple-rinse the original vessel with a small volume of compatible solvent and add rinsate to the waste carboy.[1]

Regulatory Compliance & RCRA Coding

In the United States, this compound is not specifically listed on the EPA's P-list (Acutely Hazardous) or U-list (Toxic).[1] Therefore, it is classified based on Characteristic Waste properties.[1]

Regulatory CategoryClassificationAction Required
RCRA Status Non-ListedManage as Hazardous Chemical Waste (Default).[1]
EPA Waste Code D001 (Ignitable) if in flammable solvent.D002 (Corrosive) if pH ≤ 2.None if pure solid (manage as non-regulated chemical waste, but incinerate).[1]Test pH if in aqueous solution.[1][3]
TSCA Status R&D ExemptionFor research use only; not for commercial release.[1]

Emergency Procedures: Spills

Scenario: You spill 5g of solid powder on the benchtop.

  • Evacuate & Ventilate: Alert nearby personnel. Ensure fume hood is active.[1]

  • PPE Upgrade: Wear double nitrile gloves and a dust mask (N95) if outside the hood.[1]

  • Containment: Cover the spill with a dry absorbent pad or paper towels to prevent spreading.[1]

  • Cleanup:

    • Do not dry sweep (creates dust).[1]

    • Wet a paper towel with water or a mild detergent.[1]

    • Wipe inward from the periphery to the center.

    • Place all cleanup materials into a sealable plastic bag, then into the Solid Waste container.

  • Decontamination: Clean the surface with soap and water.[1][3][5]

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 499, Pyrrolidone carboxylic acid (Structural Analog).[1] Retrieved from [Link][1]

  • U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: 40 CFR Part 261.[1] Retrieved from [Link][1]

  • Monash University (2024). Chemical Waste Disposal Guidelines: Amino Acids and Organic Acids.[1] Retrieved from [Link][1]

Sources

Handling

Personal protective equipment for handling 3-(Oxolan-2-yl)pyrrolidine-2-carboxylic acid

As a Senior Application Scientist, I understand that handling specialized building blocks like 3-(Oxolan-2-yl)pyrrolidine-2-carboxylic acid (CAS: 1864014-80-1) requires more than just a cursory glance at a Safety Data Sh...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I understand that handling specialized building blocks like 3-(Oxolan-2-yl)pyrrolidine-2-carboxylic acid (CAS: 1864014-80-1) requires more than just a cursory glance at a Safety Data Sheet (SDS). This compound—a functionalized unnatural amino acid featuring a proline core and a tetrahydrofuran (oxolane) ring—is highly valued in peptidomimetic drug development. However, its structural properties also dictate specific handling, safety, and disposal protocols.

To build a self-validating safety culture in your laboratory, we must move beyond memorizing rules and understand the causality behind each safety measure. This guide provides a comprehensive, field-proven operational framework aligned with the OSHA Laboratory Standard (29 CFR 1910.1450) [1] and the American Chemical Society’s (ACS) RAMP (Recognize, Assess, Minimize, Prepare) safety framework [2].

Hazard Profiling & Causality

Before stepping up to the bench, we must recognize the specific risks associated with this molecule:

  • Acute Oral Toxicity & Irritation (H302, H315, H319, H335): The secondary amine (pyrrolidine) and carboxylic acid moieties can act as mild to moderate mucosal and dermal irritants.

  • Particulate Aerosolization: As a dry, crystalline powder, the primary route of accidental exposure is inhalation of airborne dust during weighing and transfer.

  • Peroxide Formation Potential: While primarily an issue for liquid ethers, the oxolane (tetrahydrofuran) ring theoretically introduces a long-term storage risk if exposed to strong oxidizers or prolonged UV light.

Personal Protective Equipment (PPE) Matrix

To minimize these risks, your PPE must act as a validated barrier. The following table summarizes the quantitative specifications and the scientific rationale for each required PPE component [3].

PPE ComponentSpecificationQuantitative MetricCausality / Rationale
Gloves Nitrile (Non-latex)

4 mil thickness, >240 min breakthrough
Nitrile provides superior permeation resistance to polar organic molecules compared to latex, preventing dermal absorption.
Eye Protection Chemical Splash GogglesANSI Z87.1 CompliantProtects ocular mucosa from fine crystalline dust and accidental aerosolization during transfer. Safety glasses with side shields are insufficient for fine powders.
Body Protection Lab Coat100% Cotton or Flame-Resistant (FR)Synthetic fibers accumulate static charge (increasing dust adherence) and can melt into the skin during a fire event.
Respiratory N95 / P100 RespiratorFilters

95% of particles (<0.3 µm)
Required only if handling outside a certified fume hood. Prevents inhalation of irritating dust particulates into the lower respiratory tract.

Operational Workflow & Handling Protocol

Every protocol must be a self-validating system. Do not proceed to the next step unless the current step's validation check is successful.

Step 1: Environmental Preparation & Verification

  • Action: Conduct operations inside a certified chemical fume hood.

  • Validation: Verify the digital monitor displays a face velocity between 80–120 feet per minute (fpm) . If a digital monitor is absent, tape a Kimwipe to the sash; it must pull inward steadily. Causality: Airflow below 80 fpm fails to capture fine dust; airflow above 120 fpm creates turbulent eddies that can blow powder out of the hood [3].

Step 2: PPE Donning Sequence

  • Action: Don lab coat, ANSI goggles, and nitrile gloves.

  • Validation: Inflate gloves manually before donning to check for micro-tears.

Step 3: Weighing and Transfer

  • Action: Use an anti-static weighing boat and a grounded stainless steel spatula.

  • Validation: Observe the powder. If it aggressively clings to the spatula, static is present. Causality: Amino acid derivatives hold static charges. Static causes powder to aerosolize, leading to inhalation risks and inaccurate stoichiometric measurements. Use a static eliminator (ionizing gun) if necessary.

Step 4: Post-Transfer Decontamination

  • Action: Wipe down the exterior of the chemical container with a damp cloth before returning it to the storage cabinet. Seal the container tightly with Parafilm to prevent moisture ingress.

Workflow Start 1. RAMP Assessment Identify Hazards & Risks PPE 2. PPE Donning Nitrile, Goggles, Lab Coat Start->PPE Hood 3. Engineering Controls Verify Fume Hood (>100 fpm) PPE->Hood Handle 4. Chemical Handling Weighing & Transfer Hood->Handle Spill Spill Detected? Handle->Spill Clean 5a. Spill Response Contain & Neutralize Spill->Clean Yes Normal 5b. Normal Operation Proceed to Reaction Spill->Normal No Dispose 6. Waste Segregation Label & Store Clean->Dispose Normal->Dispose Doff 7. Doff PPE & Decontaminate Wash Hands Dispose->Doff

Operational safety workflow for handling 3-(Oxolan-2-yl)pyrrolidine-2-carboxylic acid.

Spill Response & Decontamination Plan

In the event of an accidental spill, immediate and calculated action prevents localized contamination from becoming a facility-wide exposure event.

  • Isolate & Assess: Immediately halt work. If the spill is >50 grams outside a fume hood, evacuate the immediate area and contact Environmental Health and Safety (EHS).

  • Suppress Dust (Critical Step): Do not dry-sweep the powder. Lightly mist the spilled material with water or a compatible solvent (e.g., isopropanol). Causality: Dry sweeping generates hazardous airborne particulates, turning a localized surface hazard into an inhalation hazard.

  • Collect: Use a non-sparking scoop and a disposable bench scraper to transfer the wetted material into a sealable hazardous waste container.

  • Decontaminate: Wash the affected surface with warm soapy water to remove the bulk of the acid, followed by a 70% ethanol wipe-down to dissolve and remove any residual organic traces.

Waste Disposal Plan

Improper disposal of functionalized pyrrolidines can lead to environmental contamination and regulatory fines. Treat all waste as hazardous.

  • Segregation: Place all contaminated consumables (weigh boats, Kimwipes, spatulas) and chemical residue into a designated "Solid Toxic Organic Waste" container. Do not mix with strong oxidizers (e.g., nitric acid, peroxides) due to the oxolane ring's reactivity.

  • Labeling: Clearly label the container with the full chemical name (no abbreviations), the CAS number (1864014-80-1), and the appropriate GHS hazard pictograms (Exclamation Mark for Irritant).

  • Storage: Store the waste container in a cool, dry, well-ventilated secondary containment tray until it is collected by your institution's EHS department.

References

  • Occupational Safety and Health Administration (OSHA). "Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450)." U.S. Department of Labor. [Link]

  • American Chemical Society (ACS). "Guidelines for Chemical Laboratory Safety in Academic Institutions." ACS Committee on Chemical Safety. [Link]

  • National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Center for Biotechnology Information (NCBI). [Link]

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